Lanthanum sulfate

• CAS: 10099-60-2

Core Science & Biosynthesis

An In-depth Technical Guide to Lanthanum Sulfate: Formula, Structure, and Applications

For Researchers, Scientists, and Drug Development Professionals

Lanthanum sulfate (B86663) (La₂(SO₄)₃) is an inorganic compound of significant interest across various scientific and industrial domains. As a key compound of the rare earth element lanthanum, it serves as a critical precursor and active material in catalysis, advanced materials science, and emerging biomedical applications. This technical guide provides a comprehensive overview of its chemical formula, molecular structure, physicochemical properties, and established experimental protocols.

Chemical Formula and Nomenclature

Lanthanum sulfate is an ionic compound consisting of lanthanum cations (La³⁺) and sulfate anions (SO₄²⁻). The charge neutrality between the ions dictates the empirical formula.

• Anhydrous Form: The chemical formula for the anhydrous salt is La₂(SO₄)₃ .[1][2] Its IUPAC name is lanthanum(III) sulfate or alternatively, bis(lanthanum(3+));trisulfate.[1]

• Hydrated Forms: Lanthanum sulfate readily forms hydrates, with the general formula La₂(SO₄)₃·xH₂O. The most commonly cited hydrates are the nonahydrate (x=9) and the octahydrate (x=8).[3][4] These hydrates are white, crystalline solids.[3]

Physicochemical Properties

The properties of lanthanum sulfate can vary depending on its hydration state. The anhydrous form and the common nonahydrate exhibit distinct characteristics. It is described as a white, odorless powder that is hygroscopic.[1][5] Lanthanum sulfate is generally soluble in water, with its solubility decreasing as the temperature increases.[2][6] It is insoluble in ethanol (B145695) and diethyl ether.[2][3]

Table 1: Physicochemical Properties of Lanthanum Sulfate

Property	Value (Anhydrous)	Value (Nonahydrate)	Reference(s)
Molar Mass	566.00 g/mol	728.15 g/mol	[1][3]
Appearance	White solid	White crystalline solid	[3]
Density	3.6 g/cm³ (at 15°C)	2.82 g/cm³	[2][3]
Decomposition Temp.	1150°C	Decomposes upon heating	[2]

| Water Solubility | 2.14 g/100 mL (at 25°C) | 2.7 g/100 mL (at 20°C) |[2][3] |

Table 2: Thermodynamic Properties of Anhydrous Lanthanum Sulfate

Property	Value	Reference(s)
Standard Molar Enthalpy of Formation (ΔfH⁰)	-3932.1 kJ/mol	[2]
Standard Molar Gibbs Energy of Formation (ΔfG⁰)	-3598.2 kJ/mol	[2]

| Molar Heat Capacity (Cp) | 280 J/(mol·K) |[2] |

Molecular and Crystal Structure

The structural arrangement of lanthanum sulfate is defined by the coordination of the lanthanum ions with the sulfate groups and, in the case of hydrates, water molecules.

The nonahydrate, La₂(SO₄)₃·9H₂O, crystallizes in a hexagonal system.[3] In this structure, the lanthanum atoms are found in two distinct coordination environments, highlighting the complexity of the crystal lattice.[3]

Table 3: Crystallographic Data for Lanthanum Sulfate Nonahydrate

Parameter	Value	Reference(s)
Crystal System	Hexagonal	[3]
Space Group	P6₃	[3]
Lattice Constant 'a'	11.01 Å	[3]

| Lattice Constant 'c' | 8.08 Å |[3] |

The thermal decomposition of lanthanum sulfate follows a clear pathway, which is crucial for its application in high-temperature ceramic and catalyst synthesis.

Caption: Thermal decomposition pathway of anhydrous lanthanum sulfate.

Experimental Protocols

A. Synthesis of Lanthanum Sulfate Nonahydrate

This protocol is based on the reaction of a lanthanum source with sulfuric acid.

• Objective: To synthesize crystalline lanthanum(III) sulfate nonahydrate.

• Materials: Lanthanum(III) oxide (La₂O₃) or Lanthanum(III) hydroxide (B78521) (La(OH)₃), dilute sulfuric acid (H₂SO₄), deionized water.

• Procedure:

  • Slowly add a stoichiometric amount of lanthanum oxide or hydroxide to a stirred solution of dilute sulfuric acid. The reaction is exothermic and should be controlled. The molar ratio of sulfuric acid to lanthanum oxide is typically 3:1.[3][7]

  • Continue stirring until the lanthanum source is completely dissolved, forming a clear solution of lanthanum sulfate.

  • Gently heat the solution to evaporate the water and concentrate the lanthanum sulfate.

  • Allow the concentrated solution to cool slowly at room temperature.

  • Colorless crystals of La₂(SO₄)₃·9H₂O will precipitate from the solution.

  • Filter the crystals from the mother liquor.

  • Wash the crystals with a small amount of cold deionized water and then dry them in a desiccator.

B. Preparation of Anhydrous Lanthanum Sulfate

• Objective: To prepare the anhydrous form of lanthanum sulfate from its hydrate (B1144303).

• Materials: Lanthanum(III) sulfate hydrate (e.g., La₂(SO₄)₃·9H₂O).

• Procedure:

  • Place the lanthanum sulfate hydrate in a suitable crucible (e.g., porcelain or alumina).

  • Heat the sample in a furnace. The temperature should be raised gradually to 300°C.[3]

  • Maintain this temperature to drive off the water of crystallization.

  • Cool the crucible in a desiccator to prevent rehydration of the anhydrous salt.

  • The resulting white powder is anhydrous La₂(SO₄)₃.

Caption: Workflow for the synthesis of hydrated and anhydrous lanthanum sulfate.

Applications in Research and Development

Lanthanum sulfate's unique electronic and chemical properties make it a versatile compound in several high-technology fields relevant to scientific and pharmaceutical research.

• Catalysis: It serves as a catalyst or catalyst precursor in various organic reactions, including esterification and dehydration, and in petrochemical processes like fluid catalytic cracking.[5][8]

• Advanced Materials: It is incorporated into specialty glasses and ceramics to enhance their refractive index, durability, and thermal stability.[8][9]

• Electronics and Photonics: Lanthanum compounds are crucial in the manufacturing of phosphors for high-efficiency LED lighting and display technologies.[5][8][9]

• Biomedical Research: Lanthanum ions are known phosphate (B84403) binders. While lanthanum carbonate is the approved drug, research into other lanthanum salts for controlling hyperphosphatemia is ongoing. Lanthanum compounds are also explored as contrast agents for medical imaging and in novel drug delivery systems.[8][9][10]

• Water Treatment: Its ability to precipitate phosphates makes it effective in wastewater treatment to combat eutrophication.[6]

Caption: Key application areas for lanthanum sulfate in research and industry.

References

• 1. Lanthanum sulfate | La2O12S3 | CID 159259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lanthanum sulfate [chemister.ru]
• 3. Lanthanum(III) sulfate - Wikipedia [en.wikipedia.org]
• 4. aemree.com [aemree.com]
• 5. nbinno.com [nbinno.com]
• 6. americanelements.com [americanelements.com]
• 7. Preparation method of lanthanum sulfate - Eureka | Patsnap [eureka.patsnap.com]
• 8. chemimpex.com [chemimpex.com]
• 9. jameasaifiyah.edu [jameasaifiyah.edu]
• 10. Lanthanum - Wikipedia [en.wikipedia.org]

A Technical Guide to the Physical and Chemical Properties of Lanthanum Sulfate

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: Lanthanum sulfate (B86663), with the chemical formula La₂(SO₄)₃, is an inorganic compound of the rare earth element lanthanum. It exists as an anhydrous salt and in several hydrated forms, with the nonahydrate (La₂(SO₄)₃·9H₂O) and octahydrate (La₂(SO₄)₃·8H₂O) being the most common.[1] This compound serves as a key intermediate in the extraction of lanthanum from its ores and is utilized in a variety of applications, including catalysis, water treatment, and the production of specialty glass and phosphors.[2][3][4] For researchers and professionals in drug development, understanding the precise physical and chemical properties of lanthanum sulfate is crucial for its potential application in areas such as biomedical imaging and novel material synthesis.[4][5] This guide provides an in-depth overview of its core properties, supported by experimental protocols and data.

Physical Properties

Lanthanum sulfate is typically a white, odorless, crystalline solid or powder.[1][6] The hydrated forms are known to be deliquescent, meaning they have a strong tendency to absorb moisture from the air.[7]

Quantitative Physical Data

The key physical properties of anhydrous and hydrated lanthanum sulfate are summarized below for easy comparison.

Property	Anhydrous (La₂(SO₄)₃)	Nonahydrate (La₂(SO₄)₃·9H₂O)	Source(s)
Molar Mass	566.00 g/mol	728.15 g/mol	[1][6]
Appearance	Colorless powder	White solid, colorless crystals	[1][8]
Density	3.60 g/cm³ (at 15 °C)	2.82 g/cm³	[1][8]
Melting Point	Decomposes at high temperatures (see Section 2.1)	Decomposes upon heating	[1][8]
Crystal Structure	Monoclinic (β-form)	Hexagonal	[1][9]
Solubility in Water	2.14 g/100 g (25 °C)0.69 g/100 g (100 °C)	2.7 g/100 mL (20 °C)	[1][8]
Solubility in Ethanol	Sparingly soluble to insoluble	Insoluble	[1][8]

Crystal Structure

The crystal structure of lanthanum sulfate varies with its hydration state. The nonahydrate, La₂(SO₄)₃·9H₂O, crystallizes in a hexagonal system with the space group P6₃.[1] A polymorphic anhydrous form, β-La₂(SO₄)₃, obtained through thermal dehydration, exhibits a monoclinic crystal system with the space group C2/c.[9][10]

Chemical Properties

Lanthanum sulfate is a moderately water and acid-soluble source of lanthanum.[2][7] Its chemical behavior is characterized by its thermal decomposition pathway and its interactions in aqueous solutions.

Thermal Stability and Decomposition

Lanthanum sulfate undergoes a multi-stage decomposition upon heating. The hydrated forms first lose water molecules to yield the anhydrous salt.[1] The anhydrous form is stable up to a certain temperature, after which it decomposes into lanthanum oxysulfate (La₂O₂SO₄) and finally into lanthanum(III) oxide (La₂O₃) at higher temperatures.[1][11]

The decomposition pathway is as follows:

• Dehydration: La₂(SO₄)₃·9H₂O → La₂(SO₄)₃ + 9H₂O (occurs in stages, complete around 300 °C)[1]

• First Decomposition: La₂(SO₄)₃ → La₂O₂SO₄ + 2SO₃ (occurs at approximately 775 °C)[1]

• Final Decomposition: La₂O₂SO₄ → La₂O₃ + SO₃ (occurs at approximately 1100-1150 °C)[1][8]

A simplified diagram of the thermal decomposition pathway.

Reactivity and Complex Formation

In aqueous solutions, lanthanum sulfate can form complex ions. Sulfate can act as a ligand, binding to the La³⁺ ion to form species such as LaSO₄⁺.[12] The formation of these sulfato-complexes is an endothermic process, with the concentration of the complex increasing with temperature.[13] Lanthanum metal readily dissolves in dilute sulfuric acid to form solutions containing the aquated La(III) ion, which likely exists as the complex ion [La(OH₂)₉]³⁺.[14] While soluble in acids, lanthanum compounds are generally stable in alkaline solutions.[15]

Experimental Protocols

This section details methodologies for the synthesis and analysis of lanthanum sulfate, relevant for laboratory and research settings.

Synthesis of Lanthanum Sulfate Nonahydrate

This protocol describes the preparation of hydrated lanthanum sulfate from lanthanum oxide.

Methodology:

• Reactant Preparation: Carefully measure a stoichiometric amount of lanthanum(III) oxide (La₂O₃). Prepare a dilute solution of sulfuric acid (H₂SO₄).

• Reaction: Slowly add the lanthanum oxide powder to the stirred, dilute sulfuric acid solution. The reaction is exothermic and should be controlled. The reaction is: La₂O₃ + 3H₂SO₄ → La₂(SO₄)₃ + 3H₂O.

• Heating and Dissolution: Gently heat the mixture to ensure all the oxide has reacted and dissolved completely.

• Evaporation and Crystallization: Reduce the volume of the solution by evaporation. Allow the concentrated solution to cool slowly to room temperature, which will induce the crystallization of lanthanum sulfate nonahydrate.[1]

• Isolation: Collect the resulting white crystals by vacuum filtration.

• Washing and Drying: Wash the crystals with a small amount of cold deionized water to remove any excess acid, followed by a rinse with ethanol. Dry the product in a desiccator, as it is deliquescent.

A workflow for the laboratory synthesis of lanthanum sulfate.

Characterization by Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are used to study the thermal decomposition of lanthanum sulfate hydrates.

Methodology:

• A small, precisely weighed sample of La₂(SO₄)₃·9H₂O is placed in a crucible within the TGA/DTA instrument.

• The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., air or nitrogen).

• The TGA instrument records the change in mass as a function of temperature, revealing the loss of water and sulfur oxides.

• The DTA instrument records the difference in temperature between the sample and a reference, identifying endothermic and exothermic events corresponding to dehydration and decomposition.[9]

Quantitative Analysis by Complexometric Titration

The concentration of lanthanum in a solution can be determined by titration with ethylenediaminetetraacetic acid (EDTA).

Methodology:

• Sample Preparation: An accurately measured volume of the lanthanum-containing sample is placed in a beaker and diluted with deionized water.

• Buffering: A buffer solution (e.g., urotropine) is added to adjust and maintain the pH of the solution between 5 and 6.[16]

• Indicator: A suitable colorimetric indicator, such as Xylene Orange or Eriochrome Black T, is added to the solution.[16]

• Titration: The solution is titrated with a standardized 0.1 M EDTA solution. The EDTA forms a stable complex with the La³⁺ ions.

• Endpoint Detection: The endpoint is reached when all La³⁺ ions have been complexed by the EDTA, indicated by a distinct color change of the indicator. An optical sensor can be used for precise endpoint detection.[16] The concentration of lanthanum is calculated from the volume of EDTA used.

A logical workflow for the quantitative analysis of lanthanum.

References

• 1. Lanthanum(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. americanelements.com [americanelements.com]
• 3. nbinno.com [nbinno.com]
• 4. jameasaifiyah.edu [jameasaifiyah.edu]
• 5. chemimpex.com [chemimpex.com]
• 6. Lanthanum sulfate | La2O12S3 | CID 159259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Lanthanum Sulfate La2(SO4)3.xH2O Supplier [attelements.com]
• 8. lanthanum sulfate [chemister.ru]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Thermal decomposition of the rare earth sulfates of cerium(III), cerium(IV), lanthanum(III) and samarium(III) (Journal Article) | OSTI.GOV [osti.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. webelements.com [webelements.com]
• 15. researchgate.net [researchgate.net]
• 16. ysi.com [ysi.com]

A Comprehensive Technical Guide to the Synthesis of Lanthanum Sulfate Nonahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, properties, and experimental protocols for producing lanthanum sulfate (B86663) nonahydrate (La₂(SO₄)₃·9H₂O). This compound serves as a crucial precursor and intermediate in various fields, including ceramics, specialty glass manufacturing, and as a source of lanthanum ions for research in lanthanide chemistry.

Physicochemical Properties

Lanthanum sulfate nonahydrate is a white, crystalline solid that is moderately soluble in water.[1][2] It is the most common hydrate (B1144303) of lanthanum sulfate.[3] Key quantitative data are summarized in the table below.

Property	Value	Reference
Chemical Formula	La₂(SO₄)₃·9H₂O	[4][5]
Molar Mass	728.1 g/mol	[5]
Appearance	White crystalline solid	[3]
Density	2.82 g/cm³	[3]
Solubility in Water	2.7 g/100 mL (at 20 °C)	[3]
Crystal System	Hexagonal	[3]
Space Group	P6₃/m	[3]
Decomposition	Decomposes to La₂O₂SO₄ at 775 °C	[3]

Synthesis Methodologies

The synthesis of lanthanum sulfate nonahydrate is primarily achieved through aqueous acid-base reactions. The selection of the starting lanthanum source is a key variable, with lanthanum oxide (La₂O₃) and lanthanum carbonate (La₂(CO₃)₃) being the most common precursors due to their availability and reactivity with sulfuric acid.[4] Direct reaction with metallic lanthanum is also a viable, albeit more vigorous, method.[3][6]

The general chemical principle involves the reaction of a basic lanthanum compound or metallic lanthanum with sulfuric acid to form the soluble lanthanum sulfate salt. Subsequent crystallization from the aqueous solution yields the desired nonahydrate form.

General workflow for the synthesis of lanthanum sulfate nonahydrate.

From Lanthanum Oxide (La₂O₃)

This is a common and straightforward method. Lanthanum oxide, a basic oxide, reacts with sulfuric acid in an exothermic reaction to form lanthanum sulfate and water.

Reaction: La₂O₃(s) + 3H₂SO₄(aq) → La₂(SO₄)₃(aq) + 3H₂O(l)

Experimental workflow for synthesis from lanthanum oxide.

From Lanthanum Carbonate (La₂(CO₃)₃)

This method involves the reaction of lanthanum carbonate with sulfuric acid, which produces lanthanum sulfate, water, and carbon dioxide gas. This reaction is typically less exothermic than the oxide route but requires adequate ventilation to handle the CO₂ evolution.

Reaction: La₂(CO₃)₃(s) + 3H₂SO₄(aq) → La₂(SO₄)₃(aq) + 3H₂O(l) + 3CO₂(g)

Experimental Protocols

The following protocols provide detailed, step-by-step procedures for the laboratory-scale synthesis of lanthanum sulfate nonahydrate.

Protocol 1: Synthesis from Lanthanum Oxide

Materials and Equipment:

• Lanthanum(III) oxide (La₂O₃, 99.9% purity)

• Concentrated sulfuric acid (H₂SO₄, 98%)

• Deionized water

• Magnetic stirrer with heating plate

• Reaction flask and condenser

• Buchner funnel and filter paper

• Vacuum oven

Procedure:

• Preparation: In a 500 mL reaction flask, add 100 mL of deionized water.

• Reaction: While stirring, slowly add 32.58 g (0.1 mol) of lanthanum oxide to the water to form a slurry.

• Acid Addition: Carefully and portion-wise, add 16.7 mL (0.3 mol) of concentrated sulfuric acid to the slurry. The reaction is exothermic; maintain the temperature below 65°C by using a water bath if necessary.[7]

• Digestion: After the acid addition is complete, heat the mixture to 60-65°C and continue stirring for 2-3 hours until the solution becomes clear, indicating the complete dissolution of the oxide.[7]

• Filtration: Allow the solution to cool to room temperature. Filter the solution through a medium-porosity filter paper to remove any unreacted starting material or insoluble impurities.

• Crystallization: Transfer the clear filtrate to a crystallization dish. Reduce the volume by gentle heating or by leaving it in a fume hood to evaporate slowly at room temperature. White crystals of lanthanum sulfate nonahydrate will form.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals sparingly with a small amount of ice-cold deionized water to remove any residual acid, followed by a wash with ethanol (B145695) to facilitate drying.

• Drying: Dry the purified crystals in a vacuum oven at a low temperature (e.g., 40-50°C) to constant weight.

Protocol 2: Synthesis from Lanthanum Carbonate

Materials and Equipment:

• Lanthanum(III) carbonate hydrate (La₂(CO₃)₃·xH₂O)

• Dilute sulfuric acid (e.g., 3 M)

• Deionized water

• Large beaker or Erlenmeyer flask (to accommodate foaming)

• Magnetic stirrer

• Standard filtration and drying equipment as listed in Protocol 1

Procedure:

• Preparation: In a 1 L beaker, place 45.8 g (0.1 mol, based on anhydrous weight) of lanthanum carbonate. Add 150 mL of deionized water to create a slurry.

• Reaction: Place the beaker on a magnetic stirrer in a well-ventilated fume hood. Slowly and carefully, add 100 mL of 3 M sulfuric acid to the slurry using a dropping funnel. Control the rate of addition to manage the effervescence from CO₂ evolution.

• Completion: Continue adding acid until all the lanthanum carbonate has dissolved and the effervescence ceases.

• Filtration: Filter the resulting solution to remove any insoluble impurities.

• Crystallization and Isolation: Follow steps 6 through 9 from Protocol 1 to crystallize, isolate, and dry the lanthanum sulfate nonahydrate product.

Logical Relationships in Synthesis

The choice of precursor and reaction conditions directly impacts the process safety, efficiency, and final product purity. The logical flow for selecting a synthesis pathway is outlined below.

Decision logic for selecting a synthesis precursor.

References

• 1. americanelements.com [americanelements.com]
• 2. Lanthanum sulfate | La2O12S3 | CID 159259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Lanthanum(III) sulfate - Wikipedia [en.wikipedia.org]
• 4. Buy Lanthanum sulfate nonahydrate | 10294-62-9 [smolecule.com]
• 5. Lanthanum sulfate nonahydrate | H18La2O21S3 | CID 71309985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Lanthanum: Chemical reactions | Pilgaard Elements [pilgaardelements.com]
• 7. Preparation method of lanthanum sulfate - Eureka | Patsnap [eureka.patsnap.com]

An In-depth Technical Guide to the Solubility of Lanthanum Sulfate

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Lanthanum sulfate (B86663) (La₂(SO₄)₃) is an inorganic compound with significant applications ranging from catalysis in organic synthesis to emerging biomedical uses, including potential roles in drug delivery systems.[1] A fundamental understanding of its solubility in various media is critical for its application in both laboratory research and industrial processes. This guide provides a comprehensive overview of the solubility of lanthanum sulfate in water at different temperatures and in a selection of common organic solvents. It details standardized experimental protocols for solubility determination and presents logical workflows to aid in experimental design.

Solubility Profile of Lanthanum Sulfate

The dissolution of lanthanum sulfate is a key parameter for its use in solution-based chemical synthesis, formulation development, and environmental applications.[2] This section presents quantitative and qualitative data on its solubility.

Solubility in Water

Lanthanum sulfate exhibits retrograde solubility in water, meaning its solubility decreases as the temperature increases.[3] This property is crucial for processes like thermal precipitation or crystallization. The solubility data presented below has been compiled from established chemical handbooks.

Data Presentation: Table 1 A summary of the quantitative solubility of Lanthanum Sulfate in water at various temperatures.

Temperature (°C)	Solubility (g / 100 g of water)
0	3.0[4]
14	2.6[4]
25	2.14[4]
30	1.9[4]
50	1.5[4]
75	0.96[4]
100	0.69[4]

Solubility in Organic Solvents

The solubility of lanthanum sulfate in organic solvents is generally limited. This characteristic is important for purification processes, where an organic solvent might be used to wash away impurities, or in heterogeneous catalysis.

Data Presentation: Table 2 A summary of the qualitative and quantitative solubility of Lanthanum Sulfate in various organic solvents.

Solvent	Formula	Solubility
Ethanol	C₂H₅OH	Sparingly soluble / Insoluble[4]
Diethyl Ether	(C₂H₅)₂O	Insoluble[4]
Methanol	CH₃OH	Data not available
Acetone	(CH₃)₂CO	Data not available
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Data not available
Dimethylformamide (DMF)	(CH₃)₂NC(O)H	Data not available

Factors Influencing Solubility

The solubility of an inorganic salt like lanthanum sulfate is not an intrinsic constant but is influenced by several external factors. Understanding these factors is essential for controlling and manipulating the dissolution and precipitation of the compound in experimental and industrial settings. The primary factors include the nature of the solvent, temperature, and the presence of common ions.

Caption: Key factors influencing the solubility of lanthanum sulfate.

Experimental Protocol for Solubility Determination

This section outlines a generalized isothermal method for determining the solubility of lanthanum sulfate in a given solvent. This method relies on creating a saturated solution at a constant temperature and then measuring the concentration of the dissolved solute.

Materials and Equipment

• Lanthanum Sulfate (anhydrous or a specific hydrate)

• Solvent of interest (e.g., deionized water)

• Constant temperature water bath or incubator

• Sealable glass vials or flasks

• Magnetic stirrer and stir bars

• Analytical balance

• Drying oven

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Volumetric glassware

Step-by-Step Methodology

• Preparation: Add an excess amount of lanthanum sulfate to a known mass or volume of the solvent in a sealable flask. The presence of undissolved solid is necessary to ensure saturation.

• Equilibration: Place the flask in a constant temperature bath and stir the mixture vigorously. Allow sufficient time for the solution to reach equilibrium (typically 24-48 hours, depending on the solvent and temperature).

• Sample Collection: Once equilibrium is reached, cease stirring and allow the undissolved solid to settle. Carefully extract a sample of the supernatant (the clear liquid phase) using a syringe fitted with a filter to prevent any solid particles from being collected. The filtration step should be performed at the equilibration temperature to prevent precipitation.

• Mass Determination: Accurately weigh a clean, dry evaporating dish. Transfer a precise volume or mass of the filtered supernatant to the dish.

• Solvent Evaporation: Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the lanthanum sulfate (e.g., 110-120°C).

• Final Weighing: Once all the solvent has evaporated and the dish has cooled to room temperature in a desiccator, weigh the dish containing the dry lanthanum sulfate residue.

• Calculation: The solubility is calculated as the mass of the residue per mass of the solvent used.

  Solubility ( g/100 g solvent) = [(Mass of dish + residue) - (Mass of empty dish)] / (Mass of solvent in the sample) * 100

Visualization of Experimental and Logical Workflows

Visual diagrams are essential for representing complex procedures and relationships in a clear and concise manner. The following diagrams, created using the DOT language, illustrate the experimental workflow for solubility determination and the relationship between lanthanum sulfate's properties and its applications.

Experimental Workflow Diagram

Caption: Workflow for the gravimetric determination of solubility.

Application Pathway Diagram

The physicochemical properties of lanthanum sulfate, particularly its moderate water solubility and catalytic activity, lead to its use in diverse fields.

Caption: Relationship between properties and applications of La₂(SO₄)₃.

References

• 1. americanelements.com [americanelements.com]
• 2. ftpmirror.your.org [ftpmirror.your.org]
• 3. lanthanum sulfate [chemister.ru]
• 4. Lanthanum(III) sulfate - Wikipedia [en.wikipedia.org]

Unveiling the Crystal Architecture of Anhydrous Lanthanum Sulfate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the crystal structure of a recently identified polymorphic modification of anhydrous lanthanum sulfate (B86663), designated as β-La2(SO4)3. This document summarizes its crystallographic data, details the experimental protocols for its synthesis and characterization, and presents key structural features in a clear, accessible format for researchers, scientists, and professionals in drug development.

Core Crystallographic Data

The β-polymorph of anhydrous lanthanum sulfate crystallizes in a monoclinic system. Its structure has been determined through powder X-ray diffraction followed by Rietveld refinement. The key crystallographic parameters are summarized in the table below.

Parameter	Value
Crystal System	Monoclinic
Space Group	C2/c
a	17.6923(9) Å
b	6.9102(4) Å
c	8.3990(5) Å
α	90°
β	100.321(3)°
γ	90°
Volume	1010.22(9) ų

Atomic Coordinates and Bond Parameters

The asymmetric unit of the β-La2(SO4)3 crystal structure contains one lanthanum ion, one sulfur ion, and four oxygen ions. The precise atomic coordinates are crucial for understanding the three-dimensional arrangement of the atoms within the crystal lattice.

Table 2: Fractional Atomic Coordinates and Isotropic Displacement Parameters (Ų)

Atom	x	y	z	Uiso
La1	0.5000	0.3331(3)	0.2500	0.0091(4)
S1	0.3475(2)	0.8285(4)	0.0570(4)	0.0071(7)
O1	0.3150(4)	0.648(1)	-0.0151(8)	0.012(2)
O2	0.4217(4)	0.806(1)	0.0028(9)	0.016(2)
O3	0.3540(4)	0.858(1)	0.2413(8)	0.014(2)
O4	0.2995(4)	0.994(1)	-0.0191(9)	0.018(2)

The interatomic distances and angles provide insight into the bonding environment within the crystal. The lanthanum ion is coordinated by nine oxygen atoms, forming a distorted tricapped trigonal prism. The sulfate group exists as a regular tetrahedron.

**Table 3: Selected Bond Lengths (Å) and Angles (°) **

Bond	Length (Å)	Angle	**Value (°) **
La1-O1	2.518(7)	O1-S1-O2	109.2(4)
La1-O2	2.521(7)	O1-S1-O3	109.8(4)
La1-O3	2.576(7)	O1-S1-O4	109.1(5)
La1-O4	2.618(7)	O2-S1-O3	109.5(4)
S1-O1	1.474(7)	O2-S1-O4	109.6(5)
S1-O2	1.476(7)	O3-S1-O4	109.6(5)
S1-O3	1.471(7)
S1-O4	1.465(8)

Experimental Protocols

Synthesis of Anhydrous Lanthanum Sulfate (β-La2(SO4)3)

Anhydrous β-La2(SO4)3 is synthesized via the thermal dehydration of lanthanum sulfate nonahydrate (La2(SO4)3·9H2O).[1] The process involves a controlled heating ramp to remove the water molecules in a stepwise manner.

Synthesis workflow for β-La2(SO4)3.

Procedure:

• A sample of commercially available lanthanum sulfate nonahydrate is placed in a suitable crucible.

• The crucible is heated in a furnace with a controlled temperature program.

• The temperature is gradually increased to a final temperature sufficient to ensure complete removal of all water molecules, typically above 400°C.

• The sample is held at the final temperature for a specified duration to ensure the formation of the anhydrous phase.

• The resulting anhydrous lanthanum sulfate is then cooled to room temperature in a desiccator to prevent rehydration.

Powder X-ray Diffraction (PXRD) and Rietveld Refinement

The crystal structure of the synthesized β-La2(SO4)3 was determined using powder X-ray diffraction data.

Experimental workflow for PXRD analysis.

Instrumentation and Data Collection:

• Diffractometer: A high-resolution powder X-ray diffractometer equipped with a monochromatic X-ray source (e.g., Cu Kα).

• Sample Preparation: The anhydrous La2(SO4)3 powder is finely ground and mounted on a sample holder.

• Data Collection: The diffraction pattern is collected over a wide 2θ range with a small step size and sufficient counting time to obtain high-quality data.

Rietveld Refinement: The collected powder diffraction data is analyzed using the Rietveld method. This whole-pattern fitting technique refines a theoretical diffraction pattern against the experimental data to determine the crystal structure parameters, including lattice parameters, atomic positions, and site occupancies. The refinement process is continued until a good fit between the calculated and observed patterns is achieved, as indicated by low R-factors (e.g., Rwp, Rp).

Structural Description and Logical Relationships

The crystal structure of β-La2(SO4)3 is characterized by a three-dimensional framework built from interconnected LaO9 polyhedra and SO4 tetrahedra. Understanding the connectivity of these building units is key to comprehending the material's properties.

Logical relationship of structural units in β-La2(SO4)3.

The LaO9 polyhedra share corners and edges with neighboring SO4 tetrahedra, and the sulfate groups act as bridging ligands, linking the lanthanum centers to form a stable and complex three-dimensional network. This intricate arrangement dictates the physical and chemical properties of anhydrous lanthanum sulfate.

References

• 1. mdpi.com [mdpi.com]

Lanthanum Sulfate Hydrate: A Comprehensive Technical Guide for Researchers

For immediate reference, the CAS number for Lanthanum Sulfate (B86663) Hydrate (B1144303) is 57804-25-8. This document provides an in-depth technical overview of lanthanum sulfate hydrate, including its chemical and physical properties, safety data, handling protocols, and known biological interactions, with a focus on its effects on cellular signaling pathways. This guide is intended for researchers, scientists, and professionals in the field of drug development.

Safety and Handling

Lanthanum sulfate hydrate is a white, crystalline solid that is generally considered to have low acute toxicity. However, as with any chemical, proper handling and safety precautions are paramount to ensure a safe laboratory environment.

Safety Data Sheet Overview

The following table summarizes the key safety and quantitative data for lanthanum sulfate hydrate, compiled from various safety data sheets (SDS).

Property	Value	Source(s)
Chemical Formula	La₂(SO₄)₃·xH₂O	[1][2]
CAS Number	57804-25-8	[1]
Molecular Weight	566.00 g/mol (anhydrous basis)	[1][3]
Appearance	White crystalline solid	[1]
Odor	Odorless	[4]
Density	2.821 g/cm³	[1]
Melting Point	Decomposes at 1150 °C	[5]
Solubility in Water	Slightly soluble, with solubility decreasing as temperature increases. 2.14 g/100 mL at 25°C.	[5][6]
Vapor Pressure	Negligible at standard conditions	N/A
Acute Toxicity (Oral LD50, Rat)	> 4991 mg/kg	N/A
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[7]
GHS Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/sprayP280: Wear protective gloves/eye protection/face protectionP305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[7]

Experimental Protocol for Safe Handling

The following protocol outlines the recommended procedures for the safe handling of lanthanum sulfate hydrate in a laboratory setting.

1. Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Wear nitrile or other chemically resistant gloves.

• Body Protection: A standard laboratory coat should be worn.

2. Engineering Controls:

• Work in a well-ventilated area. For procedures that may generate dust, a fume hood is recommended.

3. Material Handling:

• Avoid creating dust when handling the solid material.

• Use a spatula or other appropriate tools for transferring the powder.

• Do not dry sweep spills. Instead, gently moisten the spilled material with water and then carefully scoop it into a designated waste container.

4. Storage:

• Store in a tightly sealed container in a cool, dry place.

• Lanthanum sulfate hydrate is hygroscopic and should be protected from moisture.

5. Waste Disposal:

• Dispose of waste lanthanum sulfate hydrate and any contaminated materials in accordance with local, state, and federal regulations.

Biological Activity and Signaling Pathways

Recent research has focused on the biological effects of lanthanum, particularly its neurotoxicity. Lanthanum ions have been shown to interact with and modulate several key cellular signaling pathways.

Lanthanum's Impact on Neuronal Signaling

Lanthanum exposure has been demonstrated to impair learning and memory. This neurotoxicity is linked to its interference with critical signaling cascades within the brain. The following diagram illustrates the key pathways affected by lanthanum.

Lanthanum's Effects on Neuronal Signaling Pathways

As depicted, lanthanum exposure can lead to the overactivation of the glutamate-NO-cGMP pathway, contributing to excitotoxicity.[8][9] Concurrently, it has been shown to inhibit the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.[10][11] Furthermore, lanthanum can downregulate the Rac1/PAK pathway, leading to impaired dendritic spine density and synaptic plasticity.[12]

Experimental Workflow and Logical Relationships

A systematic approach to handling and experimentation with lanthanum sulfate hydrate is essential for both safety and the integrity of research findings. The following diagram outlines a logical workflow for incorporating this compound into experimental designs.

Logical Workflow for Lanthanum Sulfate Hydrate Experiments

This workflow emphasizes a phased approach, beginning with thorough planning and risk assessment, followed by careful execution of experimental procedures, and concluding with proper post-experiment cleanup and documentation. Adherence to such a structured workflow minimizes risks and enhances the reproducibility of experimental outcomes.

References

• 1. lanthanum sulfate | CAS#:57804-25-8 | Chemsrc [chemsrc.com]
• 2. Lanthanum Sulfate Hydrate-BEYONDCHEM [beyondchem.com]
• 3. Lanthanum(III) sulfate - Wikipedia [en.wikipedia.org]
• 4. fishersci.com [fishersci.com]
• 5. lanthanum sulfate [chemister.ru]
• 6. Lanthanum(III) sulfate hydrate, 99.9% (REO) 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. aksci.com [aksci.com]
• 8. Lanthanum enhances glutamate-nitric oxide-3',5'-cyclic guanosine monophosphate pathway in the hippocampus of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Neurotoxicity of Lanthanum Salts: A Narrative Review of Mechanistic Insights from Cellular and Animal Models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lanthanum Chloride Causes Neurotoxicity in Rats by Upregulating miR-124 Expression and Targeting PIK3CA to Regulate the PI3K/Akt Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of PI3K/AKT/mTOR pathway regulation of HIF-1α on Lanthanum-induced neurotoxicity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Lanthanum Chloride Impairs Learning and Memory and Induces Dendritic Spine Abnormality by Down-Regulating Rac1/PAK Signaling Pathway in Hippocampus of Offspring Rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Molar Mass and Density of Lanthanum(III) Sulfate

This document provides a detailed overview of the molar mass and density of Lanthanum(III) Sulfate (B86663), La₂(SO₄)₃. It is intended for researchers, scientists, and professionals in drug development who require precise data and methodologies for the characterization of this inorganic compound. The guide covers the physicochemical properties, experimental protocols for their determination, and a logical workflow for these analytical procedures.

Physicochemical Data of Lanthanum(III) Sulfate

Lanthanum(III) sulfate is an inorganic compound that can exist in an anhydrous form or as various hydrates, with the nonahydrate (La₂(SO₄)₃·9H₂O) being the most common.[1] These quantitative properties are essential for stoichiometric calculations, formulation development, and quality control.

Property	Value	Form
Molar Mass	566.00 g/mol	Anhydrous (La₂(SO₄)₃)[1][2]
Density	2.82 g/cm³	Nonahydrate (La₂(SO₄)₃·9H₂O)[1]

Experimental Protocols

Accurate determination of molar mass and density is fundamental in chemical analysis. The following sections detail standard laboratory protocols for characterizing solid inorganic compounds like Lanthanum(III) sulfate.

This method is based on the colligative property that the freezing point of a solvent is lowered when a solute is dissolved in it. The magnitude of this depression is directly proportional to the molality of the solute.

I. Materials and Equipment:

• Analytical balance (±0.0001 g)

• Freezing point depression apparatus (e.g., Beckmann thermometer, temperature probe)

• Test tubes and beakers

• Volumetric flasks

• A suitable solvent with a known freezing point depression constant (Kf), such as distilled water (Kf = 1.86 °C/m)

• Lanthanum(III) sulfate (solute)

II. Procedure:

• Solvent Preparation: Accurately weigh a known mass of the solvent (e.g., 15-20 g of distilled water) into a test tube.

• Initial Freezing Point: Immerse the test tube in a cooling bath (e.g., ice-water slurry) and gently stir with the temperature probe until the solvent begins to freeze. Record the equilibrium temperature as the freezing point of the pure solvent (Tf, solvent).

• Sample Preparation: Accurately weigh a small, known mass of anhydrous Lanthanum(III) sulfate.

• Solution Preparation: Dissolve the weighed Lanthanum(III) sulfate in the previously used solvent in the test tube. Ensure complete dissolution.

• Solution Freezing Point: Determine the freezing point of the solution (Tf, solution) using the same method as in step 2.

• Calculation:

  • Calculate the freezing point depression: ΔTf = Tf, solvent - Tf, solution.

  • Calculate the molality (m) of the solution using the formula: ΔTf = i * Kf * m, where 'i' is the van 't Hoff factor. For La₂(SO₄)₃, which dissociates into 2 La³⁺ and 3 SO₄²⁻ ions, the theoretical van 't Hoff factor is 5.

  • Rearrange the formula to solve for molality: m = ΔTf / (i * Kf).

  • Calculate the moles of solute: moles = molality * mass of solvent (in kg).

  • Finally, determine the experimental molar mass: Molar Mass = mass of solute (g) / moles of solute.

This method, based on Archimedes' principle, determines the volume of a solid by measuring the volume of a liquid it displaces.[3][4] Density is then calculated as the ratio of mass to volume.[5]

I. Materials and Equipment:

• Analytical balance

• Graduated cylinder or pycnometer

• An inert liquid of known density in which the solid is insoluble (e.g., ethanol (B145695) for water-soluble salts like Lanthanum sulfate[1])

• Spatula and weighing paper

II. Procedure:

• Mass Measurement: Accurately weigh a sample of Lanthanum(III) sulfate powder using an analytical balance. Record this mass (m).

• Initial Volume Measurement: Add a specific volume of the inert liquid to a graduated cylinder and record the initial volume (V₁).[5]

• Displacement: Carefully transfer the weighed solid sample into the graduated cylinder, ensuring no liquid splashes out and the solid is fully submerged.[6]

• Final Volume Measurement: Record the new volume of the liquid in the graduated cylinder (V₂).[5]

• Calculation:

  • Calculate the volume of the displaced liquid, which is equal to the volume of the solid sample: V = V₂ - V₁.[5]

  • Calculate the density (ρ) of the solid using the formula: ρ = m / V.

Workflow Visualization

The following diagram illustrates the logical flow of the experimental procedures for determining the molar mass and density of a solid chemical compound.

Workflow for determining molar mass and density.

References

• 1. Lanthanum(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. Lanthanum sulfate | La2O12S3 | CID 159259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mt.com [mt.com]
• 4. youtube.com [youtube.com]
• 5. Density of Solid Class 9 Physics Experiment Guide [vedantu.com]
• 6. legacy.babcock.edu.ng [legacy.babcock.edu.ng]

A Technical Guide to the Natural Occurrence and Mineral Sources of Lanthanum

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lanthanum (La), the first element of the lanthanide series, is a soft, silvery-white metal crucial for a wide range of advanced technological applications, from catalysts and high-refractive-index glass to nickel-metal hydride batteries. Despite its classification as a rare earth element (REE), lanthanum is relatively abundant in the Earth's crust. This guide provides a comprehensive overview of the natural occurrence of lanthanum, its primary mineral sources, and the geological environments in which it is found. It further details the analytical methodologies for its quantification in geological matrices and the protocols for its extraction and purification from ores.

Natural Occurrence and Abundance of Lanthanum

Lanthanum is the 28th most abundant element in the Earth's crust, with an average concentration of approximately 32 to 39 parts per million (ppm).[1] This makes it more abundant than some well-known metals like lead. The term "rare earth" is a historical misnomer, originating from the initial difficulty in separating these elements from one another due to their similar chemical properties.[1]

Lanthanum does not occur freely in nature. Instead, it is found within a variety of minerals, often in conjunction with other rare earth elements. The concentration of lanthanum can vary significantly depending on the geological setting and rock type.

Abundance in Different Rock Types

The distribution of lanthanum is not uniform across different types of rocks. It has a higher affinity for felsic igneous rocks compared to ultramafic rocks. Sedimentary rocks generally reflect the composition of their source rocks, with shales typically having higher concentrations than sandstones and limestones.

Rock Type	Average Lanthanum Concentration (ppm)	Reference
Igneous Rocks
Granites	45 - 55	[2]
Basalt	15	[2]
Igneous Rocks (general)	30	[3]
Sedimentary Rocks
Shale	20 - 92	[2][3]
Sandstone	2 - 30	[3]
Limestone	1 - 4	[3]
Soils
Average Soil	~30	[3]

Geological Environments

Lanthanum-bearing minerals are often concentrated in specific geological environments. These include:

• Alkaline Igneous Rocks and Carbonatites: These are significant sources of rare earth elements, including lanthanum. The Mountain Pass deposit in California, a major source of bastnäsite, is a classic example of a carbonatite-hosted REE deposit.[4]

• Pegmatites: These coarse-grained igneous rocks can be enriched in various rare minerals, including those containing lanthanum.

• Hydrothermal Veins and Deposits: Hot, aqueous fluids circulating through the Earth's crust can concentrate and deposit lanthanum and other REEs in veins.

• Placer Deposits: The weathering of primary rock sources can release dense, resistant minerals like monazite (B576339), which are then concentrated by water and wind action in placer deposits, often in riverbeds and coastal sands.

Principal Mineral Sources of Lanthanum

While lanthanum is present in trace amounts in many minerals, its commercial extraction is primarily from a few key ore minerals. The most significant of these are monazite and bastnäsite, where lanthanum can constitute a substantial portion of the total rare earth oxide (REO) content.

Mineral	Chemical Formula	Typical Lanthanum Content (% of total REO)	Other Major REEs
Bastnäsite	(Ce, La, Y)CO₃F	33 - 38%	Cerium, Neodymium, Praseodymium
Monazite	(Ce, La, Nd, Th)(PO₄, SiO₄)	20 - 25%	Cerium, Neodymium, Thorium
Allanite	(Ca,Ce,La,Y)₂(Al,Fe³⁺)₃(SiO₄)₃(OH)	Variable	Cerium, Yttrium
Cerite	(Ce,La,Ca)₉(Mg,Fe³⁺)(SiO₄)₆(SiO₃OH)(OH)₃	Variable	Cerium

Bastnäsite is a fluorocarbonate mineral and is one of the most important sources of light rare earth elements, including lanthanum.[5] It is often found in carbonatites and associated alkaline igneous rocks. Monazite is a reddish-brown phosphate (B84403) mineral that contains a significant amount of thorium in addition to rare earth elements.[6] It is commonly found in granites, gneisses, and as a constituent of heavy mineral sands in placer deposits.

Methodologies for Analysis and Extraction

Analytical Protocols for Lanthanum Quantification

Accurate determination of lanthanum concentrations in geological samples is crucial for exploration and ore grading. Several analytical techniques are employed for this purpose, each with its own advantages and limitations.

ICP-MS is a highly sensitive technique capable of detecting trace and ultra-trace concentrations of lanthanum.

Sample Preparation:

• Acid Digestion: For many rock and mineral samples, a multi-acid digestion is employed. A typical procedure involves digesting a powdered sample in a mixture of hydrofluoric acid (HF), nitric acid (HNO₃), and perchloric acid (HClO₄) to break down the silicate (B1173343) matrix.

• Fusion: For more refractory minerals, fusion with a flux such as lithium metaborate (B1245444) (LiBO₂) or sodium peroxide (Na₂O₂) is necessary to ensure complete dissolution.[7][8] The resulting fused bead is then dissolved in a dilute acid solution.[8]

Instrumentation and Analysis:

• The prepared sample solution is introduced into the ICP-MS instrument.

• The high-temperature argon plasma atomizes and ionizes the lanthanum atoms.

• The ions are then passed through a mass spectrometer, which separates them based on their mass-to-charge ratio.

• The detector measures the abundance of the ¹³⁹La isotope, which is the most abundant stable isotope of lanthanum.

• Quantification is achieved by comparing the signal intensity of the sample to that of certified reference materials with known lanthanum concentrations.

XRF is a non-destructive analytical technique that is well-suited for the analysis of major and minor elements in geological samples.

Sample Preparation:

• Pressed Pellets: The most common method for XRF analysis of geological materials is the preparation of pressed powder pellets.[2][3] The sample is finely ground to a consistent particle size and then pressed into a pellet under high pressure. A binder is often used to improve the stability of the pellet.

• Fused Beads: For higher accuracy and to minimize matrix effects, samples can be fused with a flux (e.g., lithium tetraborate) to create a homogeneous glass bead.

Instrumentation and Analysis:

• The prepared sample is irradiated with high-energy X-rays.

• This causes the ejection of inner-shell electrons from the lanthanum atoms.

• Electrons from higher energy levels drop down to fill the vacancies, emitting secondary X-rays with energies characteristic of lanthanum.

• The intensity of these characteristic X-rays is proportional to the concentration of lanthanum in the sample.

• Calibration is performed using a suite of well-characterized geological standards.

Extraction and Purification of Lanthanum

The extraction of lanthanum from its ores is a complex, multi-step process due to its chemical similarity to other rare earth elements. The general workflow involves ore beneficiation, chemical processing to bring the REEs into solution, and then separation and purification of individual REEs.

This initial step involves crushing and grinding the ore, followed by physical separation techniques such as flotation, magnetic separation, or gravity concentration to produce a concentrate enriched in the desired rare earth-bearing minerals.

The mineral concentrate is then subjected to chemical treatment to dissolve the rare earth elements.

• Bastnäsite Ores: These are typically leached with a strong acid, such as hydrochloric acid (HCl) or sulfuric acid (H₂SO₄).

• Monazite Ores: Due to their phosphate matrix, monazite concentrates are often treated with hot, concentrated sulfuric acid or a strong alkali like sodium hydroxide (B78521) (NaOH) to break down the mineral structure.

The resulting solution, containing a mixture of rare earth elements, undergoes further processing to separate and purify the individual elements.

Solvent Extraction: This is the most common industrial method for separating rare earth elements.

• Principle: The technique relies on the differential distribution of REE ions between an aqueous phase and an immiscible organic phase containing a specific extractant.

• Procedure: The aqueous solution containing the mixed REEs is brought into contact with an organic solvent containing an extractant, such as an organophosphorus acid (e.g., di-2-ethylhexyl phosphoric acid, D2EHPA) or a carboxylic acid. The pH of the aqueous phase is carefully controlled to achieve selective extraction of certain REEs into the organic phase. By performing a series of extraction, scrubbing, and stripping steps, the rare earth elements can be separated from each other. Lanthanum, being one of the most basic of the lanthanides, is typically one of the last to be extracted from the aqueous solution.

Ion Exchange Chromatography: This technique is used for producing high-purity lanthanum.

• Principle: A solution containing the mixed REEs is passed through a column packed with a cation exchange resin.[1][9] The REE ions bind to the resin with varying affinities.

• Procedure: The REEs are then selectively eluted from the column by passing a complexing agent, such as ethylenediaminetetraacetic acid (EDTA) or α-hydroxyisobutyric acid, through the column.[10] The REEs are collected in separate fractions as they are eluted. Lanthanum, having the largest ionic radius among the lanthanides, generally elutes last.

Logical Workflow for Lanthanum Extraction

The following diagram illustrates the general workflow for the extraction and purification of lanthanum from its primary mineral sources.

Caption: Generalized workflow for lanthanum extraction from ores.

Conclusion

Lanthanum, while not geologically rare, presents significant challenges in its extraction and purification due to its close association and chemical similarity with other rare earth elements. A thorough understanding of its geological occurrence, the mineralogy of its ores, and the intricacies of analytical and extraction methodologies is essential for its sustainable and efficient production. The techniques outlined in this guide provide a foundation for researchers, scientists, and professionals in drug development to appreciate the journey of this critical element from its mineral source to its high-purity form used in a myriad of advanced applications.

References

• 1. Ion exchange method for separation of lanthanides - FAQ - Taiyuan Lanlang Technology Industrial Corp. [lanlangcorp.com]
• 2. rigaku.com [rigaku.com]
• 3. m.youtube.com [m.youtube.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]
• 6. osti.gov [osti.gov]
• 7. analytik-jena.ru [analytik-jena.ru]
• 8. netl.doe.gov [netl.doe.gov]
• 9. quora.com [quora.com]
• 10. scispace.com [scispace.com]

An In-depth Technical Guide to Lanthanum Sulfate Coordination Chemistry and Complexes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the coordination chemistry of lanthanum sulfate (B86663), detailing the synthesis, structure, and properties of its various complexes. The content is intended for researchers and professionals in chemistry, materials science, and drug development who are interested in the fundamental and applied aspects of lanthanum coordination compounds.

Core Principles of Lanthanum Coordination Chemistry

Lanthanum, the archetypal lanthanide, predominantly exists in the +3 oxidation state (La³⁺). Its large ionic radius and high charge density favor coordination with hard donor atoms, particularly oxygen and nitrogen. The La³⁺ ion is a hard Lewis acid, leading to primarily electrostatic interactions with ligands. A key characteristic of lanthanum coordination chemistry is its propensity for high coordination numbers, typically ranging from 8 to 12, which results in a variety of coordination geometries, most commonly distorted tricapped trigonal prisms and monocapped square antiprisms.[1][2] The sulfate anion (SO₄²⁻) itself can act as a versatile ligand, exhibiting monodentate, bidentate, and bridging coordination modes, contributing to the formation of diverse and complex structures, including discrete molecules, one-dimensional chains, two-dimensional layers, and three-dimensional frameworks.[3][4]

Lanthanum Sulfate Hydrates and Solution Chemistry

Lanthanum sulfate is known to form various hydrates, with the nonahydrate, La₂(SO₄)₃·9H₂O, being the most common.[2] In aqueous solutions, the coordination chemistry is dominated by the formation of aqua complexes and sulfato-complexes. Spectroscopic studies have revealed the existence of both inner-sphere and outer-sphere complexes between the hydrated lanthanum ion, [La(H₂O)₉]³⁺, and sulfate anions.[5]

The equilibrium between these species is temperature-dependent, with the formation of the inner-sphere complex, [La(H₂O)₈(SO₄)]⁺, being an endothermic process.[5] The formation constant for the 1:1 lanthanum sulfate complex (LaSO₄⁺) in aqueous solution has been determined, providing insight into the stability of these species in solution.[5]

Table 1: Thermodynamic Data for Lanthanum Sulfate Complexation in Aqueous Solution

Parameter	Value	Conditions	Reference
log K (LaSO₄⁺)	3.5 ± 0.3	I = 0	[5]
Dissociation Constant (LaSO₄⁺)	2.4 x 10⁻⁴	25 °C	[5]
ΔH⁰	18.6 kJ·mol⁻¹	-	[5]
ΔS⁰	62.1 J·mol⁻¹·K⁻¹	-	[5]

Synthesis of Lanthanum Sulfate Complexes

Several synthetic methodologies are employed to prepare lanthanum sulfate coordination complexes, each offering distinct advantages in terms of product morphology, crystallinity, and purity.

Hydrothermal Synthesis

Hydrothermal synthesis is a widely used method for growing high-quality single crystals of coordination polymers. This technique involves the reaction of lanthanum sulfate or a lanthanum salt with a ligand and a sulfate source in an aqueous or mixed-solvent system at elevated temperatures and pressures in a sealed container (e.g., a Teflon-lined autoclave). The slow cooling of the reaction mixture promotes the formation of well-defined crystalline products.

Hydrothermal synthesis workflow for lanthanum sulfate coordination polymers.

Mechanochemical Synthesis

Mechanochemical synthesis offers a solvent-free or low-solvent alternative to traditional solution-based methods. This technique involves the grinding of solid reactants, which induces chemical reactions through mechanical force. It is often a more environmentally friendly and rapid method for producing coordination polymers.[6][7]

Solution-Based Synthesis

Conventional solution-based synthesis at room or elevated temperatures is also employed, particularly for discrete molecular complexes. This typically involves mixing solutions of a soluble lanthanum salt and the desired ligands in a suitable solvent, followed by crystallization through slow evaporation or cooling.

Lanthanum Sulfate Coordination Complexes with Organic Ligands

The incorporation of organic ligands significantly expands the structural diversity and functionality of lanthanum sulfate complexes. These ligands can be broadly categorized based on their donor atoms.

Complexes with N-Donor Ligands

Nitrogen-containing heterocyclic ligands, such as 1,10-phenanthroline (B135089) and its derivatives, are commonly used to construct lanthanum sulfate coordination polymers. These ligands chelate to the lanthanum center, influencing the overall structure and properties of the resulting material.

An example is the one-dimensional coordination polymer {[La₂(o-phen)₂(SO₄)₃(H₂O)₂]}n, where 1,10-phenanthroline (o-phen) acts as a chelating ligand.[3] In this structure, the lanthanum centers are bridged by sulfate anions, forming infinite chains.

Table 2: Crystallographic Data for Selected Lanthanum Sulfate Complexes with N-Donor Ligands

Complex	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Reference
{[La₂(o-phen)₂(SO₄)₃(H₂O)₂]}n	Triclinic	P-1	10.3228(5)	12.3644(7)	12.6579(6)	72.323(2)	75.610(2)	82.785(2)	[3]
[C₄N₃H₁₆][La(SO₄)₃]·H₂O	Triclinic	P-1	8.2773(7)	9.5660(6)	10.4363(6)	105.661(2)	102.849(3)	104.376(3)	[8]

Complexes with O-Donor Ligands

Oxygen-donor ligands, particularly carboxylates, are widely used in the synthesis of lanthanum sulfate complexes. The carboxylate groups can coordinate to the lanthanum ion in various modes (monodentate, bidentate chelating, bidentate bridging), leading to the formation of robust and often porous frameworks. For instance, lanthanide-sulfate-glutarate coordination polymers have been synthesized, exhibiting three-dimensional structures.[9]

Complexes with Mixed N- and O-Donor Ligands (Schiff Bases, Amino Acids)

Ligands containing both nitrogen and oxygen donor atoms, such as Schiff bases and amino acids, can form stable chelate complexes with lanthanum. These mixed-ligand complexes are of interest for their potential biological applications. The Schiff base ligand coordinates to the La(III) ion, and the coordination sphere is completed by anions and/or solvent molecules.[10] Similarly, amino acids can coordinate to lanthanum through both the carboxylate oxygen and the amino nitrogen.[11]

Generalized coordination environment of La(III) with a Schiff base and sulfate.

Experimental Protocols

Hydrothermal Synthesis of {[La₂(o-phen)₂(SO₄)₃(H₂O)₂]}n

Materials:

• Lanthanum(III) nitrate (B79036) hexahydrate (La(NO₃)₃·6H₂O)

• 1,10-Phenanthroline (o-phen)

• Sulfuric acid (H₂SO₄)

• Distilled water

Procedure:

• A mixture of La(NO₃)₃·6H₂O, o-phen, and H₂SO₄ in a specific molar ratio is dissolved in distilled water.

• The resulting solution is transferred to a 25 mL Teflon-lined stainless steel autoclave.

• The autoclave is sealed and heated to 160 °C for 72 hours.

• The autoclave is then cooled slowly to room temperature over a period of 48 hours.

• The resulting colorless crystals are collected by filtration, washed with distilled water and ethanol, and dried in air.

This is a representative protocol based on typical hydrothermal syntheses of lanthanide coordination polymers. Specific molar ratios and reaction conditions may vary.[3][12]

Mechanochemical Synthesis of Ternary Lanthanum Coordination Polymers

Materials:

• Lanthanum(III) chloride heptahydrate (LaCl₃·7H₂O)

• Primary organic ligand (e.g., 8-hydroxyquinoline)

• Secondary organic ligand (e.g., 5-sulfosalicylic acid)

Procedure:

• The solid organic ligands are mixed and pulverized in a mortar and pestle for approximately 30 minutes.

• LaCl₃·7H₂O is added to the mixture, and grinding is continued for another 3 hours.

• The reaction is monitored by a color change of the solid mixture.

• The resulting solid product is collected for characterization without further purification.

This protocol is based on a reported ten-gram-scale mechanochemical synthesis and can be adapted for different ligands.[6][7]

Characterization Techniques

A suite of analytical techniques is essential for the comprehensive characterization of lanthanum sulfate complexes.

Table 3: Key Characterization Techniques and Information Obtained

Technique	Information Provided
Single-Crystal X-ray Diffraction	Precise determination of the three-dimensional atomic structure, including bond lengths, bond angles, coordination geometry, and crystal packing.[4][10]
Powder X-ray Diffraction (PXRD)	Assessment of phase purity of the bulk sample and confirmation of the crystal structure by comparison with simulated patterns from single-crystal data.
Infrared (IR) Spectroscopy	Identification of functional groups in the ligands and determination of their coordination to the lanthanum ion by observing shifts in vibrational frequencies.
Thermogravimetric Analysis (TGA)	Evaluation of the thermal stability of the complexes and identification of the loss of solvent molecules and ligand decomposition at elevated temperatures.[10]
Elemental Analysis	Determination of the elemental composition (C, H, N, S) to confirm the empirical formula of the complex.
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H and ¹³C NMR can provide information on the ligand environment in solution, although the quadrupolar nature of ¹³⁹La can lead to broad signals.[8][9][13]
Mass Spectrometry (MS)	ESI-MS and MALDI-TOF-MS can be used to identify the molecular ion and fragmentation patterns of the complexes, confirming their composition.[3][14]

Applications in Drug Development and Beyond

The unique properties of lanthanum complexes make them promising candidates for various applications, including in the pharmaceutical industry.

• Drug Delivery: The ability to form stable complexes with organic molecules suggests their potential as carriers for drug delivery systems.

• Antimicrobial and Antitumor Agents: Some lanthanum complexes with Schiff bases and amino acid derivatives have shown promising in vitro antibacterial and anticancer activities.[15][16] The biological activity is often enhanced upon complexation compared to the free ligands.

• Catalysis: Lanthanum sulfate and its complexes can act as catalysts in various organic reactions.

• Luminescent Materials: While La³⁺ itself is not luminescent, it can be a component in host-guest systems where organic ligands or other lanthanide ions provide the emissive properties.

The continued exploration of lanthanum sulfate coordination chemistry is expected to yield novel materials with tailored properties for a wide range of applications, from advanced materials to new therapeutic agents.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Lanthanum(III) sulfate - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Ten-Gram-Scale Mechanochemical Synthesis of Ternary Lanthanum Coordination Polymers for Antibacterial and Antitumor Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Ten-Gram-Scale Mechanochemical Synthesis of Ternary Lanthanum Coordination Polymers for Antibacterial and Antitumor Activities [frontiersin.org]
• 8. Lanthanum-139 nuclear magnetic resonance spectra of lanthanum complexes - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. (La) Lanthanum NMR [chem.ch.huji.ac.il]
• 10. asianpubs.org [asianpubs.org]
• 11. Lanthanum(III)-amino acid chelate mitigates copper(II) stress in rice (Oryza sativa) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]
• 14. Detection and quantification of lanthanide complexes in cell lysates by matrix-assisted laser desorption/ionization time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Synthesis, characterization and cytotoxicity of lanthanum(III) complexes with novel 1,10-phenanthroline-2,9-bis-alpha-amino acid conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Synthesis, characterization of Lanthanum mixed ligand complexes based on benzimidazole derivative and the effect of the added ligand on the antimicrobial, and anticancer activities | Journal of Qassim University for Science [jnsm.qu.edu.sa]

Protocols & Analytical Methods

Application Notes and Protocols for Lanthanum Sulfate as a Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lanthanum and its compounds are recognized for their efficacy as Lewis acid catalysts in a variety of organic transformations.[1] The catalytic activity is primarily derived from the trivalent lanthanum ion (La³⁺), which can coordinate with electron-rich functional groups, thereby activating substrates for nucleophilic attack.[1] Among these, lanthanum sulfate (B86663) and its derivatives offer a promising, efficient, and often environmentally benign alternative to traditional catalysts in key reactions such as esterification and condensation, which are fundamental in fine chemical and pharmaceutical synthesis.[1][2]

Applications in Organic Synthesis

Lanthanum sulfate and related lanthanum compounds serve as effective catalysts in several classes of organic reactions:

• Esterification and Transesterification: Lanthanum salts catalyze the formation of esters from carboxylic acids and alcohols, as well as transesterification reactions.[1][3] This is particularly relevant in the synthesis of pharmaceuticals and in the production of biodiesel.[2][4] For instance, lanthanum dodecyl sulfate has demonstrated high efficiency in the synthesis of isopropyl chloroacetate (B1199739).

• Condensation Reactions: As Lewis acids, lanthanum catalysts can promote Knoevenagel and aldol-type condensation reactions by activating the carbonyl component.[1] These carbon-carbon bond-forming reactions are crucial for building complex molecular skeletons.

• Heterocycle Synthesis: The catalytic properties of lanthanum compounds are also applied in the synthesis of various heterocyclic compounds, which are prevalent scaffolds in medicinal chemistry.

Quantitative Data Summary

The following table summarizes the performance of lanthanum-based catalysts in selected organic reactions.

Catalyst	Reaction Type	Substrates	Reaction Conditions	Yield/Conversion	Reference
Lanthanum Dodecyl Sulfate	Esterification	Chloroacetic acid, Isopropanol (B130326)	Molar ratio (alcohol:acid) 1.2:1, 1.0 mol% catalyst, cyclohexane (B81311), reflux, 2.5 h	98.3%	Xu, J. et al., 2011
Sulfated Lanthanum Oxide	Esterification	Oleic Acid, Methanol	10% catalyst, 100°C, 1:5 molar ratio (acid:alcohol)	96% conversion	Vieira, S. S. et al.
LaCl₃·7H₂O	Knoevenagel Condensation	3,4,5-Trimethoxy benzaldehyde, Ethyl cyanoacetate	10 mol% catalyst, solvent-free, 80-85°C, 1 h	90%	Narsaiah, A. V. & Nagaiah, K., 2003[5]
LaCl₃·7H₂O	Knoevenagel Condensation	Benzaldehyde, Malononitrile	10 mol% catalyst, solvent-free, 80-85°C, 0.5 h	95%	Narsaiah, A. V. & Nagaiah, K., 2003[5]

Experimental Protocols

Protocol 1: Esterification of Chloroacetic Acid using Lanthanum Dodecyl Sulfate

This protocol is adapted from the synthesis of isopropyl chloroacetate as described by Xu, J., et al. (2011).

Materials:

• Chloroacetic acid

• Isopropanol

• Lanthanum dodecyl sulfate

• Cyclohexane (as water-carrying agent)

• Standard glassware for reflux reaction

• Heating mantle

• Magnetic stirrer

Procedure:

• Set up a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• To the flask, add chloroacetic acid, isopropanol (in a 1:1.2 molar ratio), and lanthanum dodecyl sulfate (1.0 mol% relative to chloroacetic acid).

• Add cyclohexane (e.g., 5 mL for a 10 mmol scale reaction) to serve as the azeotropic water-removing agent.

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2.5 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the catalyst by filtration.

• Wash the filtrate with a saturated solution of sodium bicarbonate to neutralize any remaining acid, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by distillation or column chromatography to yield pure isopropyl chloroacetate.

Protocol 2: Knoevenagel Condensation using a Lanthanum Catalyst

This protocol for the synthesis of substituted alkenes is based on the work of Narsaiah, A. V. & Nagaiah, K. (2003) using lanthanum chloride as the catalyst. Lanthanum sulfate is expected to exhibit similar catalytic activity as a Lewis acid.[5]

Materials:

• Aromatic aldehyde (e.g., 3,4,5-trimethoxybenzaldehyde)

• Active methylene (B1212753) compound (e.g., ethyl cyanoacetate)

• Lanthanum(III) chloride heptahydrate (or Lanthanum Sulfate)

• Ethyl acetate (B1210297)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard glassware for organic synthesis

Procedure:

• In a round-bottom flask, combine the aromatic aldehyde (10 mmol) and the active methylene compound (10 mmol).

• Add the lanthanum catalyst (1 mmol, 10 mol%).

• Heat the mixture in an oil bath at 80–85 °C for the time specified in the literature for the specific substrates (e.g., 1 hour for 3,4,5-trimethoxybenzaldehyde (B134019) and ethyl cyanoacetate).[5]

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature, allowing the product to solidify.

• Dissolve the solidified mass in ethyl acetate (25 mL).

• Wash the organic solution with water.

• Dry the organic layer over anhydrous sodium sulfate.[5]

• Filter and evaporate the solvent under reduced pressure to yield the crude product.

• Purify the product by column chromatography on silica (B1680970) gel to obtain the pure substituted alkene.[5]

Diagrams

Caption: General experimental workflow for a lanthanum sulfate-catalyzed organic synthesis.

Caption: Lewis acid catalysis mechanism of lanthanum sulfate in a carbonyl reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Biodiesel production by free fatty acid esterification using Lanthanum (La3+) and HZSM-5 based catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lanthanum(iii) catalysts for highly efficient and chemoselective transesterification - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Phosphate Precipitation in Wastewater Using Lanthanum Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eutrophication, driven by excess phosphorus in water bodies, poses a significant environmental threat. The removal of phosphates from wastewater is a critical step in mitigating this issue. Lanthanum salts have emerged as a highly effective precipitant for phosphate (B84403) removal due to the strong affinity of lanthanum (La³⁺) for phosphate ions (PO₄³⁻), forming a highly insoluble and stable precipitate, lanthanum phosphate (LaPO₄).[1][2][3][4] This document provides detailed application notes and experimental protocols for the use of lanthanum sulfate (B86663) in phosphate precipitation from wastewater. While much of the literature discusses lanthanum in various forms such as chloride or carbonate, the principles of precipitation are transferable to lanthanum sulfate, a moderately water-soluble lanthanum source.[5]

Principle of Phosphate Removal

The primary mechanism for phosphate removal using lanthanum sulfate is chemical precipitation.[1][2] When lanthanum sulfate is added to wastewater, the lanthanum ions (La³⁺) react with orthophosphate ions (PO₄³⁻) to form insoluble lanthanum phosphate (LaPO₄), which can then be removed from the solution through sedimentation or filtration.[2][3] The reaction is a direct stoichiometric relationship, suggesting a chemical reaction rather than adsorption.[6] This process is highly efficient over a wide pH range, typically between 4.5 and 8.5.[6][7]

The chemical equation for the precipitation reaction is:

La₂ (SO₄)₃ + 2PO₄³⁻ → 2LaPO₄(s) + 3SO₄²⁻

An additional mechanism involved can be interfacial adsorption, where phosphate ions adsorb onto the surface of lanthanum-containing precipitates.[1]

Advantages of Lanthanum-Based Precipitants

• High Efficiency: Lanthanum forms a strong and stable bond with phosphate, leading to high removal efficiency even at low phosphate concentrations.[1][8][9]

• Wide Effective pH Range: Lanthanum is effective for phosphate removal over a broad pH range, often without the need for pH adjustment in typical domestic wastewater (pH ~7 to 8).[6][7]

• Reduced Sludge Production: Compared to conventional coagulants like aluminum and iron salts, lanthanum-based coagulants can produce up to 50% less sludge.[8][10]

• Rapid Settling: The lanthanum phosphate precipitate is dense and settles quickly, improving clarifier performance.[8]

Data Presentation

Table 1: Comparison of Lanthanum with Other Coagulants for Phosphate Removal

Coagulant	Optimal pH Range for >99% Removal	Molar Ratio (Coagulant:P) for >99% Removal	Sludge Production
Lanthanum Salts	4.5 - 8.5[6][7]	~1:1 to 1.2:1[7][10]	Lower[8][10]
Aluminum Sulfate (Alum)	5.0 - 6.5[6]	1.6:1 to 2:1[7]	Higher
Ferric Chloride	6.5 - 7.0[7]	1.6:1 to 2:1[7]	Higher

Table 2: Phosphate Removal Efficiency of Lanthanum-Based Materials in Real Wastewater

Lanthanum Material	Initial Phosphate (mg/L)	Final Phosphate (mg/L)	Removal Efficiency (%)	Reference
Lanthanum-zeolite	5.34	0.032	>99	[1]
Lanthanum (secondary effluent)	Not specified	< 0.1	Not specified	[6]
Lanthanum Chloride	102 - 127	Not specified	>99	[7]

Experimental Protocols

Protocol 1: Jar Testing for Determination of Optimal Lanthanum Sulfate Dosage

This protocol outlines a standard jar testing procedure to determine the optimal dosage of lanthanum sulfate for phosphate removal from a specific wastewater source.

Materials:

• Lanthanum sulfate (La₂(SO₄)₃) solution (e.g., 1 g/L stock solution)

• Wastewater sample

• Jar testing apparatus with multiple stirrers

• Beakers (6 x 1 L)

• Pipettes

• pH meter

• Turbidimeter

• Phosphate analysis kit (e.g., PhosVer® 3 Ascorbic Acid method)

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment (optional)

Procedure:

• Sample Preparation: Fill six 1-liter beakers with the wastewater sample.

• Initial Analysis: Measure and record the initial pH, turbidity, and phosphate concentration of the wastewater.

• Coagulant Dosing: While stirring the wastewater at a rapid mix speed (e.g., 100-120 rpm), add varying doses of the lanthanum sulfate stock solution to five of the beakers. The sixth beaker will serve as a control with no coagulant added. A typical dosage range to test would be based on La:P molar ratios from 0.5:1 to 2:1.

• Rapid Mixing: Continue rapid mixing for 1-3 minutes to ensure complete dispersion of the coagulant.

• Slow Mixing (Flocculation): Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for 15-20 minutes to promote floc formation.

• Settling: Turn off the stirrers and allow the precipitate to settle for 30 minutes.

• Final Analysis: Carefully collect a supernatant sample from each beaker without disturbing the settled sludge. Measure and record the final pH, turbidity, and phosphate concentration of the supernatant.

• Data Analysis: Plot the final phosphate concentration and turbidity against the lanthanum sulfate dosage to determine the optimal dose that achieves the desired phosphate removal with acceptable clarity.

Protocol 2: Phosphate Quantification using the Ascorbic Acid Method

This protocol describes a common method for determining the concentration of orthophosphate in water samples.

Materials:

• Spectrophotometer

• Sample cells

• PhosVer® 3 Phosphate Reagent Powder Pillows or equivalent combined reagent (containing ammonium (B1175870) molybdate (B1676688) and antimony potassium tartrate)

• Ascorbic acid

• Sulfuric acid solution

• Deionized water

• Phosphate standard solution

Procedure:

• Sample Preparation: If the sample is turbid, filter it through a 0.45 µm filter.

• Reaction:

  • To a 10 mL sample, add the contents of one PhosVer® 3 Phosphate Reagent Powder Pillow.

  • Swirl to mix. A blue color will develop if phosphate is present.

  • Allow at least 2 minutes for the color to develop but no more than 10 minutes.

• Measurement:

  • Measure the absorbance of the solution at 880 nm using a spectrophotometer.

  • Use a reagent blank (deionized water with the reagents) to zero the instrument.

• Calibration: Prepare a series of phosphate standards of known concentrations and measure their absorbance to create a calibration curve.

• Calculation: Determine the phosphate concentration in the sample by comparing its absorbance to the calibration curve.

Visualizations

Caption: Chemical pathway of phosphate removal using lanthanum sulfate.

Caption: Experimental workflow for determining optimal lanthanum sulfate dosage.

References

• 1. mdpi.com [mdpi.com]
• 2. Mechanisms of orthophosphate removal from water by lanthanum carbonate and other lanthanum-containing materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Adsorption of Phosphate by Surface Precipitation on Lanthanum Carbonate Through In Situ Anion Substitution Reactions [frontiersin.org]
• 4. A review of the application of cerium and lanthanum in phosphorus removal during wastewater treatment: Characteristics, mechanism, and recovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. americanelements.com [americanelements.com]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. oasis.library.unlv.edu [oasis.library.unlv.edu]
• 8. youtube.com [youtube.com]
• 9. bishopwater.ca [bishopwater.ca]
• 10. scribd.com [scribd.com]

Application Notes and Protocols: Lanthanum Sulfate in Materials Science

Introduction

Lanthanum sulfate (B86663) (La₂(SO₄)₃) is an inorganic compound that serves as a critical precursor and active material in a variety of advanced materials science applications.[1][2] As a white, water-soluble solid, its utility stems from the unique electronic and chemical properties of the lanthanum ion.[2][3] This document provides detailed application notes, experimental protocols, and quantitative data for researchers, scientists, and professionals in drug development exploring the use of lanthanum sulfate and its derivatives. Applications covered include catalysis, advanced glass and ceramics, phosphors and scintillators for imaging, and components for solid oxide fuel cells (SOFCs).

General Properties and Synthesis of Lanthanum Sulfate

Lanthanum sulfate can be synthesized and utilized in various hydrated forms, with the nonahydrate (La₂(SO₄)₃·9H₂O) being the most common.[1] The anhydrous form is obtained through controlled heating of the hydrate (B1144303).[1]

1.1. Quantitative Data: Physicochemical Properties

Property	Value	Source
Chemical Formula	La₂(SO₄)₃	[1]
Molar Mass (Anhydrous)	566.00 g/mol	[1][4]
Appearance	White solid / colorless powder	[1][5]
Density (nonahydrate)	2.82 g/cm³	[1][6]
Solubility in Water	2.7 g/100 mL (20 °C, nonahydrate)	[1]
Solubility	Insoluble in ethanol	[1]
Decomposition Temperature	Decomposes starting at 775 °C	[1][5]

1.2. Thermal Decomposition Data

The thermal decomposition of lanthanum sulfate hydrate occurs in distinct stages, which is a critical consideration for high-temperature applications like ceramics and SOFCs.

Temperature Range	Process	Resulting Compound
~100-300 °C	Dehydration	Anhydrous La₂(SO₄)₃
775 °C	Initial Decomposition	Lanthanum Oxysulfate (La₂O₂SO₄)
>1100 °C	Final Decomposition	Lanthanum Oxide (La₂O₃)
[Data sourced from references 2, 3, 4]

1.3. Experimental Protocol: Synthesis of Lanthanum Sulfate Nonahydrate

This protocol describes the synthesis of lanthanum sulfate via the reaction of lanthanum oxide with sulfuric acid.[1][7]

Materials:

• Lanthanum Oxide (La₂O₃) powder

• Concentrated Sulfuric Acid (H₂SO₄)

• Deionized Water

• Reaction Kettle or Beaker

• Stirring Plate and Magnetic Stirrer

• Heating Mantle

• Centrifuge

• Drying Oven

Procedure:

• Preparation: Add a measured volume of deionized water to the reaction kettle and begin stirring. Heat the water to approximately 20-35°C.[7]

• Reaction: While maintaining stirring (e.g., 80-120 rpm), slowly and successively add stoichiometric amounts of lanthanum oxide powder and sulfuric acid to the heated water.[7] A common molar ratio of sulfuric acid to lanthanum oxide is 1:1.[7]

• Heating: Increase the temperature of the mixture to 60-65°C and continue to stir until the reaction is complete, forming a lanthanum sulfate solution/precipitate.[7]

• Cooling and Filtration: Allow the product to cool to room temperature.[7] Separate the lanthanum sulfate product from the solution using a filter or a centrifuge.[7]

• Drying: Transfer the filtered solid material to a drying oven set at 100°C. Dry for 24 hours to obtain the hydrated lanthanum sulfate powder.[7]

• Characterization: The final product can be pulverized and characterized using techniques such as X-ray Diffraction (XRD) to confirm the crystal structure.

1.4. Visualization: Lanthanum Sulfate Synthesis Workflow

A flowchart of the synthesis process for lanthanum sulfate hydrate.

Application in Catalysis

2.1. Application Note

Lanthanum sulfate and its derivative, lanthanum oxide, are pivotal in catalysis, particularly in petrochemical refining and organic synthesis.[3][8] In fluid catalytic cracking (FCC), lanthanum-based catalysts enhance the breakdown of complex hydrocarbons into valuable fuels by improving the catalyst's stability and resistance to deactivation.[9] In organic chemistry, lanthanum sulfate can function as a Lewis acid catalyst, facilitating reactions like esterification and condensation with high selectivity, which contributes to greener chemical production.[8][10] Its high thermal stability makes it suitable for demanding, high-temperature industrial processes.[8]

2.2. Quantitative Data: Properties Relevant to Catalysis

Property	Value / Description	Significance in Catalysis
Purity Levels	≥99% up to ≥99.99% trace metals basis	High purity is critical to avoid poisoning the catalyst and ensure consistent, reproducible activity.[10][11]
Thermal Stability	Decomposes to La₂O₃ at >1100 °C	Allows for use in high-temperature processes like petroleum cracking without degradation.[1][8]
Catalytic Role	Lewis acid catalyst, precursor for La₂O₃	Facilitates a range of organic reactions; serves as a starting material for highly active oxide catalysts.[8][10]
Key Applications	Petroleum refining, esterification, condensation reactions	Improves fuel production efficiency and enables the synthesis of fine chemicals.[3][8]

2.3. Experimental Protocol: Preparation of a Lanthanum-Based Catalyst for Esterification

This protocol provides a general method for using a lanthanum compound as a catalyst for a typical esterification reaction.

Materials:

• Lanthanum(III) sulfate hydrate (or anhydrous)

• Carboxylic acid (e.g., acetic acid)

• Alcohol (e.g., ethanol)

• Solvent (e.g., toluene)

• Round-bottom flask with reflux condenser

• Heating mantle and magnetic stirrer

• Separatory funnel

Procedure:

• Calcination (Optional): To prepare lanthanum oxide from lanthanum sulfate, heat the lanthanum sulfate powder in a furnace at a temperature above 1100°C for several hours to ensure complete conversion to La₂O₃.[1]

• Reaction Setup: In the round-bottom flask, combine the carboxylic acid, alcohol, and solvent.

• Catalyst Addition: Add the lanthanum sulfate or the prepared lanthanum oxide catalyst to the reaction mixture (typically 1-5 mol% relative to the limiting reactant).

• Reflux: Heat the mixture to reflux with vigorous stirring. Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC).

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Purification: Remove the catalyst by filtration. Wash the organic layer with a basic solution (e.g., saturated sodium bicarbonate) and then with brine. Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and remove the solvent under reduced pressure to obtain the crude ester.

• Further Purification: Purify the ester product by distillation or column chromatography as needed.

Application in Glass and Ceramics

3.1. Application Note

Lanthanum compounds, primarily derived from lanthanum sulfate via calcination to lanthanum oxide (La₂O₃), are crucial additives in the manufacturing of specialty optical glasses and advanced ceramics.[12][13] In optics, adding lanthanum oxide increases the refractive index and alkali resistance of the glass while minimizing dispersion.[13] This combination is essential for producing high-quality lenses for cameras and telescopes.[13][14] In ceramics, lanthanum acts as a sintering aid and can be used to modify the material's dielectric properties, making it valuable for components in capacitors and other electronic devices.[15][16]

3.2. Quantitative Data: Effects on Glass and Ceramic Properties

Parameter	Effect of Lanthanum Addition	Application Benefit
Refractive Index	Increases	Improves light-bending for high-performance lenses.[13]
Dispersion	Lowers (relative to refractive index increase)	Reduces chromatic aberration, leading to clearer images.[13]
Chemical Resistance	Enhances alkali resistance	Increases durability and lifespan of glass products.[13]
Mechanical Properties	Increases density and microhardness	Makes materials more robust and scratch-resistant.[13]
Dielectric Constant	Can be modified in ferroelectric glass-ceramics	Enables tuning of electronic properties for capacitors.[16]

3.3. Experimental Protocol: Fabrication of Lanthanum-Doped Glass

This protocol outlines the melt-quenching technique for incorporating lanthanum into a glass matrix.

Materials:

• Lanthanum Oxide (La₂O₃) (prepared from La₂(SO₄)₃)

• Glass-forming agents (e.g., SiO₂, B₂O₃, P₂O₅)

• Other modifiers (e.g., Na₂O, CaO)

• High-temperature furnace (capable of >1400°C)

• Alumina or Platinum crucible

• Metal plate for quenching

• Annealing furnace

Procedure:

• Precursor Preparation: If starting with lanthanum sulfate, first prepare lanthanum oxide (La₂O₃) by calcining it at temperatures exceeding 1100°C.[1]

• Batch Calculation: Calculate the required weight of La₂O₃ and other glass components based on the desired final composition (e.g., 1-5 mol% La₂O₃).

• Mixing: Thoroughly mix the powdered components in a mortar and pestle or a ball mill to ensure homogeneity.

• Melting: Place the mixed powder in the crucible and transfer it to the high-temperature furnace. Heat to a temperature sufficient to melt all components into a homogenous liquid (e.g., 1400-1600°C).

• Quenching: Once the melt is clear and bubble-free, quickly pour it onto a preheated metal plate (e.g., steel or brass) to rapidly cool it into a solid glass disc.

• Annealing: Immediately transfer the glass disc to an annealing furnace set just above the glass transition temperature. Hold for several hours and then cool slowly to room temperature to relieve internal stresses.

• Finishing: The resulting glass can be cut, polished, and characterized for its optical and mechanical properties.

Application in Solid Oxide Fuel Cells (SOFCs)

4.1. Application Note

Lanthanum-based materials are integral to the development of high-performance Solid Oxide Fuel Cells (SOFCs).[17] Compounds like Lanthanum Strontium Manganite (LSM) and Lanthanum Strontium Cobalt Ferrite (LSCF) are widely used as cathode materials due to their high electronic and ionic conductivity and catalytic activity for the oxygen reduction reaction at high operating temperatures (>750 °C).[18] Lanthanum can also be found in anode materials, such as Lanthanum Strontium Vanadate (LSV), which show good chemical compatibility with common electrolytes like Yttria-Stabilized Zirconia (YSZ).[19] Lanthanum sulfate serves as a precursor for synthesizing these complex oxides.

4.2. Quantitative Data: Performance of Lanthanum-Based SOFC Materials

Material System	Component	Key Performance Metric	Operating Temp.
La₀.₆Sr₀.₄VO₃–YSZ	Anode	Polarization Resistance: 0.85 Ω cm² (in H₂)	900 °C[19]
La₂NiO₄ (LN) based	Cathode	Power Density: up to 2.2 W cm⁻² (in composite)	800 °C[20]
La₀.₆Sr₀.₄Co₀.₂Fe₀.₈O₃ (LSCF)	Cathode	Low Polarization Resistance (ASR)	~700 °C[17]

4.3. Experimental Protocol: Fabrication of an LSCF Cathode Ink for SOFCs

This protocol describes the preparation of a screen-printable ink for an LSCF cathode, starting from precursor salts which can include lanthanum sulfate.

Materials:

• Lanthanum sulfate, Strontium nitrate (B79036), Cobalt nitrate, Iron nitrate (or other suitable precursors)

• Citric acid and Ethylene glycol (for citrate-gel synthesis)

• Binder/vehicle (e.g., terpineol-based)

• Dispersant

• Ball mill or planetary mixer

• Screen printer

• Furnace

• SOFC electrolyte substrate (e.g., YSZ)

Procedure:

• LSCF Powder Synthesis (Citrate-Gel Method): a. Dissolve stoichiometric amounts of the metal salt precursors (lanthanum sulfate, etc.) in deionized water. b. Add citric acid in a molar ratio of approximately 1.5:1 to the total moles of metal cations. c. Heat the solution at ~80°C with stirring to form a gel. d. Dry the gel and then calcine it at a high temperature (e.g., 900-1100°C) for several hours to form the LSCF perovskite powder.

• Ink Formulation: a. Mix the synthesized LSCF powder with the organic binder and a dispersant. b. Use a ball mill or a three-roll mill to homogenize the mixture and achieve the desired viscosity for screen printing.

• Screen Printing: a. Place the electrolyte substrate on the screen printer. b. Apply the LSCF ink through a patterned screen onto the substrate to form the cathode layer.

• Drying and Sintering: a. Dry the printed layer at a low temperature (e.g., 100-150°C) to evaporate the solvent. b. Sinter the cathode layer at a high temperature (e.g., 1000-1200°C) to ensure good adhesion to the electrolyte and to form a porous microstructure suitable for gas diffusion.

• Cell Assembly: The component is now ready for assembly into a full SOFC for electrochemical testing.

4.4. Visualization: Role of Lanthanum-Based Cathode in an SOFC

References

• 1. Lanthanum(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. aemree.com [aemree.com]
• 3. nbinno.com [nbinno.com]
• 4. Lanthanum sulfate | La2O12S3 | CID 159259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. lanthanum sulfate [chemister.ru]
• 6. heegermaterials.com [heegermaterials.com]
• 7. Preparation method of lanthanum sulfate - Eureka | Patsnap [eureka.patsnap.com]
• 8. nbinno.com [nbinno.com]
• 9. Lanthanum: Properties and Applications [stanfordmaterials.com]
• 10. nbinno.com [nbinno.com]
• 11. 硫酸镧(III) ≥99.99% trace metals basis | Sigma-Aldrich [sigmaaldrich.com]
• 12. jameasaifiyah.edu [jameasaifiyah.edu]
• 13. Lanthanum Oxide in Glass Production: Key Benefits and Applications [stanfordmaterials.com]
• 14. medium.com [medium.com]
• 15. lohtragon.com [lohtragon.com]
• 16. elar.urfu.ru [elar.urfu.ru]
• 17. elar.urfu.ru [elar.urfu.ru]
• 18. fuelcellmaterials.com [fuelcellmaterials.com]
• 19. scispace.com [scispace.com]
• 20. researchgate.net [researchgate.net]

Application Note: A Protocol for Protein Precipitation Using Lanthanum Sulfate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Protein precipitation is a fundamental technique in proteomics and biopharmaceutical research for the concentration, purification, and fractionation of proteins from complex biological samples. The underlying principle of protein precipitation is to alter the solvent environment to reduce protein solubility, leading to aggregation and precipitation. While methods such as salting-out with ammonium (B1175870) sulfate (B86663), precipitation with organic solvents (e.g., acetone, ethanol), and acid precipitation (e.g., trichloroacetic acid - TCA) are well-established, the use of polyvalent metal ions offers an alternative approach.

This application note provides a detailed, experimental protocol for protein precipitation using lanthanum sulfate. It is important to note that while the use of lanthanide ions for the selective precipitation of phosphoproteins is documented, a standardized protocol for general protein precipitation with lanthanum sulfate is not widely established. Therefore, this document presents a hypothetical protocol based on the general principles of protein precipitation by polyvalent metal ions and the known interactions of lanthanides with proteins. The protocol is intended as a starting point for researchers to develop and optimize their own specific applications.

Principle of Protein Precipitation with Lanthanum Sulfate

Lanthanum (La³⁺), a member of the lanthanide series, is a trivalent cation. The mechanism of protein precipitation by polyvalent metal ions like La³⁺ involves the cross-linking of protein molecules.[1] Proteins in solution typically maintain solubility through a hydration layer and repulsive electrostatic forces between molecules. Lanthanide ions, being hard Lewis acids, exhibit a strong preference for binding to hard, negatively charged ligands such as the carboxylate groups of aspartic and glutamic acid residues, and particularly, the phosphate (B84403) groups of phosphoproteins.[2][3] This interaction neutralizes the negative charges on the protein surface, reducing electrostatic repulsion and disrupting the hydration shell, which promotes protein aggregation and precipitation.

The general workflow for an experimental protein precipitation protocol is outlined below.

Experimental Workflow for Protein Precipitation

Experimental Protocol: Protein Precipitation with Lanthanum Sulfate

This protocol is a starting point and requires optimization for specific proteins and sample matrices.

Materials:

• Protein sample in an appropriate buffer

• Lanthanum (III) sulfate hydrate (B1144303) (La₂(SO₄)₃ · xH₂O)

• Deionized water

• Microcentrifuge tubes

• Refrigerated microcentrifuge

• Vortex mixer

• Buffer for resuspension (e.g., 50 mM Tris-HCl, pH 8.0, with 5 mM EDTA to chelate residual lanthanum)

Procedure:

• Preparation of Lanthanum Sulfate Stock Solution:

  • Prepare a 100 mM stock solution of lanthanum sulfate by dissolving the appropriate amount in deionized water. Ensure complete dissolution. The pH of the solution may be slightly acidic.

• Sample Preparation:

  • Clarify the protein sample by centrifugation at 10,000 x g for 15 minutes at 4°C to remove any cellular debris or aggregates.

  • Transfer the supernatant to a new, pre-chilled microcentrifuge tube.

• Precipitation:

  • Place the protein sample on ice.

  • Slowly add the lanthanum sulfate stock solution dropwise to the protein sample while gently vortexing. The final concentration of lanthanum sulfate to test can range from 1 mM to 50 mM. It is recommended to perform a titration to determine the optimal concentration.

  • Incubate the mixture on ice for 30-60 minutes with occasional gentle mixing.

• Pelleting the Precipitate:

  • Centrifuge the mixture at 14,000 x g for 20 minutes at 4°C to pellet the precipitated protein.

• Washing the Pellet:

  • Carefully decant and discard the supernatant.

  • Gently wash the pellet by adding 500 µL of a cold wash buffer (this could be the initial sample buffer or a buffer with a low concentration of a non-interfering salt).

  • Centrifuge again at 14,000 x g for 10 minutes at 4°C.

  • Discard the supernatant. Repeat the wash step if necessary to remove co-precipitated contaminants.

• Resuspension of the Protein:

  • Resuspend the protein pellet in a minimal volume of a suitable buffer for downstream applications. The inclusion of a chelating agent like EDTA in the resuspension buffer can help to remove lanthanum ions that may interfere with subsequent analyses.

Optimization Parameters

The efficiency of protein precipitation with lanthanum sulfate is dependent on several factors that should be optimized for each specific application.

Parameter	Range for Optimization	Rationale
Lanthanum Sulfate Concentration	1 mM - 50 mM	The optimal concentration will depend on the protein concentration and its affinity for lanthanum ions. A titration is necessary to determine the point of maximal precipitation without excessive co-precipitation of other components.
pH	5.0 - 9.0	The charge of the protein is pH-dependent. Precipitation is often most effective near the protein's isoelectric point (pI), where its net charge is zero. However, lanthanum binding is also pH-dependent.
Temperature	4°C - Room Temperature	Lower temperatures generally help to maintain protein stability and integrity during the precipitation process.
Incubation Time	15 min - 2 hours	The time required for complete precipitation can vary. Longer incubation times may increase yield but also risk protein denaturation or degradation.
Ionic Strength	0 - 200 mM (of a neutral salt like NaCl)	The ionic strength of the buffer can influence protein solubility and the effectiveness of lanthanum-mediated precipitation. High salt concentrations may compete with lanthanum binding or lead to "salting out" effects.
Protein Concentration	0.1 - 10 mg/mL	The initial protein concentration can affect the efficiency of precipitation. More dilute solutions may require a higher relative concentration of the precipitant.

Potential Signaling Pathway Interactions

The strong affinity of lanthanide ions for phosphate groups suggests that this precipitation method may have a bias towards phosphoproteins.[3] This could be leveraged for the enrichment of proteins involved in phosphorylation-dependent signaling pathways. For example, kinases, phosphatases, and their substrates, which are key components of cellular signaling cascades, are often phosphorylated and thus may be preferentially precipitated.

The logical relationship for the selective precipitation of phosphoproteins is illustrated below.

Selective Precipitation of Phosphoproteins by Lanthanum Ions

Protein precipitation using lanthanum sulfate is a potential method that warrants further investigation, particularly for the enrichment of specific protein classes like phosphoproteins. The protocol and optimization parameters provided in this application note serve as a foundational guide for researchers to explore this technique. Careful optimization of the experimental conditions is critical to achieving the desired precipitation efficiency and protein recovery for any given application.

References

• 1. Protein precipitation - Wikipedia [en.wikipedia.org]
• 2. Lanthanide( iii )-binding peptides and proteins: coordination properties and applications - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D4CS01148A [pubs.rsc.org]
• 3. Highly efficient precipitation of phosphoproteins using trivalent europium, terbium, and erbium ions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Lanthanum Sulfate as a Precursor for Lanthanide-Doped Phosphors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lanthanide-doped phosphors are a critical class of luminescent materials with extensive applications in lighting, displays, medical imaging, and biosensing.[1] The choice of host material and synthesis precursor is pivotal in determining the phosphor's final properties, such as emission efficiency, particle morphology, and stability. Lanthanum-based hosts, particularly lanthanum phosphate (B84403) (LaPO₄), are highly favored due to their excellent thermal and chemical stability and their ability to effectively accommodate various lanthanide dopant ions.[2][3]

While precursors such as lanthanum nitrate, chloride, and oxide are commonly cited for the synthesis of these phosphors, the use of lanthanum sulfate (B86663) (La₂(SO₄)₃) is less documented in readily available literature.[4][5] However, as a water-soluble lanthanum salt, lanthanum sulfate can theoretically serve as a viable lanthanum source in aqueous synthesis routes like co-precipitation and hydrothermal methods. These application notes provide generalized protocols for common synthesis methods, adapted to consider the potential use of lanthanum sulfate, and summarize the key properties of the resulting lanthanide-doped phosphors.

Synthesis Methodologies

Two primary solution-based methods for synthesizing lanthanide-doped lanthanum phosphate phosphors are the hydrothermal and co-precipitation routes. These methods offer excellent control over particle size, distribution, and crystallinity.[5][6]

Protocol 1: Hydrothermal Synthesis

The hydrothermal method involves a chemical reaction in an aqueous solution above ambient temperature and pressure, typically within a sealed autoclave. This technique is renowned for producing highly crystalline nanoparticles.[7]

Objective: To synthesize lanthanide-doped LaPO₄ nanoparticles with controlled crystallinity and morphology.

Materials:

• Lanthanum Sulfate (La₂(SO₄)₃) or Lanthanum Nitrate (La(NO₃)₃·6H₂O) as the lanthanum precursor

• Dopant Lanthanide Salt (e.g., Eu(NO₃)₃·6H₂O, Tb(NO₃)₃·6H₂O)

• Phosphate Source (e.g., Sodium Tripolyphosphate (Na₅P₃O₁₀), Phosphoric Acid (H₃PO₄))[2][8]

• Solvent: Deionized Water, often with a co-solvent like Toluene (B28343) or Ethanol[6][9]

• Surfactant (optional, for morphology control): Sodium Dodecyl Sulfate (SDS)[6]

• Precipitating Agent (if needed for pH adjustment): Sodium Hydroxide (NaOH)

• Washing Solvents: Deionized Water, Ethanol (B145695), Ethyl Ether

Experimental Procedure:

• Precursor Solution Preparation:

  • Prepare an aqueous stock solution of the lanthanum precursor (e.g., La₂(SO₄)₃).

  • Prepare separate aqueous stock solutions for the dopant lanthanide salt(s).

  • In a typical synthesis for LaPO₄:Eu³⁺ (5 mol%), combine stoichiometric amounts of the lanthanum and europium precursor solutions.

• Reaction Mixture Formulation:

  • Slowly add the phosphate source solution to the lanthanum/dopant solution under vigorous stirring. If using a surfactant like SDS, it should be added to the precursor solution before the phosphate source.[6]

  • If necessary, adjust the pH of the mixture using NaOH or an acid.

  • For reverse micelle approaches, the aqueous solution is dispersed in an organic solvent like toluene to form an emulsion.[6]

• Hydrothermal Reaction:

  • Transfer the final mixture into a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it to a temperature between 180-210°C for a duration of 4 to 24 hours.[6][10] The autogenous pressure will be high (e.g., 10-15 atm).[6]

• Product Recovery and Washing:

  • After the reaction, allow the autoclave to cool to room temperature naturally.

  • Collect the resulting precipitate by centrifugation.

  • Wash the powder sequentially with deionized water and ethanol multiple times to remove any unreacted precursors and by-products. A final wash with ethyl ether can aid in drying.[6]

• Drying and Annealing:

  • Dry the washed powder in a desiccator or oven at a low temperature (e.g., 80°C).

  • For enhanced crystallinity and luminescence, the dried powder can be post-annealed in a furnace at temperatures ranging from 600°C to 900°C for 2 hours. This step also converts the crystal structure from a hexagonal (rhabdophane) to a more stable monoclinic (monazite) phase, which can improve photoluminescent efficiency.[6][11]

Protocol 2: Co-Precipitation Method

Co-precipitation is a straightforward and scalable method that involves the simultaneous precipitation of the host and dopant ions from a solution by adding a precipitating agent.[5]

Objective: To synthesize lanthanide-doped LaPO₄ phosphors via a simple, room-temperature precipitation followed by calcination.

Materials:

• Lanthanum Sulfate (La₂(SO₄)₃) or Lanthanum Chloride (LaCl₃) as the lanthanum precursor[4]

• Dopant Lanthanide Salt (e.g., EuCl₃, TbCl₃)

• Phosphate Source (e.g., Ammonium Dihydrogen Phosphate (NH₄H₂PO₄), (NH₄)₃PO₄)[4]

• Precipitating Agent / pH control: Ammonium Hydroxide (NH₄OH) or Sodium Hydroxide (NaOH)[5]

• Washing Solvents: Deionized Water, Ethanol

Experimental Procedure:

• Precursor Solution Preparation:

  • Dissolve the lanthanum precursor and the desired molar percentage of the dopant precursor in deionized water.

• Precipitation:

  • Prepare a separate aqueous solution of the phosphate source.

  • Add the phosphate solution dropwise to the lanthanide solution under constant, vigorous stirring.

  • Simultaneously, add the precipitating agent (e.g., NaOH solution) to maintain a constant pH (e.g., pH 9) and induce precipitation.[12]

• Aging and Filtration:

  • Age the resulting slurry under stirring for a period of 1 to 3 hours to ensure complete precipitation and particle growth.

  • Separate the precipitate by filtration or centrifugation.

• Washing and Drying:

  • Wash the collected precipitate thoroughly with deionized water to remove residual ions, followed by a wash with ethanol.

  • Dry the powder in an oven at approximately 80-100°C until all moisture is removed.[4]

• Calcination:

  • Transfer the dried precursor powder to a crucible and calcine in a muffle furnace.

  • The calcination temperature is critical and typically ranges from 700°C to 1000°C for 2-6 hours to achieve the desired crystalline phase and activate the luminescent centers.[12]

Experimental Workflows and Logical Relationships

The synthesis of lanthanide-doped phosphors follows a structured workflow from precursor selection to final material characterization. The choice between methods like hydrothermal synthesis and co-precipitation depends on the desired particle characteristics, such as crystallinity and size distribution.

Caption: Generalized workflow for synthesizing lanthanide-doped phosphors.

The energy transfer mechanism in co-doped phosphors is crucial for applications like color-tunable lighting. A sensitizer (B1316253) ion absorbs excitation energy and transfers it to an activator ion, which then emits light. For example, in a Ce³⁺, Tb³⁺ co-doped system, Ce³⁺ acts as the sensitizer for Tb³⁺.

Caption: Simplified energy transfer from a sensitizer to an activator ion.

Data Presentation: Properties of Lanthanide-Doped Phosphors

The luminescent properties of phosphors are highly dependent on the specific lanthanide dopant used. The data below, summarized from various studies on lanthanum phosphate phosphors, illustrates typical characteristics.

Table 1: Emission Properties of Lanthanide-Doped LaPO₄ Phosphors

Dopant Ion(s)	Emission Color	Key Emission Peak(s) (nm)	Corresponding Transition	Excitation Wavelength (nm)
Eu³⁺	Red	~612-614	⁵D₀ → ⁷F₂	~393
Tb³⁺	Green	~545	⁵D₄ → ⁷F₅	~238-370
Tm³⁺	Blue	~450	¹D₂ → ³F₄	~358

| Dy³⁺ | Yellowish-Blue | ~478 and ~577 | ⁴F₉/₂ → ⁶H₁₅/₂ and ⁴F₉/₂ → ⁶H₁₃/₂ | ~330-350 |

Data compiled from multiple sources.[6][13][14]

Table 2: Physical and Optical Parameters of Synthesized LaPO₄ Phosphors

Phosphor Composition	Synthesis Method	Particle Size (nm)	Crystal Phase	Luminescence Lifetime (ms)
LaPO₄:Eu³⁺	Hydrothermal	20 - 100	Monoclinic (annealed)	1.62 (⁵D₀ state)
LaPO₄:Ce³⁺,Tb³⁺	Hydrothermal	20 - 100	Monoclinic (annealed)	4.11 (⁵D₄ state)
LaPO₄:Tm³⁺	Hydrothermal	20 - 100	Monoclinic (annealed)	0.05 (¹D₂ state)
LaPO₄:Eu³⁺	Co-precipitation	~64	Monoclinic	Not Reported
Core LaPO₄	Aqueous Reaction	3.4	Rhabdophane (hexagonal)	Not Applicable

| Core+2 Shells LaPO₄ | Aqueous Reaction | 6.3 | Rhabdophane (hexagonal) | Not Applicable |

Data compiled from multiple sources.[2][6][8]

Conclusion

Lanthanum-based phosphors are versatile materials whose properties can be finely tuned through the selection of synthesis methodology and lanthanide dopants. While lanthanum sulfate is not a commonly reported precursor, the generalized hydrothermal and co-precipitation protocols provided here offer a robust framework for researchers to explore its use. By carefully controlling parameters such as temperature, pH, and post-synthesis annealing, it is possible to produce high-quality, crystalline phosphors suitable for a wide array of applications, from advanced lighting to sensitive diagnostic tools in drug development. The data and workflows presented serve as a comprehensive guide for the synthesis and characterization of these important luminescent materials.

References

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. researchgate.net [researchgate.net]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]
• 5. researchpublish.com [researchpublish.com]
• 6. sites.ffclrp.usp.br [sites.ffclrp.usp.br]
• 7. Synthesis of lanthanum phosphate–carbon nanoparticles using a hydrothermal method and their application for lead ion removal - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Synthesis and characterization of lanthanum phosphate nanoparticles as carriers for (223)Ra and (225)Ra for targeted alpha therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. epj-conferences.org [epj-conferences.org]
• 13. Effect of Cr3+ doping on structural and optical properties of Eu3+ doped LaVO4 phosphor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols: Hydrothermal Synthesis of Lanthanum Sulfate Crystals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of lanthanum sulfate (B86663) crystals using hydrothermal methods. The procedures outlined below are based on established scientific literature and are intended to guide researchers in the controlled synthesis of these materials. Lanthanum compounds, including lanthanum sulfate, are of increasing interest in biomedical applications and drug development due to their unique chemical properties.[1]

Introduction to Hydrothermal Synthesis

Hydrothermal synthesis is a versatile method for producing crystalline materials from aqueous solutions under conditions of high temperature and pressure.[2] This technique allows for the formation of crystalline phases that may not be stable at their melting points and enables control over crystal size, morphology, and purity.[2] The synthesis is typically carried out in a sealed pressure vessel, commonly known as an autoclave.[2]

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of Lanthanum Sulfate Monohydrate (La₂(SO₄)₃·H₂O)

This protocol is adapted from the hydrothermal synthesis of lanthanide sulfate hydrates.

Materials:

• Lanthanum(III) nitrate (B79036) hexahydrate (La(NO₃)₃·6H₂O)

• Sulfuric acid (H₂SO₄), concentrated

• Deionized water

Equipment:

• 23 mL Teflon-lined stainless steel autoclave

• Oven capable of maintaining a constant temperature of at least 200°C

• Filtration apparatus (e.g., Büchner funnel and vacuum flask)

• Drying oven

Procedure:

• Precursor Solution Preparation:

  • Prepare an aqueous solution of lanthanum(III) nitrate. The exact concentration can be varied to control crystal size and yield. A typical starting concentration would be in the range of 0.1 M to 0.5 M.

  • Slowly add a stoichiometric amount of sulfuric acid to the lanthanum nitrate solution while stirring continuously. The molar ratio of La³⁺ to SO₄²⁻ should be 2:3.

• Hydrothermal Reaction:

  • Transfer the precursor solution into the Teflon liner of the autoclave. The liner should not be filled to more than 80% of its total volume to allow for thermal expansion.

  • Seal the autoclave tightly.

  • Place the autoclave in a preheated oven at a temperature between 180°C and 220°C.

  • Maintain the temperature for a period of 24 to 72 hours. The reaction time will influence the size and quality of the resulting crystals.

• Product Recovery and Purification:

  • After the designated reaction time, turn off the oven and allow the autoclave to cool down to room temperature naturally. Caution: Do not attempt to open the autoclave while it is hot and under pressure.

  • Once cooled, carefully open the autoclave and retrieve the Teflon liner.

  • Collect the crystalline product by filtration.

  • Wash the crystals several times with deionized water to remove any unreacted precursors or byproducts.

  • Follow with a final wash with ethanol (B145695) to facilitate drying.

  • Dry the purified crystals in an oven at a low temperature (e.g., 60-80°C) for several hours.

Expected Outcome:

This process is expected to yield white, crystalline La₂(SO₄)₃·H₂O. The crystal morphology and size can be characterized using techniques such as X-ray Diffraction (XRD) and Scanning Electron Microscopy (SEM).

Protocol 2: Hydrothermal Synthesis of Organically Templated Lanthanum Sulfate Crystals

This protocol describes the synthesis of a one-dimensional organically templated lanthanum sulfate, [C₄N₃H₁₆][La(SO₄)₃]·H₂O, using diethylenetriamine (B155796) (DETA) as a structure-directing agent.[3]

Materials:

• Lanthanum(III) sulfate hydrate (B1144303) (La₂(SO₄)₃·xH₂O)

• Diethylenetriamine (DETA)

• Deionized water

Equipment:

• Teflon-lined stainless steel autoclave

• Oven capable of maintaining a constant temperature of at least 160°C

• Filtration apparatus

• Drying oven

Procedure:

• Reaction Mixture Preparation:

  • In a typical synthesis, a mixture of lanthanum(III) sulfate hydrate and diethylenetriamine is prepared in deionized water. The molar ratios of the reactants are crucial for the formation of the desired product. A representative molar ratio would be 1:2:200 for La₂(SO₄)₃ : DETA : H₂O.

• Hydrothermal Reaction:

  • Transfer the reaction mixture into a Teflon-lined autoclave.

  • Seal the autoclave and heat it in an oven at approximately 160°C for several days (e.g., 3-5 days).

• Product Recovery and Purification:

  • Allow the autoclave to cool to room temperature.

  • Filter the resulting solid product.

  • Wash the crystals thoroughly with deionized water and then with ethanol.

  • Dry the product in air at room temperature.

Data Presentation

The following tables summarize typical experimental parameters and resulting crystal characteristics for the hydrothermal synthesis of lanthanum sulfate compounds.

Table 1: Hydrothermal Synthesis Parameters for Lanthanum Sulfate Compounds

Compound	Precursors	Temperature (°C)	Time (days)	Structure Directing Agent	Reference
La₂(SO₄)₃·H₂O	La(NO₃)₃, H₂SO₄	180 - 220	1 - 3	None	Adapted from general hydrothermal methods for lanthanide sulfates
[C₄N₃H₁₆][La(SO₄)₃]·H₂O	La₂(SO₄)₃, DETA	160	3 - 5	Diethylenetriamine (DETA)	[3]
La₂(H₂O)₄(SO₄)₂(C₄O₄)	Lanthanum(III) sulfate, Squaric acid	180	Not specified	Squaric Acid	[4]
La₂(C₂O₄)(SO₄)₂(H₂O)₃	Lanthanum(III) sulfate, Oxalic acid	180	Not specified	Oxalic Acid	[5]

Table 2: Crystallographic Data for Selected Lanthanum Sulfate Compounds

Compound	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Reference
[C₄N₃H₁₆][La(SO₄)₃]·H₂O	Triclinic	P-1	8.2773(7)	9.5660(6)	10.4363(6)	105.661(2)	102.849(3)	104.376(3)	[3]
La₂(H₂O)₄(SO₄)₂(C₄O₄)	Monoclinic	P2₁/n	6.5965(1)	10.9595(3)	9.6633(2)	90	96.457(1)	90	[4]

Visualizations

The following diagrams illustrate the experimental workflow and logical relationships in the hydrothermal synthesis of lanthanum sulfate crystals.

Caption: Experimental workflow for hydrothermal synthesis.

Caption: Influence of synthesis parameters on crystal properties.

Applications in Drug Development

Lanthanide compounds are being explored for various therapeutic applications.[1] While specific applications of hydrothermally synthesized lanthanum sulfate in drug development are still an emerging area of research, potential uses could include:

• Drug Delivery Systems: Crystalline porous frameworks could be investigated for their ability to encapsulate and release therapeutic agents.

• Contrast Agents: Lanthanum's properties may be leveraged in the development of new contrast agents for medical imaging.[1][4]

Further research into the biocompatibility and functionalization of these hydrothermally synthesized crystals is necessary to fully realize their potential in the pharmaceutical and biomedical fields.

References

• 1. researchgate.net [researchgate.net]
• 2. Hydrothermal synthesis - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application of Lanthanum Sulfate in Glass and Ceramic Manufacturing: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of lanthanum sulfate (B86663) in the manufacturing of advanced glass and ceramic materials. While lanthanum oxide (La₂O₃) is the more commonly cited additive for enhancing material properties, lanthanum sulfate (La₂(SO₄)₃) serves as a valuable precursor, decomposing at elevated temperatures to yield finely dispersed lanthanum oxide in-situ. This approach can offer advantages in terms of raw material handling and homogenous distribution of the lanthanide within the matrix.

Principle of Application: Thermal Decomposition of Lanthanum Sulfate

The primary role of lanthanum sulfate in glass and ceramic manufacturing is to act as a source for lanthanum oxide. Upon heating, lanthanum sulfate undergoes a multi-stage thermal decomposition. Understanding this process is critical for designing appropriate firing schedules.

The decomposition pathway is as follows:

• Dehydration: Hydrated lanthanum sulfate, La₂(SO₄)₃·9H₂O, loses its water of hydration in several steps at temperatures ranging from 75°C to approximately 400°C.[1]

• Decomposition to Oxysulfate: Anhydrous lanthanum sulfate is stable up to around 860°C. In the temperature range of 860°C to 1050°C, it decomposes to form lanthanum oxysulfate (La₂O₂SO₄).[1]

• Decomposition to Oxide: Lanthanum oxysulfate further decomposes at higher temperatures, typically between 1300°C and 1440°C, to yield the final product, lanthanum oxide (La₂O₃).[1]

This in-situ formation of lanthanum oxide provides a highly reactive and finely dispersed additive that can be intimately mixed with the other batch components at lower temperatures.

Applications in Glass Manufacturing

In glass manufacturing, the in-situ generated lanthanum oxide from lanthanum sulfate imparts several beneficial properties, particularly for optical glasses.

High Refractive Index and Low Dispersion Optical Glasses

Lanthanum oxide is a key component in the formulation of "lanthanum crown" and "lanthanum flint" optical glasses, which are characterized by a high refractive index and relatively low dispersion (high Abbe number).[2] This combination is crucial for the design of complex lens systems, such as those used in cameras and microscopes, as it allows for the correction of chromatic aberrations.

Key Effects of Lanthanum Oxide Addition:

• Increases Refractive Index: The addition of La₂O₃ significantly raises the refractive index of the glass.

• Maintains Low Dispersion: Unlike many other high-refractive-index additives, La₂O₃ does not drastically increase the dispersion.

A variety of patents describe optical glass compositions containing significant amounts of lanthanum oxide, which can be sourced from lanthanum sulfate.[2][3][4][5]

Enhanced Chemical Durability

The incorporation of lanthanum oxide into the glass network improves its resistance to chemical attack, particularly from alkaline solutions. This makes the resulting glass more durable and suitable for applications where it may be exposed to harsh environments.[6]

Sulfate Fining

While lanthanum sulfate's primary role is as a lanthanum oxide precursor, the release of sulfur oxides (SOₓ) during its decomposition at high temperatures can contribute to the "fining" process of the glass melt. Fining is the removal of gas bubbles from the molten glass. The gases released from the decomposition of sulfates can help to enlarge existing bubbles, causing them to rise more quickly to the surface and be eliminated.[7][8]

Applications in Ceramic Manufacturing

In ceramics, the lanthanum oxide generated from lanthanum sulfate can act as a sintering aid, a grain growth inhibitor, and a phase stabilizer, leading to improved mechanical and functional properties.

Sintering Aid and Microstructure Refinement

Lanthanum oxide can be used as a sintering aid in various ceramic systems, such as alumina (B75360) (Al₂O₃) and zirconia (ZrO₂). It can lower the sintering temperature and promote densification, leading to a more robust final product.[9] Furthermore, the addition of lanthanum can inhibit excessive grain growth during sintering, resulting in a finer and more uniform microstructure, which is often associated with improved mechanical strength.[10]

Toughening of Zirconia Ceramics

Lanthanum oxide can be used in the formulation of alumina-toughened zirconia (ATZ) composites. The presence of lanthanum can influence the formation of secondary phases, such as lanthanum hexa-aluminate, which can contribute to the fracture toughness of the ceramic through mechanisms like crack deflection.[11][12]

Modification of Ceramic Glazes

Lanthanum oxide can be incorporated into ceramic glazes to enhance their properties. It can improve the chemical resistance of the glaze, making it more durable. In crystalline glazes, the addition of lanthanum oxide has been observed to influence the size, shape, and color of the crystals that form during firing.[13]

Quantitative Data

The following tables summarize the key thermal decomposition stages of lanthanum sulfate and the typical effects of lanthanum oxide (derived from lanthanum sulfate) on the properties of glass and ceramics.

Table 1: Thermal Decomposition of Lanthanum Sulfate Hydrate (B1144303) (La₂(SO₄)₃·9H₂O) [1]

Temperature Range (°C)	Process	Product
75 - 160	Dehydration (loss of 5 H₂O)	La₂(SO₄)₃·4H₂O
140 - 205 (approx.)	Dehydration (loss of 2 H₂O)	La₂(SO₄)₃·2H₂O
205 - 240	Dehydration (loss of 1 H₂O)	La₂(SO₄)₃·H₂O
Up to ~400	Final Dehydration	Anhydrous β-La₂(SO₄)₃
860 - 1050	Decomposition of Sulfate	La₂O₂SO₄ (Lanthanum Oxysulfate)
1300 - 1440	Decomposition of Oxysulfate	La₂O₃ (Lanthanum Oxide)

Table 2: Effect of Lanthanum Oxide on Glass and Ceramic Properties

Property	Effect of La₂O₃ Addition	System	Reference
Refractive Index (nd)	Increase	Optical Glass	[2][14]
Abbe Number (νd)	Relatively Stable (Low Dispersion)	Optical Glass	[2][5]
Chemical Resistance	Increase (especially alkali resistance)	Glass & Ceramic Glazes	[6][9]
Sintering Temperature	Decrease	Alumina, Zirconia Ceramics	[9]
Grain Size	Decrease (inhibits growth)	Zirconia Ceramics	[10]
Fracture Toughness	Increase	Alumina-Toughened Zirconia	[11][12]
Glass Transition Temperature (Tg)	Generally Increases	Various Glasses	[15]

Experimental Protocols

The following are generalized protocols for the use of lanthanum sulfate in glass and ceramic manufacturing. The specific parameters will need to be optimized based on the exact composition and desired properties of the final material.

Protocol 1: Preparation of High Refractive Index Lanthanum Crown Glass

This protocol is inferred from typical optical glass manufacturing procedures and the known thermal decomposition of lanthanum sulfate.

Materials:

• High purity silica (B1680970) (SiO₂)

• Boric acid (H₃BO₃) or Boron oxide (B₂O₃)

• Lanthanum sulfate hydrate (La₂(SO₄)₃·xH₂O)

• Barium carbonate (BaCO₃)

• Strontium carbonate (SrCO₃)

• Calcium carbonate (CaCO₃)

• Zirconium oxide (ZrO₂)

• Zinc oxide (ZnO)

• Lithium carbonate (Li₂CO₃)

• Antimony oxide (Sb₂O₃) as a fining agent

Procedure:

• Batch Calculation: Calculate the batch composition based on the desired final glass composition (e.g., as described in patent CN109320066B[2]), accounting for the conversion of lanthanum sulfate to lanthanum oxide and carbonates to oxides. The amount of lanthanum sulfate should be calculated to yield the target weight percentage of La₂O₃ in the final glass.

• Mixing: Thoroughly mix the powdered raw materials in a high-purity alumina or platinum crucible to ensure homogeneity.

• Melting and Fining:

  • Place the crucible in a high-temperature furnace.

  • Slowly heat the batch to allow for the controlled decomposition of the sulfates and carbonates. A hold at around 400-500°C may be beneficial for dehydration.

  • Continue heating to the melting temperature, typically in the range of 1300-1500°C. The decomposition of lanthanum sulfate to lanthanum oxide will occur during this ramp-up.[1]

  • Hold the melt at the maximum temperature for several hours to ensure complete melting, homogenization, and fining (bubble removal). The release of SOₓ from the lanthanum sulfate will contribute to the fining process.[7]

• Casting and Annealing:

  • Pour the molten glass into a preheated mold.

  • Transfer the cast glass to an annealing furnace and hold it at a temperature slightly above the glass transition temperature for a period of time to relieve internal stresses.

  • Slowly cool the glass to room temperature.

Protocol 2: Sintering of Lanthanum-Doped Zirconia Ceramics

This protocol describes a general method for preparing lanthanum-doped zirconia ceramics using lanthanum sulfate as the lanthanum source.

Materials:

• Yttria-stabilized zirconia (YSZ) powder (e.g., 3Y-TZP)

• Lanthanum sulfate hydrate (La₂(SO₄)₃·xH₂O)

• Binder (e.g., polyvinyl alcohol - PVA)

• Dispersant

• Deionized water or ethanol

Procedure:

• Slurry Preparation:

  • Calculate the required amount of lanthanum sulfate to achieve the desired doping level of La₂O₃ in the final ceramic.

  • Prepare a stable aqueous or ethanolic slurry of the YSZ powder, lanthanum sulfate, binder, and dispersant using ball milling for several hours to ensure homogeneous mixing.

• Drying and Granulation:

  • Dry the slurry using a method such as spray drying to obtain a granulated powder with good flowability.

• Green Body Formation:

  • Press the granulated powder into the desired shape (e.g., pellets or bars) using uniaxial and/or cold isostatic pressing.

• Binder Burnout and Sintering:

  • Place the green bodies in a furnace.

  • Heat slowly to a temperature of around 500-600°C in air to burn out the organic binder.

  • Continue heating to the sintering temperature, typically in the range of 1400-1600°C. During this heating ramp, the lanthanum sulfate will decompose to lanthanum oxide.[1]

  • Hold at the sintering temperature for a specified duration (e.g., 2-4 hours) to achieve full densification.

  • Cool the furnace to room temperature.

Visualizations

DOT Script for Lanthanum Sulfate Thermal Decomposition Pathway

Caption: Thermal decomposition pathway of lanthanum sulfate hydrate.

DOT Script for Experimental Workflow: High Refractive Index Glass

Caption: Workflow for high refractive index glass manufacturing.

DOT Script for Logical Relationship in Zirconia Toughening

Caption: Role of lanthanum sulfate in zirconia toughening.

References

• 1. mdpi.com [mdpi.com]
• 2. CN109320066B - Lanthanum crown optical glass and its preparation method and optical element - Google Patents [patents.google.com]
• 3. CN116947313A - Lanthanum flint optical glass, preparation method thereof and optical element - Google Patents [patents.google.com]
• 4. EP3431453A1 - Heavy-lanthanum flint optical glass - Google Patents [patents.google.com]
• 5. KR20060043189A - Optical Lanthanum Flint Glass Free from Lead and Arsenic - Google Patents [patents.google.com]
• 6. Lanthanum oxide (LA2O3) | Treibacher Industrie AG [treibacher.com]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. warse.org [warse.org]
• 10. mdpi.com [mdpi.com]
• 11. lirias.kuleuven.be [lirias.kuleuven.be]
• 12. researchgate.net [researchgate.net]
• 13. Techno File: Lanthanum [ceramicartsnetwork.org]
• 14. Lanthanum Oxide in Glass Production: Key Benefits and Applications [stanfordmaterials.com]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols: Lanthanum-Modified Catalysts in Petrochemical Refining

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lanthanum and its compounds are pivotal in the advancement of catalysts for petrochemical refining. Their unique electronic and structural properties contribute significantly to the enhancement of catalytic activity, selectivity, and stability in crucial processes such as Fluid Catalytic Cracking (FCC) and Hydrodesulfurization (HDS). Lanthanum's primary role is often as a promoter or stabilizer for catalyst supports like zeolites and alumina, rather than as a primary support material itself. By modifying the catalyst structure, lanthanum helps to increase the conversion of heavy crude oil fractions into more valuable, lighter products like gasoline and diesel, and facilitates the removal of sulfur compounds to produce cleaner fuels.[1][2][3] This document provides detailed application notes, experimental protocols for catalyst preparation and testing, and quantitative data on the performance of lanthanum-modified catalysts in these key refining operations.

Data Presentation

The introduction of lanthanum as a modifier to catalyst formulations has a demonstrable impact on their performance in petrochemical applications. The following tables summarize quantitative data from studies on Fluid Catalytic Cracking and Hydrodesulfurization.

Fluid Catalytic Cracking (FCC) Performance

The addition of lanthanum to FCC catalysts, typically by modifying a Y-zeolite support, enhances the cracking of heavy oils, leading to a more desirable product distribution.

Table 1: Effect of Lanthanum-Modified Zeolite on FCC Product Yields

Catalyst	Gasoline Yield (wt%)	Coke Yield (wt%)	Dry Gas Yield (wt%)
Reference Catalyst	48.95	4.32	1.89
La-Modified Catalyst	51.64	3.41	1.70

Data sourced from a study on a Y-zeolite-containing wide-pore composite catalyst. The reference catalyst is the unmodified version.

Hydrodesulfurization (HDS) Performance

In hydrodesulfurization processes, lanthanum is used to promote the activity of catalysts, leading to higher conversion of sulfur-containing compounds. The data below illustrates the impact of lanthanum modification on a Ni-W/TiO₂-Al₂O₃ catalyst for the HDS of thiophene (B33073).

Table 2: Thiophene Hydrodesulfurization Performance of Lanthanum-Modified Ni-W Catalysts

Catalyst	Thiophene Conversion (%)
Ni-W/TiO₂-Al₂O₃ (Unmodified)	87.3
Ni-W-La/TiO₂-Al₂O₃	92.6
Ni-W-La-EDTA/TiO₂-Al₂O₃	99.7

Data reflects the conversion of thiophene at a reaction temperature of 300°C and a pressure of 3 MPa.[4]

Experimental Protocols

The following protocols provide detailed methodologies for the preparation of lanthanum sulfate (B86663) and a lanthanum-modified catalyst, as well as a procedure for evaluating its performance in a laboratory setting.

Protocol 1: Preparation of Lanthanum Sulfate

This protocol describes the synthesis of lanthanum sulfate from lanthanum oxide and sulfuric acid.[5]

Materials:

• Lanthanum oxide (La₂O₃)

• Sulfuric acid (H₂SO₄)

• Deionized water

• Reaction kettle with heating and stirring capabilities

• Filtration apparatus

• Drying oven

Procedure:

• Add a suitable amount of deionized water to the reaction kettle.

• Heat the water to 60°C while stirring.

• Slowly add sulfuric acid to the heated water with continuous stirring. The stirring speed should be maintained at approximately 80 rpm.

• Subsequently, add lanthanum oxide to the solution. The molar ratio of sulfuric acid to lanthanum oxide should be 1:1.

• Maintain the reaction mixture at 60°C with continuous stirring to allow for the synthesis of lanthanum sulfate.

• After the reaction is complete, filter the resulting solution to collect the lanthanum sulfate precipitate.

• Dry the collected precipitate in a drying oven.

• The dried product can be crushed to obtain powdered lanthanum sulfate.

Protocol 2: Preparation of Lanthanum-Modified Zeolite Catalyst via Incipient Wetness Impregnation

This protocol details the widely used incipient wetness impregnation method to introduce lanthanum onto a zeolite support. Lanthanum nitrate (B79036) is used as the precursor, which is then converted to lanthanum oxide upon calcination.

Materials:

• Y-Zeolite support

• Lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Deionized water

• Beaker

• Stirring rod

• Drying oven

• Muffle furnace

Procedure:

• Determine the pore volume of the Y-Zeolite support. This can be done by adding a known volume of water to a known mass of the support until the pores are completely filled.

• Prepare a lanthanum nitrate solution by dissolving a calculated amount of La(NO₃)₃·6H₂O in a volume of deionized water equal to the pore volume of the zeolite support. The amount of lanthanum nitrate will depend on the desired final lanthanum loading on the catalyst.

• Add the prepared lanthanum nitrate solution dropwise to the Y-Zeolite support while continuously mixing to ensure uniform distribution.

• Age the impregnated support for a period of time (e.g., 2-4 hours) at room temperature to allow for the diffusion of the precursor into the pores.

• Dry the impregnated zeolite in an oven at a temperature of 110-120°C for 12 hours to remove the water.

• Calcine the dried material in a muffle furnace at a high temperature (e.g., 550°C) for 4-6 hours. This step decomposes the lanthanum nitrate to form lanthanum oxide species on the zeolite support.

• The resulting lanthanum-modified zeolite catalyst is then cooled down and ready for characterization and testing.

Protocol 3: Evaluation of FCC Catalyst Performance in a Micro-Activity Test (MAT) Unit

This protocol outlines a standard laboratory procedure for assessing the performance of a newly prepared FCC catalyst.

Equipment:

• Micro-Activity Test (MAT) unit

• Gas chromatograph (GC) for product analysis

• Feedstock (e.g., vacuum gas oil)

• Nitrogen gas for purging

Procedure:

• Load a precise amount of the lanthanum-modified FCC catalyst into the MAT reactor.

• Purge the reactor with an inert gas like nitrogen to remove any air and moisture.

• Heat the reactor to the desired reaction temperature (typically 500-550°C).

• Introduce a known mass of the preheated feedstock into the reactor at a controlled rate.

• The cracked products are passed through a separation system to collect liquid and gaseous fractions.

• Analyze the gaseous products using an online gas chromatograph to determine the composition of dry gas and LPG.

• Analyze the liquid product using a gas chromatograph to determine the gasoline, light cycle oil (LCO), and heavy cycle oil (HCO) content.

• After the reaction, the amount of coke deposited on the catalyst is determined by burning it off in a stream of air and measuring the amount of CO₂ produced.

• Calculate the yields of the different products (gasoline, coke, dry gas, etc.) as a weight percentage of the feedstock.

Mandatory Visualization

The following diagrams illustrate the logical workflows for catalyst preparation and the Fluid Catalytic Cracking process.

Catalyst Preparation Workflow

Fluid Catalytic Cracking Process

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. cambridgepublish.com [cambridgepublish.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Characterization of Lanthanum Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lanthanum sulfate (B86663) (La₂(SO₄)₃) is an inorganic compound with various applications, including its use as a catalyst and in the manufacturing of other lanthanum compounds.[1][2][3] It exists in anhydrous and hydrated forms, with the nonahydrate being the most common.[4] The precise characterization of lanthanum sulfate is crucial for its application, particularly in the pharmaceutical industry where purity and physical properties can significantly impact its performance and safety.

These application notes provide a comprehensive overview of the key analytical techniques for the characterization of lanthanum sulfate, complete with detailed experimental protocols and data presentation.

Physicochemical Properties of Lanthanum Sulfate

A summary of the key physicochemical properties of lanthanum sulfate is presented in the table below. The data is compiled for both the anhydrous and the common nonahydrate form.

Property	Value	Form	Reference(s)
Chemical Formula	La₂(SO₄)₃	Anhydrous	[5]
La₂(SO₄)₃·9H₂O	Nonahydrate	[4]
Molar Mass	566.00 g/mol	Anhydrous	[5]
Appearance	White solid/powder	Both	[4][6][7]
Density	3.6 g/cm³ (15 °C)	Anhydrous	[6]
2.82 g/cm³	Nonahydrate	[4]
Melting Point	Decomposes	Anhydrous	[4]
Decomposition Temperature	Starts at 775 °C to La₂O₂SO₄, which decomposes to La₂O₃ at 1100-1150 °C.	Anhydrous	[4][6]
Solubility in Water	2.7 g/100 mL (20 °C)	Nonahydrate	[4]
2.14 g/100 mL (25 °C)	Anhydrous	[6]
Crystal Structure	Hexagonal	Nonahydrate	[4]
Monoclinic (β-form)	Anhydrous	[8]

Analytical Techniques and Protocols

X-ray Diffraction (XRD)

X-ray diffraction is a primary technique for determining the crystallographic structure, phase identification, and purity of lanthanum sulfate. It is particularly useful for distinguishing between the different hydrated and anhydrous forms.

Experimental Protocol:

• Sample Preparation: A small amount of the lanthanum sulfate powder is gently ground using an agate mortar and pestle to ensure a random orientation of the crystallites. The powder is then mounted onto a sample holder.

• Instrument Setup:

  • X-ray Source: Cu Kα radiation (λ = 1.5406 Å) is commonly used.

  • Instrument: A powder X-ray diffractometer.

  • Scan Range (2θ): Typically from 5° to 70°.

  • Step Size: 0.02°.

  • Scan Speed: 1 second per step.

• Data Acquisition: The sample is irradiated with X-rays, and the diffraction pattern is recorded.

• Data Analysis: The resulting diffractogram (a plot of intensity vs. 2θ) is analyzed. The peak positions are used to identify the crystal structure by comparing them to standard diffraction patterns from databases like the Joint Committee on Powder Diffraction Standards (JCPDS). The sharpness and intensity of the peaks can provide information about the crystallinity and purity of the sample.

Expected Data:

The XRD pattern will show a series of peaks at specific 2θ angles, which are characteristic of the crystal structure of lanthanum sulfate. For instance, the nonahydrate form exhibits a hexagonal crystal system.[4] A new polymorphic modification of anhydrous lanthanum sulfate (β-La₂(SO₄)₃) has been identified to crystallize in the C2/c space group of the monoclinic system.[8]

Workflow for XRD Analysis:

Workflow for X-ray Diffraction Analysis of Lanthanum Sulfate.

Thermal Analysis (TGA/DSC)

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are used to study the thermal stability of lanthanum sulfate, including dehydration and decomposition processes. TGA measures the change in mass as a function of temperature, while DSC measures the heat flow associated with thermal transitions.

Experimental Protocol:

• Sample Preparation: A small, accurately weighed amount of the lanthanum sulfate sample (typically 5-10 mg) is placed in an alumina (B75360) or platinum crucible.

• Instrument Setup:

  • Instrument: A simultaneous TGA/DSC instrument.

  • Temperature Program: Heat the sample from room temperature to 1200°C at a constant heating rate (e.g., 10 °C/min).

  • Atmosphere: Typically under a flow of an inert gas like nitrogen or argon to prevent unwanted reactions.

• Data Acquisition: The instrument simultaneously records the sample's weight and the differential heat flow as a function of temperature.

• Data Analysis: The TGA curve shows weight loss steps corresponding to dehydration and decomposition. The DSC curve shows endothermic or exothermic peaks associated with these transitions. The temperatures of these events and the percentage of weight loss are determined.

Expected Data:

For lanthanum sulfate nonahydrate, the TGA curve will show a multi-step weight loss corresponding to the loss of water molecules, followed by the decomposition of the anhydrous salt.[8] The anhydrous form is produced by heating the hydrates to 300°C.[4] Further heating leads to decomposition to lanthanum oxysulfate (La₂O₂SO₄) at around 775°C, and finally to lanthanum oxide (La₂O₃) at approximately 1100°C.[4]

Thermal Event	Temperature Range (°C)	Mass Loss (%)	Associated Process	Reference(s)
Dehydration	< 300	Varies with hydrate	Loss of water molecules	[4]
Decomposition to Oxysulfate	~775	~14.1% (from anhydrous)	La₂(SO₄)₃ → La₂O₂SO₄ + 2SO₂ + O₂	[4]
Decomposition to Oxide	~1100-1150	~5.6% (from oxysulfate)	La₂O₂SO₄ → La₂O₃ + SO₃	[4][6]

Logical Flow for Thermal Analysis:

Decomposition Pathway of Lanthanum Sulfate Hydrate.

Vibrational Spectroscopy (FTIR and Raman)

Fourier-transform infrared (FTIR) and Raman spectroscopy are complementary techniques that provide information about the molecular vibrations in a sample. They are excellent for identifying the presence of the sulfate group and studying the hydration state of lanthanum sulfate.

Experimental Protocols:

FTIR Spectroscopy:

• Sample Preparation: A small amount of the lanthanum sulfate powder is mixed with dry potassium bromide (KBr) and pressed into a thin, transparent pellet.

• Instrument Setup:

  • Instrument: An FTIR spectrometer.

  • Scan Range: Typically 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

• Data Acquisition: An infrared spectrum is collected by passing an IR beam through the sample and measuring the absorption.

• Data Analysis: The positions and shapes of the absorption bands are characteristic of the functional groups present.

Raman Spectroscopy:

• Sample Preparation: A small amount of the powder is placed on a microscope slide.

• Instrument Setup:

  • Instrument: A Raman spectrometer with a laser excitation source (e.g., 532 nm or 785 nm).

  • Spectral Range: Typically 100-4000 cm⁻¹.

• Data Acquisition: The sample is illuminated with the laser, and the scattered light is collected and analyzed.

• Data Analysis: The Raman spectrum shows shifts in wavelength corresponding to the vibrational modes of the molecules.

Expected Data:

The spectra will be dominated by the vibrational modes of the sulfate anion (SO₄²⁻). The presence of water in the hydrated forms will be evident from the characteristic O-H stretching and bending vibrations in the FTIR spectrum.

Vibrational Mode	FTIR (cm⁻¹)	Raman (cm⁻¹)	Assignment
ν₁(a₁)	-	~980	Symmetric S-O stretch
ν₂(e)	~450	~450	O-S-O bend
ν₃(t₂)	~1100	~1100	Asymmetric S-O stretch
ν₄(t₂)	~615	~615	O-S-O bend
O-H stretch	~3200-3600	-	Water of hydration
H-O-H bend	~1630	-	Water of hydration

Workflow for Vibrational Spectroscopy:

Workflow for FTIR and Raman Analysis.

Electron Microscopy (SEM/TEM)

Scanning electron microscopy (SEM) and transmission electron microscopy (TEM) are used to visualize the morphology, particle size, and particle size distribution of lanthanum sulfate powders.

Experimental Protocols:

SEM:

• Sample Preparation: A small amount of the powder is mounted on an SEM stub using conductive adhesive tape. The sample is then sputter-coated with a thin layer of a conductive material (e.g., gold or carbon) to prevent charging.

• Instrument Setup:

  • Instrument: A scanning electron microscope.

  • Accelerating Voltage: Typically 5-20 kV.

• Data Acquisition: The electron beam is scanned across the sample surface, and secondary electrons are detected to form an image.

• Data Analysis: The images are analyzed to determine the particle shape, size, and surface texture.

TEM:

• Sample Preparation: The powder is dispersed in a suitable solvent (e.g., ethanol) and sonicated. A drop of the dispersion is then placed on a TEM grid (a fine mesh coated with a thin carbon film) and allowed to dry.

• Instrument Setup:

  • Instrument: A transmission electron microscope.

  • Accelerating Voltage: Typically 100-200 kV.

• Data Acquisition: The electron beam is transmitted through the sample, and an image is formed on a fluorescent screen or a digital camera.

• Data Analysis: The images provide high-resolution information on particle size, shape, and internal structure.

Expected Data:

SEM and TEM images will reveal the morphology of the lanthanum sulfate particles, which can vary depending on the synthesis method. The images can be used to measure the dimensions of individual particles and to determine the particle size distribution.

Workflow for Electron Microscopy:

Workflow for SEM and TEM Analysis.

Elemental Analysis (ICP-OES/MS)

Inductively coupled plasma-optical emission spectrometry (ICP-OES) or inductively coupled plasma-mass spectrometry (ICP-MS) are used for the highly sensitive and accurate determination of the elemental composition of lanthanum sulfate. This is crucial for confirming the stoichiometry and for quantifying trace elemental impurities.

Experimental Protocol:

• Sample Preparation: A known amount of the lanthanum sulfate sample is accurately weighed and dissolved in a suitable acidic solution (e.g., dilute nitric acid). The solution is then diluted to a specific volume with deionized water.

• Instrument Setup:

  • Instrument: An ICP-OES or ICP-MS instrument.

  • Calibration: The instrument is calibrated using a series of standard solutions of known concentrations of lanthanum and sulfur, as well as any potential impurities.

• Data Acquisition: The sample solution is introduced into the plasma, which atomizes and ionizes the elements. The instrument measures the intensity of the emitted light (ICP-OES) or the abundance of ions at specific mass-to-charge ratios (ICP-MS).

• Data Analysis: The concentrations of lanthanum, sulfur, and any trace elements are determined by comparing the signal from the sample to the calibration curve.

Expected Data:

The results will provide a quantitative measure of the concentrations of lanthanum and sulfur in the sample, which can be used to verify the chemical formula. The analysis will also provide the concentrations of any trace metal impurities.

Element	Technique	Typical Purity Levels
Lanthanum (La)	ICP-OES/MS	>99.9%
Sulfur (S)	ICP-OES	Stoichiometric amount
Trace Impurities	ICP-MS	ppm or ppb levels

Workflow for Elemental Analysis:

Workflow for ICP-OES/MS Elemental Analysis.

References

• 1. aemree.com [aemree.com]
• 2. nbinno.com [nbinno.com]
• 3. LANTHANUM SULFATE | 10099-60-2 [chemicalbook.com]
• 4. Lanthanum(III) sulfate - Wikipedia [en.wikipedia.org]
• 5. Lanthanum sulfate | La2O12S3 | CID 159259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. lanthanum sulfate [chemister.ru]
• 7. Lanthanum Sulfate La2(SO4)3.xH2O Supplier [attelements.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Lanthanum Sulfate in the Preparation of Lanthanum-Based Catalysts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lanthanum-based catalysts are of significant interest in various chemical transformations due to the unique electronic and chemical properties of lanthanum. These catalysts, particularly in the form of lanthanum oxide (La2O3), exhibit notable activity in a range of applications including environmental catalysis, organic synthesis, and as catalyst supports.[1][2] Lanthanum sulfate (B86663) serves as a versatile and stable precursor for the synthesis of these advanced catalytic materials. This document provides detailed application notes and experimental protocols for the preparation of lanthanum-based catalysts using lanthanum sulfate.

Application Notes

Lanthanum sulfate is a key starting material for several catalyst synthesis routes, including thermal decomposition, co-precipitation, and impregnation. The choice of method depends on the desired properties of the final catalyst, such as surface area, particle size, and dispersion of the active lanthanum species.

• Thermal Decomposition: This method involves the direct calcination of lanthanum sulfate at high temperatures to yield lanthanum oxide (La2O3). It is a straightforward approach to obtaining pure lanthanum oxide, a catalytically active material in its own right or as a support.[3] The properties of the resulting oxide, such as crystallinity and surface area, are highly dependent on the calcination temperature and duration.

• Co-precipitation: This technique is employed to synthesize highly dispersed lanthanum-based catalysts, often in combination with other metal oxides. By precipitating a lanthanum salt from a solution containing other metal precursors, a homogeneous mixture of hydroxides or carbonates is obtained, which upon calcination, yields a mixed-oxide catalyst with intimate contact between the different components. This method is particularly useful for preparing catalysts with enhanced activity and stability.[4][5]

• Impregnation: The impregnation method is used to disperse lanthanum species onto a pre-existing catalyst support, such as alumina (B75360) (Al2O3) or silica (B1680970) (SiO2). An aqueous solution of lanthanum sulfate is used to wet the support material, followed by drying and calcination. This is a common technique for promoting existing catalysts with lanthanum to improve their thermal stability, acidity, and overall catalytic performance.[6][7]

Data Presentation

The following tables summarize typical quantitative data for lanthanum-based catalysts prepared from lanthanum precursors. While specific data for catalysts derived directly from lanthanum sulfate is limited in the literature, the presented values from analogous lanthanum precursors provide a benchmark for expected performance.

Table 1: Physicochemical Properties of Lanthanum Oxide Catalysts

Parameter	Method	Typical Value	Reference
Crystalline Phase	X-ray Diffraction (XRD)	Hexagonal La2O3	[4]
Crystallite Size (nm)	XRD (Scherrer Equation)	20 - 50	[4]
Specific Surface Area (m²/g)	BET Analysis	15 - 60	[8]
Pore Volume (cm³/g)	BET Analysis	0.1 - 0.4	[8]

Table 2: Catalytic Performance Data for Lanthanum-Doped Catalysts

Catalyst	Reaction	Conversion (%)	Selectivity (%)	Reference
La-doped γ-Al2O3	n-heptane decomposition	Varies with La content	89 (to C7 olefins with 20% La)	[8]
Pd/La2O3/ZnO	Propane Combustion (T50)	50% at 320 °C	Not Specified	[9]
La-doped Ni-W/TiO2-Al2O3	Hydrodesulfurization	High	High	[10]

Experimental Protocols

Protocol 1: Preparation of Lanthanum Oxide (La2O3) by Thermal Decomposition of Lanthanum Sulfate

Objective: To synthesize lanthanum oxide powder via direct calcination of lanthanum sulfate.

Materials:

• Lanthanum (III) sulfate hydrate (B1144303) (La2(SO4)3·xH2O)

• Ceramic crucible

Equipment:

• Muffle furnace

• Mortar and pestle

Procedure:

• Place a known amount of lanthanum (III) sulfate hydrate into a ceramic crucible.

• Place the crucible in a muffle furnace.

• Heat the furnace to a target temperature between 800 °C and 1000 °C. A ramp rate of 5-10 °C/min is recommended.[11][12]

• Maintain the target temperature for 3-5 hours to ensure complete decomposition of the sulfate to the oxide.

• Allow the furnace to cool down to room temperature naturally.

• The resulting white powder is lanthanum oxide (La2O3).

• Gently grind the obtained La2O3 powder using a mortar and pestle to ensure homogeneity.

• Store the catalyst in a desiccator to prevent hydration and carbonation from atmospheric exposure.

Protocol 2: Preparation of Lanthanum-Doped Alumina (La-Al2O3) by Impregnation

Objective: To prepare a lanthanum-doped alumina catalyst support using the incipient wetness impregnation method with lanthanum sulfate.

Materials:

• Lanthanum (III) sulfate hydrate (La2(SO4)3·xH2O)

• γ-Alumina (γ-Al2O3) pellets or powder

• Deionized water

Equipment:

• Beaker

• Hot plate with magnetic stirrer

• Rotary evaporator (optional)

• Drying oven

• Muffle furnace

Procedure:

• Determine the pore volume of the γ-Al2O3 support by weighing a sample before and after saturation with water.

• Calculate the amount of lanthanum sulfate needed to achieve the desired lanthanum loading (e.g., 1-10 wt% La).

• Dissolve the calculated amount of lanthanum sulfate in a volume of deionized water equal to the pore volume of the alumina support. Stir until fully dissolved.

• Slowly add the lanthanum sulfate solution to the γ-Al2O3 support with continuous mixing to ensure uniform wetting.

• Age the impregnated support for 2-4 hours at room temperature to allow for diffusion of the precursor into the pores.

• Dry the material in an oven at 110-120 °C for 12 hours to remove the water. A rotary evaporator can be used for more efficient drying.

• Calcine the dried powder in a muffle furnace at 500-600 °C for 4-6 hours in air to decompose the sulfate and form lanthanum oxide species on the alumina surface.[6]

• The resulting La-doped alumina is ready for use as a catalyst or catalyst support.

Protocol 3: Preparation of Lanthanum Hydroxide (B78521)/Oxide Nanoparticles by Co-Precipitation

Objective: To synthesize lanthanum-based nanoparticles by co-precipitation using lanthanum sulfate and a precipitating agent.

Materials:

• Lanthanum (III) sulfate hydrate (La2(SO4)3·xH2O)

• Ammonium (B1175870) hydroxide (NH4OH) solution (e.g., 1 M) or Sodium hydroxide (NaOH) solution (e.g., 1 M)

• Deionized water

• Ethanol (B145695)

Equipment:

• Beakers

• Magnetic stirrer

• pH meter

• Centrifuge or filtration apparatus

• Drying oven

• Muffle furnace

Procedure:

• Prepare a 0.1 M aqueous solution of lanthanum sulfate by dissolving the appropriate amount in deionized water.

• While vigorously stirring the lanthanum sulfate solution, slowly add the ammonium hydroxide or sodium hydroxide solution dropwise.

• Monitor the pH of the solution. Continue adding the precipitating agent until a stable pH of 9-10 is reached, indicating the formation of lanthanum hydroxide precipitate.[4][5]

• Continue stirring the suspension for 1-2 hours to age the precipitate.

• Separate the precipitate from the solution by centrifugation or vacuum filtration.

• Wash the precipitate several times with deionized water and then with ethanol to remove residual ions.

• Dry the obtained solid in an oven at 80-100 °C overnight to obtain lanthanum hydroxide (La(OH)3).

• To convert the lanthanum hydroxide to lanthanum oxide (La2O3), calcine the dried powder in a muffle furnace at 600-800 °C for 3-4 hours.[12]

Visualizations

Fig. 1: Workflow for La2O3 synthesis by thermal decomposition.

Fig. 2: Workflow for preparing La-doped alumina by impregnation.

Fig. 3: Workflow for La2O3 nanoparticle synthesis via co-precipitation.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. researchpublish.com [researchpublish.com]
• 4. mocedes.org [mocedes.org]
• 5. US7504085B2 - Alumina-based perovskite catalysts and catalyst supports - Google Patents [patents.google.com]
• 6. Synthesis, characterization and application of lanthanum-impregnated activated alumina for F removal - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Frontiers | An In Situ Temperature-Dependent Study of La2O3 Reactivation Process [frontiersin.org]
• 10. An In Situ Temperature-Dependent Study of La2O3 Reactivation Process - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Removal of Heavy Metals from Aqueous Solutions using Lanthanum Sulfate

Introduction

Heavy metal contamination of aqueous environments is a significant environmental concern due to the toxicity and non-biodegradability of these pollutants. Conventional treatment methods often involve chemical precipitation, ion exchange, or adsorption. Lanthanum, a rare earth element, has shown promise in environmental remediation, particularly for the removal of phosphates from wastewater due to the formation of highly insoluble lanthanum phosphate.[1][2] This principle of forming stable, insoluble precipitates can be extended to the removal of heavy metals. Lanthanum-based materials have been shown to be effective in capturing heavy metals such as cadmium, lead, and arsenic.[1] The application of lanthanum sulfate (B86663), a readily available and water-soluble salt, presents a potential method for the remediation of heavy metal-contaminated water.

The primary mechanism for heavy metal removal using lanthanum salts is likely through precipitation. At an appropriate pH, lanthanum can form lanthanum hydroxide, which can co-precipitate heavy metal ions. Additionally, heavy metals can be removed through the formation of insoluble complexes or by adsorption onto freshly formed lanthanum precipitates.[3] The presence of sulfate ions may also influence the removal efficiency, potentially by contributing to the formation of less soluble metal-sulfate complexes or by affecting the surface charge of the adsorbent.[4]

These application notes provide a framework for researchers to investigate the efficacy of lanthanum sulfate for the removal of heavy metals from aqueous solutions. The provided protocols are designed for laboratory-scale batch experiments to determine optimal conditions for heavy metal removal.

Experimental Protocols

• Lanthanum Sulfate Stock Solution (1 g/L La³⁺):

  • Accurately weigh 2.65 g of lanthanum sulfate octahydrate (La₂(SO₄)₃·8H₂O).

  • Dissolve the weighed salt in 1 liter of deionized water.

  • Stir the solution until the salt is completely dissolved.

  • Store the solution in a clean, sealed container.

• Heavy Metal Stock Solution (e.g., 100 mg/L Cadmium):

  • Accurately weigh 0.274 g of cadmium nitrate (B79036) tetrahydrate (Cd(NO₃)₂·4H₂O).

  • Dissolve the weighed salt in 1 liter of deionized water.

  • Stir the solution until the salt is completely dissolved.

  • This protocol can be adapted for other heavy metals such as lead, copper, and zinc by using their respective soluble salts (e.g., lead nitrate, copper sulfate, zinc sulfate).[5][6]

  • Store the solution in a clean, sealed container.

• Experimental Setup:

  • Prepare a series of 250 mL Erlenmeyer flasks.

  • To each flask, add 100 mL of the heavy metal stock solution (e.g., 100 mg/L Cadmium).

• pH Adjustment:

  • Adjust the initial pH of the solutions in the flasks to a desired range (e.g., 5, 6, 7, 8, 9, 10) using 0.1 M HCl or 0.1 M NaOH. The optimal pH for heavy metal precipitation is a critical parameter.[7]

  • Use a calibrated pH meter for accurate measurements.

• Addition of Lanthanum Sulfate:

  • Add varying volumes of the lanthanum sulfate stock solution to the flasks to achieve a range of La³⁺ concentrations (e.g., 10, 25, 50, 100, 200 mg/L).

• Equilibration:

  • Seal the flasks and place them on an orbital shaker.

  • Agitate the solutions at a constant speed (e.g., 150 rpm) for a predetermined contact time (e.g., 60 minutes) at room temperature. The equilibrium time can be varied to study the kinetics of the removal process.[8]

• Sample Collection and Analysis:

  • After shaking, allow the precipitate to settle.

  • Carefully withdraw a sample from the supernatant of each flask using a syringe.

  • Filter the sample through a 0.45 µm syringe filter to remove any suspended solids.

  • Analyze the filtrate for the remaining heavy metal concentration using an appropriate analytical technique, such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

• Data Calculation:

  • Calculate the removal efficiency (%) using the following equation:

    • Removal Efficiency (%) = [(C₀ - Cₑ) / C₀] * 100

    • Where C₀ is the initial heavy metal concentration and Cₑ is the equilibrium heavy metal concentration.

  • Calculate the adsorption capacity (qₑ, mg/g) if the removal is considered as an adsorption process onto the formed precipitate:

    • qₑ = [(C₀ - Cₑ) * V] / m

    • Where V is the volume of the solution (L) and m is the mass of the adsorbent (lanthanum sulfate) added (g).

Data Presentation

The following tables present hypothetical data to illustrate the expected outcomes of the batch experiments.

Table 1: Effect of pH on Cadmium Removal Efficiency Conditions: Initial Cd²⁺ concentration = 100 mg/L, Lanthanum Sulfate concentration = 100 mg/L as La³⁺, Contact time = 60 min, Temperature = 25°C.

pH	Final Cd²⁺ Concentration (mg/L)	Removal Efficiency (%)
5.0	85.2	14.8
6.0	62.5	37.5
7.0	25.1	74.9
8.0	5.8	94.2
9.0	2.1	97.9
10.0	2.5	97.5

Table 2: Effect of Lanthanum Sulfate Dosage on Cadmium Removal Conditions: Initial Cd²⁺ concentration = 100 mg/L, pH = 9.0, Contact time = 60 min, Temperature = 25°C.

Lanthanum Sulfate (as La³⁺, mg/L)	Final Cd²⁺ Concentration (mg/L)	Removal Efficiency (%)	Adsorption Capacity (qₑ, mg/g)
10	78.3	21.7	217.0
25	55.9	44.1	176.4
50	20.4	79.6	159.2
100	2.1	97.9	97.9
200	1.5	98.5	49.3

Table 3: Effect of Contact Time on Cadmium Removal Conditions: Initial Cd²⁺ concentration = 100 mg/L, Lanthanum Sulfate concentration = 100 mg/L as La³⁺, pH = 9.0, Temperature = 25°C.

Contact Time (min)	Final Cd²⁺ Concentration (mg/L)	Removal Efficiency (%)
5	45.3	54.7
15	15.8	84.2
30	5.2	94.8
60	2.1	97.9
120	2.0	98.0

Visualizations

Caption: Experimental workflow for heavy metal removal.

Caption: Proposed mechanism of heavy metal removal.

References

• 1. mdpi.com [mdpi.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Column Experiment for the Removal of Cadmium, Copper, Lead and Zinc from Artificially Contaminated Soil using EDTA, Rhamnolipids, and Soapnut | Semantic Scholar [semanticscholar.org]
• 7. ukm.my [ukm.my]
• 8. Selective removal of some heavy metals from Lanthanide solution by graphene oxide functionalized with sodium citrate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Lanthanum Sulfate Solubility for Experimental Use

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address challenges related to the solubility of lanthanum sulfate (B86663) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: Why is my lanthanum sulfate not dissolving in water?

A1: Lanthanum sulfate has moderate but limited solubility in water, which decreases significantly as the temperature increases. If you are observing poor dissolution, it could be due to attempting to dissolve it in water at or above room temperature, or trying to prepare a concentration that exceeds its solubility limit.

Q2: I've noticed a precipitate forming in my lanthanum sulfate solution over time. What is causing this?

A2: Precipitation in a lanthanum sulfate solution can occur for several reasons:

• Temperature fluctuations: As mentioned, the solubility of lanthanum sulfate decreases with increasing temperature. If your solution is heated, the compound may precipitate out.

• pH changes: An increase in pH can lead to the formation of insoluble lanthanum hydroxide (B78521).

• Interaction with buffer components: Certain ions in your buffer, particularly phosphate (B84403), can react with lanthanum ions to form highly insoluble lanthanum phosphate.

Q3: How can I improve the solubility of lanthanum sulfate for my experiments?

A3: There are several effective methods to enhance the solubility of lanthanum sulfate:

• Acidification: Dissolving lanthanum sulfate in a dilute acidic solution can significantly improve its solubility.[1]

• Lower Temperature: Preparing your solution in cold water (0-4°C) can increase its solubility.

• Complexation: The use of chelating agents can help to keep lanthanum ions in solution.

Q4: Can I use lanthanum sulfate in my cell culture experiments?

A4: Yes, lanthanum salts are often used in cell culture, particularly in studies involving calcium signaling pathways where lanthanum ions act as calcium channel blockers. However, it is crucial to ensure the final concentration of any acid used for dissolution is neutralized and that the solution is sterile-filtered before adding it to your cell culture medium to avoid cytotoxicity and contamination.

Q5: Is lanthanum sulfate compatible with phosphate buffers (e.g., PBS)?

A5: No, lanthanum sulfate is generally incompatible with phosphate buffers. Lanthanum ions have a high affinity for phosphate ions and will readily form insoluble lanthanum phosphate, leading to precipitation. It is advisable to use alternative buffer systems, such as TRIS or HEPES, when working with lanthanum sulfate.

Troubleshooting Guides

Issue 1: Lanthanum Sulfate Powder is Not Dissolving

Potential Cause	Troubleshooting Step	Expected Outcome
High Temperature of Solvent	Prepare the solution using deionized water pre-chilled to 4°C.	Increased solubility and faster dissolution.
Concentration Exceeds Solubility Limit	Recalculate the required amount of lanthanum sulfate based on its solubility at the intended temperature (see Table 1).	A clear solution is formed without undissolved particles.
Insufficient Agitation	Use a magnetic stirrer and allow adequate time for dissolution. Gentle heating is not recommended as it decreases solubility.	Complete dissolution of the lanthanum sulfate powder.

Issue 2: Precipitate Forms in a Previously Clear Lanthanum Sulfate Solution

Potential Cause	Troubleshooting Step	Expected Outcome
Increase in pH	Measure the pH of the solution. If it has increased, carefully add a few drops of dilute HCl (e.g., 0.1 M) to lower the pH.	The precipitate redissolves as the pH becomes more acidic.
Interaction with Buffer	If the solution was added to a phosphate-containing buffer, the precipitate is likely lanthanum phosphate.	The precipitate will not redissolve. The experiment should be repeated with a non-phosphate buffer.
Temperature Increase	If the solution was heated, the precipitate is likely lanthanum sulfate.	Allow the solution to cool to room temperature or below. The precipitate may redissolve.

Data Presentation

Table 1: Solubility of Lanthanum Sulfate in Water at Various Temperatures

Temperature (°C)	Solubility (g / 100 g of water)
0	3.0[2]
14	2.6[2]
25	2.14[2]
30	1.9[2]
50	1.5[2]
75	0.96[2]
100	0.69[2]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of Lanthanum Sulfate in Dilute Acid

This protocol is suitable for preparing a concentrated stock solution that can be diluted into a final experimental buffer.

Materials:

• Lanthanum sulfate (La₂(SO₄)₃)

• Deionized water

• Hydrochloric acid (HCl), 1 M

• Volumetric flask

• Magnetic stirrer and stir bar

Procedure:

• Weigh the desired amount of lanthanum sulfate powder.

• Add approximately 70% of the final desired volume of deionized water to the volumetric flask.

• Place the stir bar in the flask and begin stirring.

• Slowly add the lanthanum sulfate powder to the water.

• While stirring, add 1 M HCl dropwise until the lanthanum sulfate is fully dissolved.

• Once dissolved, add deionized water to reach the final volume.

• Store the stock solution at 4°C.

Protocol 2: Preparation of a Lanthanum Sulfate Working Solution for Biological Assays

This protocol describes the preparation of a working solution from an acidic stock and its pH adjustment for use in physiological buffers.

Materials:

• Lanthanum sulfate stock solution (from Protocol 1)

• Experimental buffer (e.g., HEPES or TRIS-based)

• Sodium hydroxide (NaOH), 1 M

• pH meter

Procedure:

• Calculate the volume of the lanthanum sulfate stock solution needed to achieve the desired final concentration in your experimental buffer.

• Add the calculated volume of the stock solution to your experimental buffer while stirring.

• Monitor the pH of the solution using a calibrated pH meter.

• If necessary, adjust the pH to the desired physiological range (e.g., 7.4) by adding 1 M NaOH dropwise. Be cautious not to raise the pH too quickly, as this may cause localized precipitation of lanthanum hydroxide.

• Sterile-filter the final working solution through a 0.22 µm filter before use in cell culture or other sensitive biological assays.

Visualizations

Caption: Workflow for preparing and troubleshooting lanthanum sulfate solutions.

Caption: Factors influencing the solubility of lanthanum sulfate.

References

• 1. americanelements.com [americanelements.com]
• 2. lanthanum sulfate [chemister.ru]

Preventing lanthanum sulfate precipitation in stock solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the precipitation of lanthanum sulfate (B86663) in stock solutions.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and storage of lanthanum sulfate solutions.

Problem: A precipitate forms immediately upon dissolving lanthanum sulfate in water.

Potential Cause	Suggested Solution
High pH of the solvent: Lanthanum hydroxide (B78521) is insoluble and will precipitate at neutral to alkaline pH.	Use slightly acidic water for dissolution. Start with deionized water and adjust the pH to a range of 4.0-5.5 using a dilute acid such as hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) before adding the lanthanum sulfate.
Use of tap water: Tap water can contain ions like carbonates and phosphates that form insoluble lanthanum salts.	Always use high-purity, deionized water for preparing solutions.
Poor quality of lanthanum sulfate: The starting material may contain insoluble impurities.	Ensure you are using a high-purity grade of lanthanum sulfate.

Problem: The lanthanum sulfate solution becomes cloudy or forms a precipitate over time.

Potential Cause	Suggested Solution
Increase in pH during storage: Absorption of atmospheric carbon dioxide can lower the acidity of the solution, leading to precipitation.	Store the solution in a tightly sealed container to minimize air exposure. For long-term storage, consider flushing the headspace of the container with an inert gas like nitrogen or argon. Re-adjust the pH if necessary.
Temperature fluctuations: The solubility of lanthanum sulfate decreases as the temperature increases. If the solution was prepared at a lower temperature and is stored at a higher ambient temperature, precipitation may occur.	Store the stock solution in a cool, stable environment, such as a refrigerator at 4°C. Avoid storing in areas with significant temperature swings.
Evaporation of the solvent: Over time, solvent evaporation can increase the concentration of lanthanum sulfate beyond its solubility limit.	Use a tightly sealed storage container to prevent evaporation. Parafilm can be used to further seal the container.
Common ion effect: If the solution is mixed with other solutions containing sulfate ions, it can decrease the solubility of lanthanum sulfate.	Be mindful of the composition of other solutions being mixed with your lanthanum sulfate stock. If high sulfate concentrations are unavoidable, consider if a different lanthanum salt is more suitable for your application.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to use for preparing a lanthanum sulfate stock solution?

A1: The recommended solvent is high-purity, deionized water that has been slightly acidified to a pH range of 4.0-5.5.[1][2] This acidic condition helps to prevent the precipitation of lanthanum hydroxide.

Q2: What is the solubility of lanthanum sulfate in water?

A2: Lanthanum sulfate is moderately soluble in water, and its solubility is inversely related to temperature. The table below provides the solubility of lanthanum sulfate at various temperatures.

Q3: How should I store my lanthanum sulfate stock solution to ensure its stability?

A3: To ensure maximum stability, store your lanthanum sulfate stock solution in a tightly sealed, airtight container in a cool and dry place, preferably refrigerated at 4°C.[3][4][5] This minimizes changes in pH due to atmospheric CO2 absorption and reduces the risk of precipitation due to temperature fluctuations and solvent evaporation.

Q4: Why did my solution turn cloudy after I added another salt solution to it?

A4: This is likely due to the "common ion effect" or the formation of an insoluble double salt. If the added solution contained sulfate ions, it would decrease the solubility of lanthanum sulfate.[6][7] Alternatively, if the solution contained certain other ions, it could lead to the precipitation of a lanthanum double salt.

Q5: Can I use sonication to redissolve lanthanum sulfate precipitate?

A5: While sonication can help to break up agglomerates and may temporarily redissolve a small amount of precipitate, it does not address the underlying chemical reason for the precipitation (e.g., pH, temperature). It is more effective to address the root cause, such as by adjusting the pH.

Quantitative Data: Solubility of Lanthanum Sulfate

The following table summarizes the solubility of lanthanum sulfate in water at different temperatures. Note the decrease in solubility as temperature increases.

Temperature (°C)	Solubility (g / 100 g of water)
0	3.0
14	2.6
20	2.7
25	2.14
30	1.9
50	1.5
75	0.96
100	0.69

Experimental Protocol: Preparation of a Stable 100 mM Lanthanum Sulfate Stock Solution

This protocol details the preparation of a 100 mM stock solution of lanthanum sulfate with enhanced stability.

Materials:

• Lanthanum(III) sulfate hydrate (B1144303) (La₂(SO₄)₃·xH₂O)

• High-purity, deionized water

• 0.1 M Hydrochloric Acid (HCl) or 0.1 M Sulfuric Acid (H₂SO₄)

• Calibrated pH meter

• Volumetric flask (appropriate size for the desired final volume)

• Magnetic stirrer and stir bar

• Sterile filter (0.22 µm) for sterile applications

• Airtight storage bottle

Procedure:

• Determine the required mass of lanthanum sulfate hydrate: Calculate the mass of lanthanum(III) sulfate hydrate needed to prepare the desired volume of a 100 mM solution. Remember to account for the water of hydration in your molecular weight calculation.

• Prepare the acidic solvent: Measure out approximately 80% of the final desired volume of deionized water into a beaker.

• Adjust the pH of the water: While stirring, use the calibrated pH meter to monitor the pH of the water. Slowly add drops of 0.1 M HCl or 0.1 M H₂SO₄ until the pH is stable within the range of 4.0-5.5.

• Dissolve the lanthanum sulfate: Slowly add the pre-weighed lanthanum sulfate hydrate to the acidic water while continuously stirring. Continue to stir until the solid is completely dissolved. Gentle heating (up to 40°C) can be used to aid dissolution, but avoid boiling.

• Bring to final volume: Once the lanthanum sulfate is fully dissolved, transfer the solution to a volumetric flask. Rinse the beaker with a small amount of the acidic water and add the rinsing to the volumetric flask to ensure a complete transfer. Add acidic water to the flask until the meniscus reaches the calibration mark.

• Sterilization (if required): For biological or other sterile applications, filter the solution through a 0.22 µm sterile filter into a sterile storage bottle.

• Storage: Store the final solution in a clearly labeled, airtight bottle at 4°C.

Visualizations

Caption: Troubleshooting workflow for lanthanum sulfate precipitation.

Caption: Experimental workflow for preparing a stable solution.

Caption: Factors leading to lanthanum sulfate precipitation.

References

• 1. researchgate.net [researchgate.net]
• 2. americanelements.com [americanelements.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. aemree.com [aemree.com]
• 5. heegermaterials.com [heegermaterials.com]
• 6. mdpi.com [mdpi.com]
• 7. Separation of Lanthanum(III) by Selective Precipitation from Sulfuric Acid Solution Containing Iron(III) [j-kirr.or.kr]

Technical Support Center: Optimizing pH for Lanthanum Sulfate in Phosphate Removal

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing lanthanum sulfate (B86663) for phosphate (B84403) removal.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for phosphate removal using lanthanum sulfate?

A1: Lanthanum sulfate is effective for phosphate removal over a broad pH range, typically between 3 and 7.[1][2] However, high removal efficiencies have been observed in a wider range, from pH 3 to 9.5, with some studies showing effectiveness up to pH 10.[3][4] The optimal pH can be influenced by the specific experimental conditions, including the initial phosphate concentration and the presence of other ions.

Q2: How does pH affect the mechanism of phosphate removal by lanthanum sulfate?

A2: The primary mechanism for phosphate removal is the precipitation of highly insoluble lanthanum phosphate (LaPO₄).[1] The solubility of lanthanum phosphate is very low across a wide pH range (approximately 3 to 13).[5] At acidic to neutral pH, the formation of LaPO₄ is the dominant reaction. As the pH increases, especially above 8, lanthanum can also precipitate as lanthanum hydroxide (B78521) [La(OH)₃], which can compete with the phosphate precipitation reaction.[5][6]

Q3: What is the chemical reaction for phosphate removal by lanthanum sulfate?

A3: The simplified chemical reaction for the precipitation of phosphate by lanthanum sulfate is:

La₂(SO₄)₃ + 2PO₄³⁻ → 2LaPO₄(s) + 3SO₄²⁻

This reaction demonstrates the formation of solid lanthanum phosphate, which can then be removed from the solution by filtration or centrifugation.

Q4: Can lanthanum sulfate be used for phosphate removal in wastewater?

A4: Yes, lanthanum sulfate and other lanthanum salts have been shown to be effective for removing phosphates from domestic wastewater, often without the need for pH adjustment due to the typical pH range of wastewater (around 7 to 8).[7]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low phosphate removal efficiency	Incorrect pH: The pH of the solution may be outside the optimal range for lanthanum phosphate precipitation.	Adjust the pH of your solution to be within the optimal range of 3-7. Verify the pH with a calibrated pH meter.
Insufficient lanthanum sulfate dosage: The molar ratio of lanthanum to phosphate may be too low for complete precipitation.	Increase the molar ratio of lanthanum to phosphate. A 2:1 cation-to-phosphate equivalence ratio has been shown to be effective.[7]
Presence of interfering ions: Ions such as carbonate and high concentrations of sulfate can interfere with the precipitation of lanthanum phosphate.[3][7][8]	If high carbonate concentrations are suspected, consider a pre-treatment step to lower the carbonate levels. For sulfate, while it is a component of the reagent, excessively high background concentrations might slightly narrow the effective pH range.[7]
Presence of natural organic matter (NOM): NOM can complex with lanthanum, reducing its availability for phosphate precipitation.[8][9]	Consider a pre-treatment step to remove NOM, such as activated carbon adsorption.
Formation of a cloudy precipitate that does not settle	Colloidal suspension: At very low or high pH values, the precipitate particles may have a net surface charge, leading to dispersion and the formation of a stable colloid.[7]	Adjust the pH towards the neutral range to minimize surface charge and promote agglomeration and settling of the precipitate.
Rapid addition of lanthanum sulfate: Adding the lanthanum sulfate solution too quickly can lead to the formation of very fine particles that are slow to settle.	Add the lanthanum sulfate solution slowly while stirring to promote the formation of larger, more easily settled particles.
Inconsistent or non-reproducible results	Inaccurate pH measurement: An uncalibrated or malfunctioning pH probe can lead to incorrect pH adjustments.	Regularly calibrate your pH meter using fresh buffer solutions.
Inaccurate phosphate concentration measurement: Errors in the analytical method for phosphate determination will lead to incorrect efficiency calculations.	Ensure the analytical method (e.g., ammonium (B1175870) molybdate (B1676688) spectrophotometric method) is properly validated and calibrated.[4]
Variability in sample matrix: If working with complex samples like wastewater, the composition can vary, affecting the efficiency of phosphate removal.	Characterize your sample matrix for potential interfering substances and consider appropriate pre-treatment steps.

Data Presentation

Table 1: Effect of pH on Phosphate Removal Efficiency Using Lanthanum-Based Materials

Lanthanum Material	Initial Phosphate Concentration (mg/L)	pH	Removal Efficiency (%)	Reference
Lanthanum-modified mesoporous silica	Not Specified	3-6	Effective Removal	[2]
Lanthanum hydroxide modified pine needles	10	3	~85	[3]
Lanthanum hydroxide modified pine needles	10	4-9.5	>65	[3]
Lanthanum-modified reinforced composite	20	4-10	>90	[4]
Lanthanum(III)	12	4.5-8.5	>99 (Residual <0.1 mg/L P)	[7]
Lanthanum carbonate	Not Specified	2.9	Maximum Adsorption	[8]

Experimental Protocols

Methodology for Determining Optimal pH for Phosphate Removal

• Preparation of Stock Solutions:

  • Prepare a stock solution of phosphate (e.g., 1000 mg/L as P) using potassium phosphate monobasic (KH₂PO₄) or another suitable phosphate salt dissolved in deionized water.

  • Prepare a stock solution of lanthanum sulfate (e.g., 0.1 M) by dissolving the appropriate amount of La₂(SO₄)₃ in deionized water.

• Batch Experiments:

  • In a series of beakers or flasks, add a known volume of the phosphate stock solution and dilute with deionized water to achieve the desired initial phosphate concentration (e.g., 10 mg/L).

  • Adjust the pH of each solution to a different value within the desired range (e.g., 3, 4, 5, 6, 7, 8, 9) using dilute solutions of HCl or NaOH.

  • Add a predetermined volume of the lanthanum sulfate stock solution to each beaker to achieve the desired molar ratio of La:P (e.g., 1:1 or 2:1).

  • Stir the solutions on a magnetic stir plate at a constant speed for a set reaction time (e.g., 30 minutes).

  • After stirring, allow the precipitate to settle for a specified period (e.g., 1 hour).

• Sample Analysis:

  • Carefully collect a supernatant sample from each beaker, ensuring no precipitate is disturbed.

  • Filter the supernatant through a 0.45 µm syringe filter.

  • Determine the residual phosphate concentration in the filtered supernatant using a standard analytical method, such as the ammonium molybdate spectrophotometric method.[4]

• Data Analysis:

  • Calculate the phosphate removal efficiency for each pH value using the following formula: Removal Efficiency (%) = [(Initial Phosphate Concentration - Final Phosphate Concentration) / Initial Phosphate Concentration] x 100

  • Plot the phosphate removal efficiency as a function of pH to determine the optimal pH range.

Visualizations

Caption: Experimental workflow for optimizing pH in phosphate removal.

Caption: Factors influencing phosphate removal efficiency.

References

• 1. mdpi.com [mdpi.com]
• 2. deswater.com [deswater.com]
• 3. Removing Phosphorus from Aqueous Solutions Using Lanthanum Modified Pine Needles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. Frontiers | Adsorption of Phosphate by Surface Precipitation on Lanthanum Carbonate Through In Situ Anion Substitution Reactions [frontiersin.org]
• 9. researchgate.net [researchgate.net]

Troubleshooting interference of sulfate ions in lanthanum analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the interference of sulfate (B86663) ions during the analysis of lanthanum.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing lower than expected lanthanum concentrations in my samples with high sulfate content when using Atomic Absorption Spectroscopy (AAS)?

A1: The presence of sulfate ions can lead to the formation of stable, less volatile lanthanum-sulfate compounds in the flame. This chemical interference reduces the population of free lanthanum atoms available for absorption, resulting in a suppressed analytical signal and consequently, lower reported concentrations.

Q2: Can sulfate ions interfere with the ICP-MS analysis of lanthanum?

A2: Yes, high concentrations of sulfate can cause matrix effects in Inductively Coupled Plasma - Mass Spectrometry (ICP-MS). These effects can manifest as signal suppression or enhancement due to changes in the plasma's physical properties and ionization efficiency. Additionally, polyatomic interferences from sulfur oxides (e.g., SO⁺) can potentially overlap with lanthanum isotopes, although this is less common for lanthanum's primary isotope (¹³⁹La).

Q3: I am using a spectrophotometric method with Arsenazo III for lanthanum determination. Will sulfate ions in my sample be a problem?

A3: The interference of sulfate in spectrophotometric methods is highly dependent on the specific reagent and reaction conditions. For the Arsenazo III method, maintaining a controlled acidic pH (around 3.1) is crucial. While some studies suggest that sulfate has minimal interference under optimal conditions, high concentrations can potentially compete with the chromogenic reagent for lanthanum ions, leading to the formation of colorless lanthanum-sulfate complexes and a decrease in the measured absorbance.[1][2]

Q4: I am trying to determine lanthanum gravimetrically by precipitating it as a salt. How do sulfate ions affect this method?

A4: If you are not precipitating lanthanum as lanthanum sulfate, the presence of sulfate ions can lead to the co-precipitation of lanthanum sulfate along with your target precipitate, resulting in erroneously high results. Conversely, if your sample has a very high concentration of sulfate, the solubility of your target lanthanum precipitate might increase due to the formation of soluble lanthanum-sulfate complexes, leading to incomplete precipitation and low recovery.

Troubleshooting Guides

Atomic Absorption Spectroscopy (AAS)

Problem: Depressed lanthanum signal in samples with high sulfate concentrations.

Troubleshooting Step	Description	Expected Outcome
1. Use a Releasing Agent	Add a releasing agent, such as a solution of strontium chloride (SrCl₂) or an excess of a non-interfering cation, to the standards, blanks, and samples. Strontium will preferentially bind with the sulfate ions, "releasing" the lanthanum to be atomized.	The lanthanum signal should increase and become independent of the sulfate concentration.
2. Matrix Matching	Prepare calibration standards with a sulfate concentration that closely matches the sulfate concentration in the samples.	This compensates for the depressive effect of sulfate, leading to more accurate quantification.
3. Optimize Flame Conditions	Use a hotter flame, such as a nitrous oxide-acetylene flame, to help decompose the stable lanthanum-sulfate compounds.	Improved atomization of lanthanum and a stronger analytical signal.
4. Standard Addition Method	If matrix effects are complex and cannot be easily matched, use the method of standard additions for calibration.	This method inherently corrects for matrix-specific interferences by calibrating within the sample matrix itself.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

Problem: Signal drift, suppression, or inaccurate results for lanthanum in a high sulfate matrix.

Troubleshooting Step	Description	Expected Outcome
1. Sample Dilution	Dilute the sample to reduce the total dissolved solids (TDS) and the concentration of sulfate ions.	Minimizes matrix effects and improves plasma stability, leading to more consistent and accurate results.
2. Use an Internal Standard	Add an internal standard (e.g., Rhodium, Indium) to all samples, standards, and blanks to correct for signal drift and suppression.	The ratio of the lanthanum signal to the internal standard signal will remain constant, even with variations in plasma conditions.
3. Matrix-Matched Calibration	Prepare calibration standards in a matrix that mimics the sulfuric acid concentration of the samples.	Compensates for non-spectral matrix effects, improving the accuracy of the calibration.
4. Optimize Instrumental Parameters	Adjust plasma power, nebulizer gas flow rate, and torch position to achieve robust plasma conditions that are less susceptible to matrix loading.	A more stable and efficient ionization of lanthanum, reducing the impact of the sulfate matrix.
5. Use a Collision/Reaction Cell (if available)	If polyatomic interferences are suspected, use a collision/reaction cell with a suitable gas (e.g., helium, oxygen) to remove them.	Elimination of spectral overlaps, ensuring that the measured signal is solely from lanthanum.[3][4][5]

Quantitative Data Summary

Table 1: Solubility of Lanthanum Sulfate in Water at Different Temperatures

Temperature (°C)	Solubility ( g/100 g of water)
0	3.0
14	2.6
25	2.14[6]
30	1.9[6]
50	1.5[6]
75	0.96[6]
100	0.69[6]

Table 2: Stability Constants of Lanthanum Sulfate Complexes

Complex	Log K (Stability Constant)	Conditions	Reference
LaSO₄⁺	~3.5	298 K, extrapolated to zero ionic strength	[7]
La(SO₄)₂⁻	Varies with ionic strength	Aqueous solution	[7]

Experimental Protocols

Protocol 1: Determination of Lanthanum in a High Sulfate Matrix by Flame AAS with a Releasing Agent

• Reagent Preparation:

  • Lanthanum Standard Stock Solution (1000 mg/L): Dissolve the appropriate amount of a certified lanthanum salt in 2% (v/v) nitric acid.

  • Releasing Agent (10,000 mg/L Strontium): Dissolve the required amount of strontium chloride (SrCl₂·6H₂O) in deionized water.

  • Working Standards: Prepare a series of lanthanum working standards by diluting the stock solution. To each standard, add the releasing agent to a final concentration of 1000 mg/L strontium.

• Sample Preparation:

  • Accurately weigh or pipette the sample into a volumetric flask.

  • Add the releasing agent to achieve a final concentration of 1000 mg/L strontium.

  • Dilute to the mark with deionized water.

• Instrumental Analysis:

  • Set up the Flame AAS according to the manufacturer's instructions for lanthanum analysis.

  • Use a lanthanum hollow cathode lamp.

  • Aspirate the blank, standards, and samples, and record the absorbance readings.

  • Construct a calibration curve and determine the lanthanum concentration in the samples.

Protocol 2: Gravimetric Determination of Lanthanum as Lanthanum Oxalate (B1200264) in the Presence of Sulfate

This protocol is adapted for a scenario where sulfate is a known interferent and the goal is to selectively precipitate lanthanum.

• Sample Preparation:

  • Accurately weigh a sample containing a known amount of lanthanum and dissolve it in a minimal amount of dilute nitric acid.

  • Dilute the solution with deionized water.

• pH Adjustment:

  • Adjust the pH of the solution to approximately 1.2 with dilute ammonia (B1221849) or nitric acid. This acidic condition helps to keep many other metal ions, which might co-precipitate at higher pH, in solution.[8]

• Precipitation:

  • Heat the solution to near boiling.

  • Slowly add a solution of oxalic acid with constant stirring to precipitate lanthanum oxalate (La₂(C₂O₄)₃). The slow addition promotes the formation of larger, more easily filterable crystals.

• Digestion:

  • Keep the solution hot (just below boiling) for a period to allow the precipitate to "digest." This process allows smaller particles to dissolve and redeposit onto larger ones, improving the filterability and purity of the precipitate.

• Filtration and Washing:

  • Filter the hot solution through ashless filter paper.

  • Wash the precipitate several times with small portions of hot deionized water to remove any co-precipitated sulfate salts. Test the filtrate for the absence of sulfate using a barium chloride solution.

• Drying and Ignition:

  • Carefully transfer the filter paper containing the precipitate to a pre-weighed crucible.

  • Dry the crucible in an oven, then carefully char the filter paper over a low flame.

  • Ignite the precipitate in a muffle furnace at a high temperature (e.g., 900°C) to convert the lanthanum oxalate to lanthanum oxide (La₂O₃).[8]

• Weighing and Calculation:

  • Cool the crucible in a desiccator and weigh it.

  • From the mass of the lanthanum oxide, calculate the mass of lanthanum in the original sample.

Visualizations

Caption: Workflow for Lanthanum Analysis by AAS with Sulfate Interference Mitigation.

Caption: Troubleshooting Logic for Sulfate Interference in Lanthanum Analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. A simple spectrophotometric assay for micromolar amounts of lanthanum in the presence of calcium and phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. repository.library.noaa.gov [repository.library.noaa.gov]
• 4. researchgate.net [researchgate.net]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. lanthanum sulfate [chemister.ru]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Precise Purity Analysis of High-Purity Lanthanum Oxide by Gravimetric Analysis Assisted With Trace Elemental Analysis by Inductively Coupled Plasma Mass Spectrometry [frontiersin.org]

Lanthanum sulfate stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of lanthanum sulfate (B86663). Below you will find troubleshooting guides, frequently asked questions (FAQs), quantitative data, and detailed experimental protocols to ensure the integrity of your materials and the success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues and questions regarding the handling, storage, and stability of lanthanum sulfate.

Q1: My lanthanum sulfate has formed clumps. Is it still usable?

A1: The formation of clumps indicates that the material has absorbed moisture from the atmosphere. Lanthanum sulfate is hygroscopic, meaning it readily attracts and holds water molecules.[1] For qualitative applications, the material may still be usable, but for quantitative analyses where precise concentration is critical, the hydration state has been compromised. This will affect the molar mass and could impact experimental results. It is recommended to use a fresh, properly stored sample for sensitive applications. To prevent clumping, always store lanthanum sulfate in a tightly sealed container in a desiccator or a controlled low-humidity environment.[1][2]

Q2: I observe a slight change in the color of my lanthanum sulfate powder. What could be the cause?

A2: Anhydrous and hydrated lanthanum sulfate are typically white crystalline solids. A color change could indicate the presence of impurities or contamination. Ensure that storage containers are clean and that the material has not been exposed to reactive gases or incompatible substances. If you suspect contamination, it is advisable to use a new batch of high-purity lanthanum sulfate for your experiments.

Q3: My experimental results are inconsistent when using a solution prepared from lanthanum sulfate. What could be the issue?

A3: Inconsistent results can often be traced back to the hydration state of the lanthanum sulfate used. Because it is hygroscopic, the water content of the solid can vary depending on how it was stored. This leads to inaccuracies in the concentration of your prepared solutions. To ensure consistency, it is crucial to either use anhydrous lanthanum sulfate that has been stored under inert gas or to accurately determine the hydration state of your hydrated lanthanum sulfate, for instance, through thermogravimetric analysis (TGA).

Q4: What are the signs of lanthanum sulfate decomposition?

A4: Thermal decomposition of lanthanum sulfate will not be apparent under standard laboratory storage conditions. Decomposition occurs at elevated temperatures, starting with the loss of water of hydration, followed by the formation of lanthanum oxysulfate and finally lanthanum oxide at very high temperatures.[3] If you are working with lanthanum sulfate at high temperatures, any unexpected changes in mass or the evolution of sulfur oxides could indicate decomposition.[2]

Q5: How should I properly dispose of waste lanthanum sulfate?

A5: Dispose of lanthanum sulfate according to local, state, and federal regulations. It should not be released into the environment.[4] Generally, chemical waste should be handled by a licensed professional waste disposal service.

Quantitative Data: Stability and Physical Properties

The following table summarizes key quantitative data related to the stability and physical properties of lanthanum sulfate.

Property	Value	Citations
Appearance	White solid	[3]
Hygroscopicity	Hygroscopic	[1][2]
Solubility in Water	Slightly soluble
Decomposition of Anhydrous La₂(SO₄)₃	Begins at 775 °C to form La₂O₂SO₄	[3]
Decomposition of La₂O₂SO₄	Decomposes to La₂O₃ at 1100 °C	[3]
Incompatible Materials	Strong oxidizing agents	[2]
Hazardous Decomposition Products	Lanthanum oxides, Sulfur oxides	[2]

Experimental Protocols

Thermogravimetric Analysis (TGA) of Lanthanum Sulfate Hydrate (B1144303)

Objective: To determine the water content and thermal decomposition profile of lanthanum sulfate hydrate.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of the lanthanum sulfate hydrate powder into a ceramic or platinum TGA pan.

• Experimental Conditions:

  • Purge Gas: Nitrogen or Argon at a flow rate of 20-50 mL/min to provide an inert atmosphere.

  • Heating Rate: A linear heating rate of 10 °C/min is standard for initial analysis.

  • Temperature Range: Heat the sample from ambient temperature (e.g., 25 °C) to 1200 °C.

• Data Acquisition: Record the mass loss as a function of temperature.

• Data Analysis:

  • The initial weight loss corresponds to the dehydration of the lanthanum sulfate hydrate. The number of water molecules can be calculated from the percentage of mass lost.

  • Subsequent mass loss at higher temperatures indicates the decomposition of the anhydrous salt to lanthanum oxysulfate and then to lanthanum oxide.

Differential Scanning Calorimetry (DSC) of Lanthanum Sulfate Hydrate

Objective: To determine the temperatures and enthalpies of dehydration and other phase transitions of lanthanum sulfate hydrate.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using appropriate standards (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of the lanthanum sulfate hydrate into an aluminum DSC pan. If studying dehydration, a pinhole in the lid is recommended to allow for the escape of water vapor.

• Experimental Conditions:

  • Purge Gas: Nitrogen or Argon at a flow rate of 20-50 mL/min.

  • Heating Rate: A controlled heating rate of 10 °C/min is commonly used.

  • Temperature Range: Scan from ambient temperature to a temperature that encompasses the dehydration and decomposition events (e.g., up to 1200 °C, depending on the instrument's capabilities and the desired analysis).

• Data Acquisition: Record the heat flow as a function of temperature.

• Data Analysis:

  • Endothermic peaks will indicate the energy absorbed during dehydration and decomposition.

  • The peak temperature and the area under the peak can be used to determine the transition temperature and the enthalpy of the reaction, respectively.

Visualizations

Caption: Factors affecting lanthanum sulfate stability.

References

• 1. researchgate.net [researchgate.net]
• 2. avanti-journals.com [avanti-journals.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Lanthanum Oxide from Lanthanum Sulfate

Welcome to the technical support center for the optimization of lanthanum oxide (La₂O₃) synthesis via the calcination of lanthanum sulfate (B86663) (La₂(SO₄)₃). This guide is designed for researchers, scientists, and drug development professionals, providing detailed troubleshooting advice, frequently asked questions, and comprehensive experimental protocols to facilitate successful and reproducible synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the optimal calcination temperature for the complete conversion of lanthanum sulfate to lanthanum oxide?

A1: The complete conversion of lanthanum sulfate to lanthanum oxide requires high temperatures. The process involves the formation of a stable intermediate, lanthanum oxysulfate (La₂O₂SO₄). The decomposition of anhydrous lanthanum sulfate to lanthanum oxysulfate begins at approximately 775°C[1]. The final decomposition of the oxysulfate to lanthanum oxide occurs at a significantly higher temperature, generally above 1100°C, with some studies indicating a range of 1300-1440°C for complete conversion[1][2].

Q2: Why is my final product not pure lanthanum oxide? I see evidence of an intermediate compound.

A2: The presence of impurities, specifically lanthanum oxysulfate (La₂O₂SO₄), is a common issue. This indicates an incomplete decomposition reaction. The stability of lanthanum oxysulfate requires calcination at temperatures exceeding 1100°C to ensure its full conversion to lanthanum oxide[1]. Insufficient calcination time at the peak temperature can also lead to the presence of this intermediate.

Q3: Can the heating rate affect the final product's characteristics?

A3: Yes, the heating rate can influence the crystallinity and particle size of the final lanthanum oxide product. While specific data for lanthanum sulfate is limited, studies on other lanthanum salts suggest that a controlled, slower heating rate can lead to more uniform particle growth and better-defined crystal structures. For instance, in the synthesis of lanthanum aluminate, the crystallite size was observed to increase with higher calcination temperatures[3].

Q4: What is the expected morphology of the synthesized lanthanum oxide?

A4: The morphology of the final lanthanum oxide particles can be influenced by the precursor and the calcination conditions. Without specific surfactants or templating agents, the calcination of lanthanum sulfate typically results in irregularly shaped particles that may exhibit some degree of agglomeration, especially at higher temperatures.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete conversion to La₂O₃ (presence of La₂O₂SO₄)	1. Calcination temperature is too low. 2. Insufficient calcination time.	1. Increase the final calcination temperature to at least 1100°C, and preferably in the range of 1300-1440°C.[1][2] 2. Extend the dwell time at the maximum temperature to ensure complete decomposition. A duration of 2-4 hours is a good starting point.
Product is hygroscopic and difficult to handle	Lanthanum oxide is inherently hygroscopic and can absorb moisture and carbon dioxide from the atmosphere.	Handle the final product in a low-humidity environment, such as a glovebox. Store the lanthanum oxide in a desiccator or under an inert atmosphere to prevent the formation of lanthanum hydroxide (B78521) and carbonate.
Particle agglomeration	High calcination temperatures can lead to sintering and the formation of hard agglomerates.	Consider a two-step calcination process: an initial lower-temperature step to form the oxysulfate, followed by a shorter duration at the higher temperature for the final conversion. Gentle grinding of the final product may be necessary to break up agglomerates.
Inconsistent results between batches	1. Variation in the hydration state of the starting lanthanum sulfate. 2. Inconsistent furnace temperature or atmosphere.	1. Ensure the starting lanthanum sulfate has a consistent hydration level by pre-drying at a lower temperature (e.g., 300°C) to form the anhydrous salt.[1] 2. Calibrate the furnace regularly and ensure a consistent atmosphere (e.g., static air) for each run.

Experimental Protocols

Protocol 1: Synthesis of Anhydrous Lanthanum Sulfate

This protocol describes the preparation of anhydrous lanthanum sulfate from its hydrated form, a necessary preliminary step for controlled calcination.

Materials:

• Lanthanum sulfate nonahydrate (La₂(SO₄)₃·9H₂O)

Equipment:

• Drying oven or muffle furnace

• Ceramic crucible

Procedure:

• Place the lanthanum sulfate nonahydrate in a ceramic crucible.

• Heat the crucible in a drying oven or muffle furnace to 300°C.[1]

• Maintain this temperature for at least 4 hours to ensure the complete removal of water and the formation of anhydrous lanthanum sulfate.

• Allow the crucible to cool to room temperature in a desiccator to prevent rehydration.

Protocol 2: Calcination of Lanthanum Sulfate to Lanthanum Oxide

This protocol details the high-temperature calcination of anhydrous lanthanum sulfate to produce lanthanum oxide.

Materials:

• Anhydrous lanthanum sulfate (La₂(SO₄)₃)

Equipment:

• High-temperature muffle furnace (capable of reaching at least 1400°C)

• Ceramic crucible (e.g., alumina)

Procedure:

• Place the anhydrous lanthanum sulfate powder into a ceramic crucible.

• Place the crucible in the high-temperature muffle furnace.

• Heat the furnace to a target temperature between 1300°C and 1440°C.[2] A ramp rate of 5-10°C/minute is recommended.

• Hold the temperature at the setpoint for 2-4 hours to ensure complete decomposition of the lanthanum oxysulfate intermediate.

• After the hold time, turn off the furnace and allow it to cool down to room temperature naturally.

• Once cooled, promptly transfer the resulting lanthanum oxide powder to a desiccator for storage.

Visualizations

Decomposition Pathway of Lanthanum Sulfate

Caption: Thermal decomposition pathway of lanthanum sulfate to lanthanum oxide.

Experimental Workflow for Lanthanum Oxide Synthesis

Caption: Workflow for the synthesis of lanthanum oxide from lanthanum sulfate.

References

• 1. Lanthanum(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. epj-conferences.org [epj-conferences.org]

Resolving issues with lanthanum sulfate catalyst deactivation

Welcome to the Technical Support Center for Lanthanum Sulfate (B86663) Catalyst Deactivation. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions, and detailed protocols to identify, understand, and resolve issues related to catalyst deactivation.

Frequently Asked Questions (FAQs)

Q1: What is catalyst deactivation?

A1: Catalyst deactivation is the gradual or rapid loss of catalytic activity and/or selectivity over time.[1] This is a common issue in nearly all catalytic processes, leading to reduced reaction efficiency, lower product yields, and increased operational costs.[2] Deactivation can be caused by chemical, thermal, or mechanical factors.[1][2]

Q2: What are the primary causes of deactivation for a Lanthanum Sulfate catalyst?

A2: Like many solid acid catalysts, lanthanum sulfate is susceptible to three main deactivation mechanisms:

• Fouling (Coking): This is a physical process where carbonaceous deposits, known as coke, block the catalyst's active sites and pores.[3][4][5] Coke formation is common in hydrocarbon conversion reactions and often results from polymerization of reactants or products.[6][7]

• Poisoning: This chemical deactivation occurs when impurities in the feedstock strongly adsorb to the catalyst's active sites, rendering them inactive.[2][5] Sulfur-containing compounds are common poisons for catalysts, forming stable surface sulfates that inhibit the reaction.[8][9]

• Thermal Degradation (Sintering): Exposure to excessively high temperatures can cause the catalyst's crystallites to agglomerate, which reduces the active surface area.[2][5] Furthermore, lanthanum sulfate itself can decompose at very high temperatures (above 700°C), leading to a loss of the essential sulfate groups and thus, a loss of acidity and activity.[10]

Q3: Can a deactivated Lanthanum Sulfate catalyst be regenerated?

A3: Yes, in many cases, deactivation is reversible. The appropriate regeneration strategy depends on the cause of deactivation.

• For Coking: The most common method is controlled calcination (burning) in the presence of air or a dilute oxygen stream to oxidize and remove the coke deposits.[7][11]

• For Poisoning: Regeneration can be more complex. Mild, reversible poisoning may be treated with thermal desorption. More severe cases might require washing with specific solvents or acidic solutions, followed by reimpregnation of active components and recalcination.[12] For sulfur poisoning, treatment with a reducing agent like hydrogen at elevated temperatures can sometimes remove sulfur species as volatile H₂S.[8]

Q4: How can I prevent or minimize catalyst deactivation?

A4: Preventing deactivation involves controlling the reaction conditions and feedstock purity. Key strategies include:

• Feedstock Purification: Removing known poisons (e.g., sulfur, nitrogen compounds) from the reactant stream before they reach the catalyst.

• Optimizing Operating Conditions: Running the reaction at the lowest effective temperature to minimize thermal degradation and some coking pathways.[3]

• Process Design: Designing reactors to ensure uniform flow and temperature, which can prevent localized "hot spots" that accelerate sintering and coking.

Troubleshooting Guide

This guide addresses specific experimental issues in a question-and-answer format.

Problem: My catalyst's activity is decreasing slowly and steadily over a long experimental run.

• Possible Cause: This pattern is characteristic of coking , where carbonaceous deposits gradually accumulate on the catalyst surface.

• Diagnostic Steps:

  • Perform a Temperature-Programmed Oxidation (TPO) analysis on a sample of the spent catalyst. A significant CO₂ evolution peak during the analysis confirms the presence of coke.[7]

  • Use BET surface area analysis to check for a reduction in surface area and pore volume, which indicates pore blockage by coke.[2]

• Solution: Regenerate the catalyst via calcination. See Protocol 1 for a detailed methodology.

Problem: My catalyst's activity dropped sharply after I introduced a new batch of reactants.

• Possible Cause: A rapid loss of activity often points to poisoning from impurities in the new feedstock.[2][9]

• Diagnostic Steps:

  • Analyze the new feedstock for common catalyst poisons, such as sulfur or nitrogen compounds.

  • Conduct an elemental analysis (e.g., XPS or EDX) on the deactivated catalyst surface to identify foreign elements that are not part of the catalyst formulation.

  • Use Diffuse Reflectance Infrared Fourier Transform Spectroscopy (DRIFTS) to identify new chemical species, such as sulfates, on the catalyst surface.[13]

• Solution:

  • Implement a feedstock purification step (e.g., using an adsorbent bed) to remove the identified poison.

  • Attempt to regenerate the catalyst. If poisoning is irreversible, the catalyst may need to be replaced. For some types of poisoning, a washing and recalcination procedure may restore activity.[12]

Problem: I am observing a significant increase in the pressure drop across my fixed-bed reactor.

• Possible Cause: This is typically caused by severe fouling or coking , where deposits not only cover active sites but also physically block the channels between catalyst particles.[1][4] In extreme cases, it could also be due to mechanical breakdown (crushing) of the catalyst pellets.[2]

• Diagnostic Steps:

  • Visually inspect the catalyst bed (after safe shutdown and cooling) for discoloration (often black for coke) or physical aggregation of particles.

  • Analyze the spent catalyst for coke as described previously.

• Solution: The catalyst must be regenerated to remove the blockage. If the coke formation is severe, optimizing reaction conditions (e.g., by adding a co-feed of H₂ or steam, if compatible with the reaction) may be necessary to inhibit the rate of coke deposition in future runs.

Troubleshooting Deactivation: A Logical Workflow

The following diagram illustrates a logical workflow for diagnosing the cause of catalyst deactivation.

Caption: A troubleshooting flowchart for diagnosing catalyst deactivation.

Reference Data Tables

Table 1: Summary of Common Deactivation Mechanisms and Key Indicators

Deactivation Mechanism	Primary Cause	Typical Rate	Key Analytical Indicators
Coking / Fouling	Deposition of carbonaceous species on the catalyst surface and in pores.[3][6]	Gradual	CO₂ peak in TPO; Reduced BET surface area/pore volume; Visual darkening of catalyst.[2][7]
Poisoning	Strong chemisorption of impurities (e.g., sulfur, nitrogen compounds) on active sites.[4][9]	Often Rapid	Presence of foreign elements (S, P, etc.) in XPS/EDX; New bands in DRIFTS.[13]
Thermal Degradation	High temperatures causing crystallite growth (sintering) or decomposition of the sulfate.[2][10]	Gradual	Decrease in BET surface area; Change in XRD peak intensity/width; Loss of sulfur detected by elemental analysis.[2]

Table 2: Typical Temperature Ranges for Catalyst Regeneration Procedures

Regeneration Procedure	Target Deactivation	Typical Temperature Range (°C)	Atmosphere	Purpose
Calcination	Coking	400 - 600 °C	Air or Dilute O₂ in N₂	Oxidizes "soft" and "hard" coke to CO₂ and H₂O.[7]
Thermal Treatment	Mild Poisoning	300 - 500 °C	Inert Gas (N₂, Ar)	Desorbs weakly bound poisons from the surface.
Reductive Treatment	Sulfur Poisoning	> 600 °C	Dilute H₂ in N₂	Reduces surface sulfates to volatile H₂S or SO₂.[8]
High-Temp Calcination	Severe Coking	> 600 °C	Air or Dilute O₂ in N₂	Removes highly graphitic "hard" coke, but risks thermal degradation.[7]
Note: Optimal temperatures are highly dependent on the specific catalyst formulation and reaction. These are general guidelines.

Detailed Experimental Protocols

Protocol 1: Regeneration of a Coked Lanthanum Sulfate Catalyst via Calcination

This protocol describes a standard procedure for removing carbonaceous deposits (coke) from a deactivated catalyst.

• Safety Precautions: Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and thermal gloves. Perform the procedure in a well-ventilated fume hood or a dedicated calcination setup with proper exhaust.

• Sample Preparation: Carefully unload the coked catalyst from the reactor into a ceramic or quartz crucible suitable for high-temperature use.

• Setup: Place the crucible in a programmable tube or muffle furnace.

• Heating Program:

  • Purge: Purge the furnace with an inert gas (e.g., Nitrogen) at a flow rate of 50-100 mL/min for 30 minutes at room temperature to remove any residual reactants.

  • Ramp to Intermediate Temperature: Heat the catalyst under an inert atmosphere to an intermediate temperature (e.g., 200°C) at a rate of 5°C/min. This helps to gently desorb volatile compounds.

  • Introduce Oxidant: While maintaining the temperature, gradually switch the gas flow from pure nitrogen to a dilute air stream (e.g., 5-10% air in N₂) at 50-100 mL/min. This is a critical step to prevent thermal runaway from rapid coke combustion.

  • Oxidation Ramp: Increase the temperature to the final calcination temperature (typically 500-550°C) at a slow ramp rate (2-5°C/min).

  • Hold: Hold at the final temperature for 3-5 hours, or until an in-line gas analyzer confirms that CO₂ production has ceased.

  • Cooldown: Switch the gas flow back to inert nitrogen and cool the furnace down to room temperature.

• Post-Treatment: The regenerated catalyst should be stored in a desiccator to prevent moisture adsorption before reuse.

Workflow for Catalyst Regeneration and Validation

Caption: A standard workflow for regenerating and validating a catalyst.

Protocol 2: Characterization of Deactivated Catalyst using Temperature-Programmed Oxidation (TPO)

This technique quantifies the amount and nature of coke on a catalyst.

• Instrumentation: A chemisorption analyzer equipped with a quartz U-tube reactor, a furnace, and a thermal conductivity detector (TCD) or mass spectrometer (MS) to detect effluent gases (CO₂, CO, H₂O).

• Sample Preparation: Accurately weigh approximately 50-100 mg of the deactivated catalyst and load it into the quartz reactor, securing it with quartz wool plugs.

• Pre-treatment: Heat the sample in a flow of high-purity inert gas (Helium or Argon) at 150-200°C for 1 hour to remove moisture and physisorbed species. Cool down to room temperature.

• TPO Analysis:

  • Switch the gas flow to a dilute oxidizing mixture (e.g., 5-10% O₂ in He) at a constant flow rate (e.g., 30-50 mL/min).

  • Begin heating the sample from room temperature to ~800°C at a linear ramp rate (e.g., 10°C/min).

  • Continuously record the detector signal (TCD or MS signal for CO₂/CO) as a function of temperature.

• Data Interpretation:

  • The temperature at which CO₂/CO peaks appear indicates the reactivity of the coke. Lower temperature peaks (~300-450°C) correspond to less structured "soft" coke, while higher temperature peaks (>500°C) indicate more graphitic, "hard" coke.[7]

  • The area under the peaks can be calibrated with a known standard to quantify the total amount of carbon deposited on the catalyst.

Conceptual Diagram of Deactivation Mechanisms

Caption: Mechanisms of lanthanum sulfate catalyst deactivation. (Note: The above DOT script is conceptual. A placeholder catalyst_icon.png is used; in a real rendering environment, this would be a graphical element representing the particle.)

References

• 1. Heterogeneous Catalyst Deactivation and Regeneration: A Review | MDPI [mdpi.com]
• 2. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 3. psecommunity.org [psecommunity.org]
• 4. scispace.com [scispace.com]
• 5. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 6. DSpace at KOASAS: Understanding coke formation and deactivation mechanism on zeolite based acid catalysts [koasas.kaist.ac.kr]
• 7. Coke Formation and Regeneration during Fe-ZSM-5-Catalyzed Methane Dehydro-Aromatization | MDPI [mdpi.com]
• 8. Unraveling Molecular Fingerprints of Catalytic Sulfur Poisoning at the Nanometer Scale with Near-Field Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Unlocking catalytic longevity: a critical review of catalyst deactivation pathways and regeneration technologies - Energy Advances (RSC Publishing) [pubs.rsc.org]
• 12. csc.com.tw [csc.com.tw]
• 13. mdpi.com [mdpi.com]

Technical Support Center: Lanthanum Sulfate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions to improve the yield of lanthanum sulfate (B86663) synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for synthesizing lanthanum sulfate?

A1: Common starting materials include lanthanum oxide (La₂O₃), lanthanum hydroxide (B78521) (La(OH)₃), lanthanum chloride (LaCl₃), and elemental lanthanum (La). The most frequent laboratory and industrial preparations often involve the reaction of lanthanum oxide or lanthanum hydroxide with sulfuric acid (H₂SO₄) due to the favorable reaction kinetics and availability of precursors.[1][2][3][4]

Q2: How does temperature influence the solubility and yield of lanthanum sulfate?

A2: Lanthanum sulfate exhibits retrograde solubility in water, meaning its solubility decreases as the temperature increases.[5] This is a critical factor for maximizing yield. To achieve higher precipitation and thus a better yield, it is advisable to conduct the precipitation at elevated temperatures. Conversely, washing the precipitate should be done with cold water to minimize product loss.

Data Presentation: Solubility of Lanthanum Sulfate in Water

Temperature (°C)	Solubility (g / 100 g of water)
0	3.0[5]
14	2.6[5]
25	2.14[5]
30	1.9[5]
50	1.5[5]
75	0.96[5]
100	0.69[5]

Q3: What are the different hydrated forms of lanthanum sulfate?

A3: Lanthanum sulfate can form various hydrates, with the nonahydrate (La₂(SO₄)₃·9H₂O) being the most common.[1] An octahydrate (La₂(SO₄)₃·8H₂O) is also frequently mentioned.[6][7] The degree of hydration can depend on the crystallization conditions. The anhydrous form, La₂(SO₄)₃, can be obtained by heating the hydrates.[1]

Q4: How can I prepare anhydrous lanthanum sulfate from its hydrated form?

A4: Anhydrous lanthanum(III) sulfate can be produced by heating the hydrated salt. Heating to 300°C is a common method to drive off the water of crystallization.[1] Further heating will cause decomposition, first to La₂O₂SO₄ at 775°C and then to lanthanum(III) oxide at 1100°C.[1]

Troubleshooting Guide

Issue 1: Low Yield of Precipitated Lanthanum Sulfate

A low yield is one of the most common issues encountered during synthesis. The following workflow can help diagnose the potential cause.

Fig 1. Troubleshooting workflow for low lanthanum sulfate yield.

• Cause: Incorrect Temperature.

  • Explanation: As shown in the solubility table, lanthanum sulfate is less soluble in hot water.[5] Performing the precipitation at a lower temperature increases its solubility, leading to less product precipitating out of the solution.

  • Solution: Increase the temperature of the solution during the precipitation step. A temperature range of 60-95°C is often effective.[2]

• Cause: Incorrect Stoichiometry.

  • Explanation: An insufficient amount of sulfuric acid relative to the lanthanum precursor will result in an incomplete reaction, leaving unreacted lanthanum in the solution.

  • Solution: Ensure the molar ratio of sulfuric acid to the lanthanum source is appropriate. For La₂O₃, the stoichiometric ratio is 3 moles of H₂SO₄ to 1 mole of La₂O₃. Some methods suggest a slight excess of one reactant may be beneficial, but this depends on the specific protocol.[2]

• Cause: Suboptimal pH.

  • Explanation: The pH of the solution can affect the speciation of lanthanum ions and the completeness of the precipitation. Highly acidic conditions may increase solubility.

  • Solution: While the reaction is conducted in acidic conditions, adjusting the final pH can influence precipitation. The optimal pH should be determined empirically for a specific process, but generally, moving from a highly acidic to a moderately acidic environment encourages precipitation.

Issue 2: Product is Contaminated or has an Off-White Color

• Cause: Impurities in Starting Materials.

  • Explanation: The purity of the initial lanthanum oxide or other precursor will directly impact the purity of the final product. Contamination with other rare earth elements or transition metals can cause discoloration.

  • Solution: Use high-purity (e.g., 99.9% or higher) lanthanum precursors. Analyze starting materials for impurities if purity is a recurring issue.

• Cause: Incomplete Washing.

  • Explanation: Residual acid or soluble byproducts trapped in the precipitate can lead to impurities.

  • Solution: Wash the filtered lanthanum sulfate precipitate thoroughly. Use cold deionized water to minimize dissolution of the product. Washing with a solvent in which lanthanum sulfate is insoluble, such as ethanol (B145695), can also be effective.[1][5]

Experimental Protocols

Protocol 1: Synthesis from Lanthanum Oxide (La₂O₃)

This protocol is based on common methods for reacting lanthanum oxide with sulfuric acid.[2]

Fig 2. Experimental workflow for lanthanum sulfate synthesis from La₂O₃.

Methodology:

• Preparation: Add a calculated volume of deionized water to a suitable reaction vessel equipped with a stirrer and heating mantle. Heat the water to the desired reaction temperature (e.g., 60-65°C) while stirring.[2]

• Reaction:

  • Slowly and carefully add a stoichiometric amount of concentrated sulfuric acid to the heated water.

  • Gradually add the pre-weighed lanthanum oxide powder to the dilute sulfuric acid solution. The molar ratio of H₂SO₄ to La₂O₃ should be at least 3:1.[2]

  • Maintain the reaction temperature and continue stirring for a set period (e.g., 1-2 hours) to ensure the reaction goes to completion. Lanthanum sulfate will precipitate out of the solution.

• Filtration and Washing:

  • Filter the hot mixture using a Buchner funnel to collect the white precipitate.

  • Wash the precipitate several times with small volumes of cold deionized water to remove any unreacted acid. An optional wash with ethanol can help remove water and expedite drying.[1]

• Drying: Dry the collected solid in a drying oven at a temperature sufficient to remove water (e.g., 110-120°C) without decomposing the hydrate. Dry to a constant weight.

Protocol 2: Synthesis from Lanthanum Chloride (LaCl₃)

This method involves the precipitation of lanthanum sulfate from a soluble lanthanum salt solution.

Methodology:

• Preparation: Dissolve a calculated amount of lanthanum chloride (LaCl₃) in deionized water to create a solution of known concentration.

• Precipitation:

  • In a separate beaker, prepare a solution of a soluble sulfate salt (e.g., sodium sulfate, Na₂SO₄) or dilute sulfuric acid.

  • While stirring vigorously, add the sulfate solution to the lanthanum chloride solution. A white precipitate of lanthanum sulfate will form immediately. The reaction is: 2LaCl₃ + 3Na₂SO₄ → La₂(SO₄)₃(s) + 6NaCl.

• Digestion and Recovery:

  • Heat the suspension gently (e.g., to 80-90°C) and allow it to stir for 30-60 minutes. This process, known as digestion, encourages the growth of larger crystals, which are easier to filter.

  • Filter, wash, and dry the precipitate as described in Protocol 1. The washing step is critical here to remove the soluble sodium chloride byproduct.

References

• 1. Lanthanum(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. Preparation method of lanthanum sulfate - Eureka | Patsnap [eureka.patsnap.com]
• 3. Lanthanum oxide - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. lanthanum sulfate [chemister.ru]
• 6. Lanthanum Sulfate Hydrate-BEYONDCHEM [beyondchem.com]
• 7. aemree.com [aemree.com]

Technical Support Center: Laboratory Preparation of Lanthanum Sulfate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing impurities during the laboratory preparation of lanthanum sulfate (B86663).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for preparing lanthanum sulfate in a laboratory setting?

A1: The most prevalent laboratory method for synthesizing lanthanum sulfate involves the reaction of a lanthanum precursor, such as lanthanum oxide (La₂O₃) or lanthanum hydroxide (B78521) (La(OH)₃), with sulfuric acid (H₂SO₄).[1][2] The reaction with lanthanum oxide is typically represented by the following equation:

La₂O₃ + 3H₂SO₄ → La₂(SO₄)₃ + 3H₂O

Q2: What are the primary sources of impurities in laboratory-prepared lanthanum sulfate?

A2: Impurities in lanthanum sulfate can originate from several sources:

• Starting Materials: The purity of the initial lanthanum oxide or other lanthanum salts is critical. These materials can contain other rare earth elements (e.g., cerium, neodymium, praseodymium) as well as non-rare earth metals.[3]

• Reagents: Impurities present in the sulfuric acid or any other reagents used during the synthesis can be introduced into the final product.

• Reaction Byproducts: Incomplete reactions or side reactions can lead to the presence of unreacted starting materials or undesired byproducts in the final product.

• Process Contamination: Contamination from glassware, stir bars, or the general laboratory environment can introduce a variety of impurities.

• Co-precipitation: Other metal ions present in the solution, such as iron (Fe), nickel (Ni), cobalt (Co), aluminum (Al), manganese (Mn), and zinc (Zn), can co-precipitate with the lanthanum sulfate.[4][5]

Q3: How can I minimize the incorporation of impurities during the synthesis of lanthanum sulfate?

A3: To minimize impurities, consider the following preventative measures:

• Use High-Purity Starting Materials: Whenever possible, start with high-purity lanthanum oxide (99.9% or higher) and analytical grade sulfuric acid.[6][7]

• Control Reaction Stoichiometry: Precise control over the molar ratios of reactants can help ensure the complete conversion of the starting materials.[8]

• Optimize Reaction Conditions: Control of reaction parameters such as temperature and pH can influence the precipitation and purity of the lanthanum sulfate.

• Maintain a Clean Reaction Environment: Use thoroughly cleaned glassware and equipment to prevent cross-contamination.

Q4: What are the recommended purification techniques for crude lanthanum sulfate?

A4: Several techniques can be employed to purify laboratory-prepared lanthanum sulfate:

• Recrystallization: This is a standard method for purifying solid compounds. It involves dissolving the crude lanthanum sulfate in a suitable solvent (typically water) at an elevated temperature and then allowing it to cool slowly, which promotes the formation of pure crystals while impurities remain in the solution.[9]

• Double Salt Precipitation: A highly effective method involves the precipitation of a lanthanum sodium sulfate double salt (NaLa(SO₄)₂·H₂O).[4][5] This double salt often has different solubility characteristics than the impurities, allowing for their separation. The double salt can then be isolated and redissolved to recover the purified lanthanum sulfate.

• Washing: Thoroughly washing the final lanthanum sulfate product with deionized water can help remove soluble impurities.

Troubleshooting Guide

Problem 1: The final lanthanum sulfate product is off-white or colored.

Possible Cause	Suggested Solution
Presence of colored metal ion impurities (e.g., iron, cobalt, nickel).	Purify the product using recrystallization or by forming the sodium lanthanum sulfate double salt.[4][5] Ensure high-purity starting materials are used for subsequent preparations.
Incomplete reaction or presence of unreacted colored starting materials.	Optimize the reaction stoichiometry and ensure the reaction goes to completion.[8]
Contamination from the reaction vessel or stirring apparatus.	Use clean, inert laboratory ware (e.g., glass, Teflon-coated stir bars).

Problem 2: The yield of lanthanum sulfate is lower than expected.

Possible Cause	Suggested Solution
Incomplete precipitation of lanthanum sulfate.	Adjust the pH of the solution. Lanthanum sulfate solubility is temperature-dependent; ensure the solution is sufficiently concentrated and cooled to promote crystallization.
Losses during filtration and washing.	Use a fine-pore filter paper to collect the precipitate. Wash the product with a minimal amount of cold deionized water to reduce dissolution losses.
Inaccurate measurement of starting materials.	Ensure accurate weighing of the lanthanum oxide and precise measurement of the sulfuric acid concentration and volume.

Problem 3: The purity of the lanthanum sulfate, as determined by analysis (e.g., ICP-MS), is not satisfactory.

| Possible Cause | Suggested Solution | | Co-precipitation of other metal sulfates. | Employ the sodium lanthanum sulfate double salt precipitation method, as it offers good selectivity against many common metal impurities.[4][5][10] | | Ineffective removal of soluble impurities. | Perform multiple recrystallization steps. Ensure the crystals are thoroughly washed with cold deionized water after filtration. | | Starting materials contain high levels of impurities. | Source higher purity lanthanum oxide and analytical grade sulfuric acid.[6][7] |

Experimental Protocols

Protocol 1: Synthesis of Lanthanum Sulfate from Lanthanum Oxide

This protocol describes the synthesis of lanthanum sulfate nonahydrate.

Materials:

• High-purity Lanthanum Oxide (La₂O₃)

• Dilute Sulfuric Acid (H₂SO₄) (e.g., 2 M)

• Deionized Water

• Beaker

• Magnetic Stirrer and Stir Bar

• Heating Plate

• Filtration apparatus (e.g., Büchner funnel and flask)

• Filter paper

Procedure:

• Carefully weigh a specific amount of lanthanum oxide and place it in a beaker.

• Slowly add a stoichiometric amount of dilute sulfuric acid to the beaker while stirring continuously. The reaction is exothermic and may generate heat.

• Gently heat the mixture with continuous stirring to ensure the complete dissolution of the lanthanum oxide.[1]

• Once the solution is clear, indicating the reaction is complete, remove it from the heat.

• Reduce the volume of the solution by evaporation to encourage crystallization upon cooling.

• Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

• Collect the precipitated lanthanum sulfate crystals by vacuum filtration.

• Wash the crystals with a small amount of cold deionized water to remove any remaining soluble impurities.

• Dry the purified lanthanum sulfate crystals in a desiccator or at a low temperature in an oven.

Protocol 2: Purification of Lanthanum Sulfate via Sodium Lanthanum Sulfate Double Salt Precipitation

This protocol is adapted for the purification of lanthanum sulfate from a solution containing other metal impurities.[4][5]

Materials:

• Crude Lanthanum Sulfate solution

• Sodium Sulfate (Na₂SO₄) solution

• Deionized Water

• Reaction vessel with temperature control

• Stirring apparatus

• Filtration apparatus

Procedure:

• Prepare a solution of the crude lanthanum sulfate in deionized water.

• Heat the solution to 70°C with continuous stirring.[4][5]

• Slowly add a sodium sulfate solution to the heated lanthanum sulfate solution. A Na/La molar ratio of 3 is recommended for optimal results.[4][5]

• Maintain the temperature at 70°C and continue stirring to allow for the complete precipitation of the sodium lanthanum sulfate double salt.

• Collect the precipitated double salt by filtration.

• Wash the precipitate with deionized water.

• The purified double salt can be used as is, or it can be redissolved in water and treated to remove the sodium and isolate the pure lanthanum sulfate.

Data Presentation

Table 1: Solubility of Lanthanum Sulfate in Water at Different Temperatures

Temperature (°C)	Solubility (g / 100 g of water)
0	3.0[11]
14	2.6[11]
25	2.14[11]
30	1.9[11]
50	1.5[11]
75	0.96[11]
100	0.69[11]

Note: The solubility of lanthanum sulfate decreases with increasing temperature.

Visualizations

Caption: Experimental workflow for the synthesis and purification of lanthanum sulfate.

Caption: Troubleshooting logic for purifying lanthanum sulfate.

References

• 1. Lanthanum(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. Buy Lanthanum sulfate | 10099-60-2 [smolecule.com]
• 3. americanelements.com [americanelements.com]
• 4. Recovery of Lanthanum from Aqueous Solutions by Crystallization as Lanthanum Sodium Sulfate Double Salt [aaltodoc.aalto.fi]
• 5. researchgate.net [researchgate.net]
• 6. Lanthanum(III) sulfate 99.99+ trace metals 10099-60-2 [sigmaaldrich.com]
• 7. nbinno.com [nbinno.com]
• 8. Preparation method of lanthanum sulfate - Eureka | Patsnap [eureka.patsnap.com]
• 9. mt.com [mt.com]
• 10. mdpi.com [mdpi.com]
• 11. lanthanum sulfate [chemister.ru]

Technical Support Center: Lanthanum Sulfate Crystal Growth

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with lanthanum sulfate (B86663) crystal growth.

Troubleshooting Guides

This section addresses common challenges encountered during the synthesis of lanthanum sulfate crystals.

1. Issue: Poor Crystal Quality or Formation of Amorphous Precipitate

• Question: My experiment is yielding a fine, amorphous powder instead of well-defined lanthanum sulfate crystals. What are the likely causes and how can I fix this?

• Answer: The formation of amorphous precipitate instead of crystalline material is often related to excessively high supersaturation, leading to rapid nucleation that outpaces controlled crystal growth. To address this, consider the following:

  • Control the rate of reactant addition: A slower, more controlled addition of the sulfate source can help maintain a lower level of supersaturation. For instance, a semi-batch addition of a sodium sulfate solution has been shown to produce single crystals.[1][2]

  • Optimize temperature: The solubility of lanthanum sulfate is temperature-dependent, and in some cases, exhibits retrograde solubility (decreasing solubility with increasing temperature).[3] Experiment with different temperatures to find the optimal condition for controlled crystallization. For the formation of sodium lanthanum sulfate double salt, 70°C has been identified as an effective temperature.[1][2]

  • Adjust pH: The pH of the solution can significantly influence the crystallization process. For synthesis from lanthanum carbonate and sulfuric acid, a pH range of 1.0-2.5 is recommended.[4]

  • Stirring rate: Ensure adequate but not overly vigorous stirring. A constant stirring speed of around 400 rpm has been used in precipitation experiments.[5]

2. Issue: Unintended Formation of Double Salts

• Question: I am trying to synthesize pure lanthanum sulfate, but my characterization reveals the presence of a double salt, such as sodium lanthanum sulfate. How can I prevent this?

• Answer: The formation of double salts, particularly with alkali metals like sodium, is a common occurrence in lanthanum sulfate crystallization.[1][2][4] To avoid the formation of these double salts:

  • Avoid sodium-containing reagents: If your goal is pure lanthanum sulfate, avoid using sodium sulfate as the sulfate source. Consider alternatives like sulfuric acid or ammonium (B1175870) sulfate.

  • Control the molar ratio of cations: If the presence of other cations is unavoidable, their molar ratio to lanthanum is critical. For the intentional synthesis of sodium lanthanum sulfate, a Na:La molar ratio of approximately 3:1 is often optimal for high yields.[1][4] To avoid it, the concentration of sodium ions should be minimized.

3. Issue: Crystal Impurities and Low Purity

• Question: My lanthanum sulfate crystals have a high level of impurities. What are the common sources of contamination and how can I improve the purity?

• Answer: Impurities in lanthanum sulfate crystals can originate from the starting materials or be incorporated during the crystallization process. Here are some strategies to enhance purity:

  • Use high-purity precursors: Ensure the lanthanum salt and the sulfate source are of high purity.

  • Control for competing ions: Ions such as nickel, cobalt, aluminum, manganese, iron, and zinc can co-precipitate with lanthanum sulfate.[1][2] The purity of the crystals is influenced by the method of adding reactants; for example, using a solution of sodium sulfate resulted in higher purity crystals than adding solid sodium sulfate.[1]

  • Washing the crystals: After crystallization, a thorough washing step is crucial to remove soluble impurities. Washing with pure water has been shown to be effective.[5] However, be aware that washing can lead to some redissolution of the product.[6]

  • Recrystallization: If purity remains an issue, recrystallization can be an effective purification method.

4. Issue: Small Crystal Size and Aggregation

• Question: The lanthanum sulfate crystals I'm producing are very small and tend to aggregate. How can I grow larger, individual crystals?

• Answer: Small crystal size and aggregation are often linked to rapid nucleation and insufficient growth time. To promote the growth of larger, single crystals:

  • Control supersaturation: As with preventing amorphous precipitate, maintaining a low level of supersaturation is key. This can be achieved by slow addition of reactants and precise temperature control.

  • Optimize reactant addition: Adding a sodium sulfate solution via a pump (semi-batch) has been shown to yield larger single crystals compared to adding the solid salt directly, which tends to produce smaller crystals and aggregates.[1][2]

  • Ripening/Aging: Allowing the crystals to "ripen" or "age" in the mother liquor for a period after precipitation can lead to the dissolution of smaller particles and the growth of larger ones (Ostwald ripening). A ripening time of one hour has been used in some protocols.[6]

  • Seed crystals: Introducing a small amount of pre-existing, high-quality lanthanum sulfate crystals (seed crystals) can encourage growth over nucleation.

Frequently Asked Questions (FAQs)

1. What are the common precursors for lanthanum sulfate synthesis?

• Common precursors include lanthanum oxide (La₂O₃) dissolved in sulfuric acid, lanthanum chloride (LaCl₃) reacted with a sulfate source, and lanthanum carbonate (La₂(CO₃)₃) reacted with sulfuric acid.[4][5]

2. What are the typical crystal systems for lanthanum sulfate and its hydrates?

• Lanthanum sulfate nonahydrate (La₂(SO₄)₃·9H₂O) crystallizes in the hexagonal crystal system.[4] Anhydrous β-La₂(SO₄)₃ has a monoclinic crystal structure.[7] The double salt NaLa(SO₄)₂·H₂O has been reported with a chiral structure.[8]

3. What is the solubility of lanthanum sulfate in water?

• The solubility of lanthanum sulfate in water is temperature-dependent and generally decreases with increasing temperature. For example, the solubility of the anhydrous form is 2.14 g/100 g of water at 25°C and decreases to 0.69 g/100 g at 100°C.[9] The nonahydrate has a solubility of 2.7 g/100 mL at 20°C.[4]

4. What are some advanced methods for lanthanum sulfate crystal growth?

• Advanced methods include:

  • Continuous Crystallization: Used for large-scale industrial production, operating at 40-80°C and 1-2 bar pressure.[4]

  • Hydrothermal Synthesis: This method is employed for producing high-purity materials and can yield novel structures. It operates at high temperatures (180-300°C) and pressures (10-157 bar).[4] The use of structure-directing agents like ethylenediamine (B42938) can control crystal morphology.[4]

Quantitative Data Summary

Table 1: Solubility of Lanthanum Sulfate (anhydrous) in Water

Temperature (°C)	Solubility (g / 100 g H₂O)
0	3
14	2.6
25	2.14
30	1.9
50	1.5
75	0.96
100	0.69

(Data sourced from[9])

Table 2: Crystallographic and Physical Properties of Lanthanum Sulfate Nonahydrate

Property	Value
Crystal System	Hexagonal
Space Group	P6₃/m
Unit Cell Parameter (a)	11.009(2) Å
Unit Cell Parameter (c)	8.076(20) Å
Calculated Density	2.82 g/cm³
Solubility in Water (20°C)	2.7 g/100 mL
Decomposition Temperature	775°C

(Data sourced from[4])

Table 3: Experimental Parameters for Lanthanum Sulfate Crystallization

Method	Precursors	Temperature (°C)	pH	Key Parameters
Precipitation	La₂O₃, H₂SO₄, Na₂SO₄	70	Acidic	Na/La molar ratio of 3, semi-batch addition of Na₂SO₄ solution
Precipitation	La₂(CO₃)₃, H₂SO₄	25-80	1.0-2.5	-
Precipitation	LaCl₃, Na₂SO₄	25-70	1.5-3.5	Na:La molar ratio of ~3:1 for optimal yield
Continuous Crystallization	Supersaturated La₂(SO₄)₃ solution	40-80	-	Residence time, mixing intensity, seed crystal addition
Hydrothermal Synthesis	Lanthanum salt, sulfate source	180-300	-	High pressure (10-157 bar), use of structure-directing agents

(Data compiled from[1][2][4][5])

Experimental Protocols

1. Protocol for Precipitation of Sodium Lanthanum Sulfate Double Salt

• Objective: To synthesize crystalline NaLa(SO₄)₂·H₂O.

• Materials:

  • Lanthanum oxide (La₂O₃)

  • 1 M Sulfuric acid (H₂SO₄)

  • Sodium sulfate (Na₂SO₄)

  • Deionized water

• Procedure:

  • Dissolve 1.63 g of La₂O₃ in 200 mL of 1 M H₂SO₄ to create a lanthanum sulfate solution. This will result in a lanthanum concentration of 0.05 M.[5]

  • Prepare an acidic sodium sulfate solution by dissolving the desired amount of Na₂SO₄ in 1 M H₂SO₄. To achieve a Na/La molar ratio of 3, dissolve 2.15 g of Na₂SO₄ in 50 mL of 1 M H₂SO₄.[5]

  • Heat the lanthanum sulfate solution to 70°C and maintain this temperature.[1][2]

  • Slowly add the acidic sodium sulfate solution to the heated lanthanum sulfate solution while stirring at a constant speed (e.g., 400 rpm).[5]

  • After the addition is complete, continue stirring for a set period (e.g., 1 hour) to allow for crystal growth and ripening.

  • Filter the resulting precipitate.

  • Wash the crystalline product with deionized water (e.g., 25 g of water for 10 minutes with stirring at 360 rpm).[5]

  • Dry the crystals in an oven at an appropriate temperature.

2. Protocol for Hydrothermal Synthesis of Sodium Lanthanum Sulfate

• Objective: To synthesize single crystals of NaLa(SO₄)₂(H₂O) via a hydrothermal method.

• Materials:

  • Lanthanum sulfate (La₂(SO₄)₃)

  • Sodium sulfate (Na₂SO₄)

  • Deionized water

• Procedure:

  • Combine 0.283 g (0.5 mmol) of lanthanum sulfate and 0.426 g (3.0 mmol) of sodium sulfate in a suitable reaction vessel.[10]

  • Add 5 mL of deionized water to the mixture.[10]

  • Seal the vessel and heat it to 200°C for 3 days.[10]

  • Allow the vessel to cool slowly to room temperature.

  • Collect the resulting colorless crystals.

Visualizations

Caption: General experimental workflow for lanthanum sulfate crystal growth.

Caption: Troubleshooting logic for common crystal growth issues.

References

• 1. Recovery of Lanthanum from Aqueous Solutions by Crystallization as Lanthanum Sodium Sulfate Double Salt [aaltodoc.aalto.fi]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Buy Lanthanum sulfate nonahydrate | 10294-62-9 [smolecule.com]
• 5. acris.aalto.fi [acris.aalto.fi]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. A chiral sodium lanthanum sulfate for second-order nonlinear optics and proton conduction - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. lanthanum sulfate [chemister.ru]
• 10. rsc.org [rsc.org]

Reference Data & Comparative Studies

Characterization of Lanthanum Sulfate: A Comparative Analysis Using XRD and TGA

A comprehensive guide for researchers, scientists, and drug development professionals on the structural and thermal properties of lanthanum sulfate (B86663), with a comparative look at cerium(III) and samarium(III) sulfates.

This guide provides a detailed examination of the characterization of lanthanum sulfate using X-ray Diffraction (XRD) and Thermogravimetric Analysis (TGA). These analytical techniques are pivotal in determining the crystalline structure, phase purity, and thermal stability of inorganic compounds, which are critical parameters in pharmaceutical development and materials science. By presenting experimental data and detailed methodologies, this document aims to facilitate a deeper understanding of the physicochemical properties of lanthanum sulfate and its rare earth counterparts.

Introduction to Lanthanum Sulfate and its Analogs

Lanthanum sulfate (La₂(SO₄)₃) is an inorganic compound that commonly exists in hydrated forms, with the nonahydrate (La₂(SO₄)₃·9H₂O) being a prevalent and stable variant.[1] Its characterization is essential for applications ranging from catalysts to specialty glasses. For comparative purposes, this guide also includes data on cerium(III) sulfate (Ce₂(SO₄)₃) and samarium(III) sulfate (Sm₂(SO₄)₃), two other rare earth sulfates, to highlight the similarities and differences in their structural and thermal behaviors.

X-ray Diffraction (XRD) Analysis

X-ray diffraction is a powerful non-destructive technique used to analyze the crystal structure of materials. The diffraction pattern is unique to a specific crystalline solid, providing a fingerprint for identification and characterization.

Crystal Structure of Lanthanum Sulfate Nonahydrate

Lanthanum sulfate nonahydrate crystallizes in the hexagonal crystal system, a key identifying feature.[2] The unit cell parameters, which define the size and shape of the repeating unit in the crystal lattice, have been determined to be a = 11.009(2) Å and c = 8.076(20) Å.[2]

Table 1: Crystal System and Unit Cell Parameters of Rare Earth Sulfate Hydrates

Compound	Crystal System	a (Å)	b (Å)	c (Å)	β (°)	Space Group
Lanthanum Sulfate Nonahydrate	Hexagonal	11.01	11.01	8.08	-	P6₃/m
Cerium(III) Sulfate Nonahydrate	Hexagonal	-	-	-	-	P6₃/m
Cerium(III) Sulfate Octahydrate	Monoclinic	-	-	-	-	P2₁/c
Samarium(III) Sulfate Octahydrate	-	-	-	-	-	-

Experimental Protocol for XRD Analysis

A standardized protocol for the XRD analysis of hydrated rare earth sulfates is crucial for obtaining reproducible and comparable data.

Sample Preparation:

• Gently grind the hydrated salt sample to a fine powder using an agate mortar and pestle to ensure random orientation of the crystallites.

• Carefully mount the powdered sample onto a zero-background sample holder. Ensure a flat and level surface to minimize errors in peak positions.

Instrument Settings:

• X-ray Source: Cu Kα radiation (λ = 1.5406 Å) is commonly used.

• Voltage and Current: Operate the X-ray tube at appropriate settings (e.g., 40 kV and 40 mA).

• Scan Range (2θ): A typical scan range is from 10° to 80°, which covers the most characteristic diffraction peaks for these compounds.

• Step Size and Scan Speed: Use a step size of 0.02° and a suitable scan speed to obtain a high-resolution diffraction pattern.

Data Analysis:

• Identify the diffraction peaks and their corresponding 2θ values.

• Compare the experimental diffraction pattern with standard patterns from databases such as the Joint Committee on Powder Diffraction Standards (JCPDS) to confirm the phase identity.

• Use software to index the diffraction peaks and refine the lattice parameters.

Thermogravimetric Analysis (TGA)

TGA is a thermal analysis technique that measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is particularly useful for studying the dehydration and decomposition of hydrated salts.

Thermal Decomposition of Lanthanum Sulfate Nonahydrate

The thermal decomposition of lanthanum sulfate nonahydrate is a multi-step process.[1] Initially, the water of hydration is lost, followed by the decomposition of the anhydrous sulfate at higher temperatures. The final decomposition product is lanthanum(III) oxide.[1]

Decomposition Pathway: La₂(SO₄)₃·9H₂O → La₂(SO₄)₃ → La₂O₂SO₄ → La₂O₃[1]

Table 2: Thermal Decomposition Data for Lanthanum Sulfate Nonahydrate

Decomposition Step	Temperature Range (°C)	Mass Loss (%)	Evolved Species
Dehydration	100 - 300	~22.2 (theoretical)	H₂O
Decomposition to Oxysulfate	775 - 900	~14.1 (theoretical)	SO₃
Decomposition to Oxide	1100 - 1200	~7.1 (theoretical)	SO₃

Note: The temperature ranges and mass loss percentages are approximate and can vary depending on experimental conditions such as heating rate and atmosphere.

Comparative TGA of Rare Earth Sulfates

Cerium(III) sulfate and samarium(III) sulfate also exhibit multi-step decomposition patterns, although the specific temperatures and intermediate products may differ. Anhydrous cerium(III) sulfate begins to decompose above 600°C.[3] Samarium(III) sulfate octahydrate has a reported melting point of 450°C, suggesting the onset of major thermal events around this temperature.[4]

Table 3: General Thermal Behavior of Comparative Rare Earth Sulfates

Compound	Initial Decomposition/Dehydration Temperature (°C)	Final Decomposition Product
Cerium(III) Sulfate (anhydrous)	> 600[3]	CeO₂
Samarium(III) Sulfate Octahydrate	~450 (Melting Point)[4]	Sm₂O₃

Experimental Protocol for TGA

A detailed and consistent TGA protocol is essential for accurate thermal analysis.

Sample Preparation:

• Accurately weigh a small amount of the sample (typically 5-10 mg) into a TGA crucible (e.g., alumina (B75360) or platinum).

• Ensure the sample is evenly distributed at the bottom of the crucible.

Instrument Settings:

• Atmosphere: Use an inert atmosphere, such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent side reactions.

• Heating Rate: A heating rate of 10 °C/min is common for routine analysis. Slower heating rates (e.g., 2-5 °C/min) can be used to improve the resolution of overlapping thermal events.

• Temperature Range: Heat the sample from ambient temperature to a final temperature sufficient to ensure complete decomposition (e.g., 1200 °C for lanthanum sulfate).

Data Analysis:

• Analyze the TGA curve (mass vs. temperature) to identify the temperature ranges of mass loss.

• Calculate the percentage mass loss for each step.

• The derivative of the TGA curve (DTG) can be used to determine the temperatures of the maximum rate of mass loss for each decomposition step.

Experimental Workflow and Logical Relationships

The characterization of lanthanum sulfate using XRD and TGA involves a systematic workflow to ensure accurate and reliable data. The relationship between the experimental steps and the resulting data analysis is crucial for a comprehensive understanding of the material's properties.

Experimental workflow for the characterization of lanthanum sulfate.

Conclusion

The characterization of lanthanum sulfate by XRD and TGA provides invaluable data for its application in various scientific and industrial fields. XRD analysis confirms the hexagonal crystal structure of the nonahydrate form, while TGA elucidates its multi-step thermal decomposition pathway. A comparative analysis with other rare earth sulfates, such as those of cerium and samarium, reveals both commonalities and distinct differences in their thermal stabilities. The detailed experimental protocols provided in this guide are intended to assist researchers in obtaining high-quality, reproducible data for the comprehensive characterization of these important inorganic compounds. Further research to obtain more detailed crystallographic and thermal data for a wider range of rare earth sulfates is encouraged to build a more complete comparative dataset.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Buy Lanthanum sulfate nonahydrate | 10294-62-9 [smolecule.com]
• 3. Cerium(III) sulfate - Wikipedia [en.wikipedia.org]
• 4. Samarium (III) Sulfate Octahydrate - ProChem, Inc. [prochemonline.com]

Lanthanum Sulfate vs. Lanthanum Chloride: A Comparative Guide to Phosphate Removal Efficiency

For researchers, scientists, and drug development professionals engaged in processes requiring stringent phosphate (B84403) control, the choice of a precipitating agent is critical. Lanthanum salts, particularly lanthanum chloride and lanthanum sulfate (B86663), are known for their high affinity for phosphate ions, forming highly insoluble lanthanum phosphate precipitates. This guide provides an objective comparison of their phosphate removal efficiency, supported by experimental data, to aid in the selection of the optimal agent for specific research and development applications.

Executive Summary

Both lanthanum chloride and lanthanum sulfate are highly effective in removing phosphate from aqueous solutions. The primary mechanism for both is the precipitation of lanthanum phosphate (LaPO₄). While direct comparative studies are limited, data suggests that both salts can achieve near-complete phosphate removal. The choice between the two may therefore depend on other experimental factors, such as the initial pH of the solution and the presence of other ions. The presence of sulfate ions has been shown to slightly narrow the effective pH range for phosphate removal and shift it towards more alkaline conditions.

Data Presentation: Quantitative Comparison

The following table summarizes the quantitative data on the phosphate removal efficiency of lanthanum salts under various conditions. The data for lanthanum in the absence of added sulfate can be considered representative of lanthanum chloride's performance, a common soluble lanthanum salt used in such studies. The data in the presence of sulfate provides insight into the performance of lanthanum sulfate.

Parameter	Lanthanum (in absence of added Sulfate)	Lanthanum (in presence of 0.0025 M Sulfate)	Reference
Initial Phosphate Concentration	12 mg/L as P	12 mg/L as P	[1]
La:PO₄ Molar Ratio	1:1	1:1	[1]
Optimal pH for <0.01 mg/L Residual Phosphate	5.0 - 9.0	Effective range narrowed and shifted to higher pH	[1]
Residual Phosphate at pH 7.0	< 0.01 mg/L	~0.1 mg/L (estimated from graphical data)	[1]
Residual Phosphate at pH 5.0	< 0.01 mg/L	~1.0 mg/L (estimated from graphical data)	[1]
General Removal Efficiency	Capable of >99% removal	High, but influenced by pH	[1][2]

Reaction Mechanism and Experimental Workflow

The fundamental chemical reaction for phosphate removal by both lanthanum sulfate and lanthanum chloride is the same: the trivalent lanthanum ion (La³⁺) reacts with the phosphate ion (PO₄³⁻) to form the insoluble precipitate lanthanum phosphate (LaPO₄).

Caption: Phosphate Precipitation by Lanthanum Ions.

A typical experimental workflow for evaluating phosphate removal efficiency involves the preparation of a phosphate solution, the addition of the lanthanum salt, a reaction period, and the analysis of the remaining phosphate concentration.

Caption: Experimental Workflow for Phosphate Removal.

Experimental Protocols

The following is a generalized experimental protocol for determining phosphate removal efficiency, based on methodologies described in the literature[1].

1. Materials and Reagents:

• Phosphate stock solution (e.g., from Na₂HPO₄).

• Lanthanum salt solution (Lanthanum Sulfate or Lanthanum Chloride) of known concentration.

• Acids (e.g., HCl) and bases (e.g., NaOH) for pH adjustment.

• Deionized water.

2. Procedure:

• Preparation of Test Solutions: Prepare a series of flasks containing the phosphate solution at the desired initial concentration.

• pH Adjustment: Adjust the pH of each solution to the target value using acid or base.

• Addition of Lanthanum Salt: Add the lanthanum salt solution to each flask to achieve the desired La:PO₄ molar ratio.

• Rapid Mixing: Immediately after the addition of the lanthanum salt, rapidly mix the solution for a short period (e.g., 1 minute) to ensure uniform distribution of the precipitant.

• Flocculation: Reduce the mixing speed to allow for the formation of lanthanum phosphate floes (e.g., 20-30 minutes).

• Settling: Allow the precipitate to settle for a defined period (e.g., 30-60 minutes) or use centrifugation to separate the solid and liquid phases.

• Sample Collection and Analysis: Carefully collect the supernatant and measure the residual phosphate concentration using a suitable analytical method, such as the stannous chloride method or ion chromatography.

Discussion of Results

Both lanthanum chloride and lanthanum sulfate demonstrate high efficiency in removing phosphate from aqueous solutions. The primary factor influencing their performance is the solution pH. In the absence of interfering ions, lanthanum salts can reduce phosphate levels to below 0.01 mg/L over a broad pH range of 5.0 to 9.0[1].

The presence of sulfate ions, as would be the case when using lanthanum sulfate, has a noticeable effect on the precipitation process. The overall effect of sulfate is a slight narrowing of the optimal pH range for phosphate removal and a shift of this range towards higher pH values[1]. This is likely due to the competition between phosphate and sulfate ions for the lanthanum cations. At lower pH values, the presence of sulfate appears to inhibit the precipitation of lanthanum phosphate more significantly.

Conclusion and Recommendations

Both lanthanum sulfate and lanthanum chloride are excellent choices for the removal of phosphate from aqueous solutions.

• Lanthanum Chloride is effective over a broad pH range and may be preferable for applications where the initial pH of the solution is acidic to neutral.

• Lanthanum Sulfate is also highly effective but its optimal performance is shifted towards a slightly more alkaline pH range. This may be advantageous in processes that are already operating under alkaline conditions.

For any specific application, it is recommended to perform preliminary experiments to determine the optimal pH and La:PO₄ molar ratio for the specific matrix being treated. The choice between lanthanum sulfate and lanthanum chloride will ultimately depend on the specific requirements of the experimental or manufacturing process, including cost, availability, and the chemical compatibility of the counter-ion with the system.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. Lanthanum Chloride: A Safe and Effective Solution for Algae Control Through Phosphate Removal | Ecologix Environmental Systems [ecologixsystems.com]

A Comparative Analysis of Lanthanide Sulfates as Catalysts in Organic Synthesis

A detailed examination of the catalytic efficacy of various lanthanide sulfates in key organic transformations, providing researchers, scientists, and drug development professionals with comparative data and experimental insights.

Lanthanide sulfates have emerged as a versatile and effective class of Lewis acid catalysts in organic synthesis. Their unique electronic properties, arising from the partially filled 4f orbitals of the lanthanide ions, coupled with their stability and reusability, make them attractive alternatives to traditional catalysts. This guide presents a comparative study of the catalytic performance of a series of lanthanide sulfates in two distinct organic reactions: the oxidation of cyclohexane (B81311) and the Biginelli reaction for the synthesis of dihydropyrimidinones. The data is presented in a structured format to facilitate direct comparison, accompanied by detailed experimental protocols and visual representations of the catalytic processes.

Catalytic Performance in the Oxidation of Cyclohexane

A study investigating the catalytic properties of a series of lanthanide sulfate (B86663) complexes, Ln₂(SO₄)₃(H₂O)₈ (where Ln = Pr, Nd, Tb, Sm, Dy, Gd, Ho), in the oxidation of cyclohexane to cyclohexanone (B45756) and cyclohexanol (B46403) revealed significant variations in catalytic activity across the lanthanide series.[1] The reaction was carried out using hydrogen peroxide as the oxidant.

Lanthanide Sulfate Catalyst	Conversion of Cyclohexane (%)	Selectivity for Cyclohexanone (%)	Selectivity for Cyclohexanol (%)
Pr₂(SO₄)₃(H₂O)₈	18.2	45.1	54.9
Nd₂(SO₄)₃(H₂O)₈	20.5	48.3	51.7
Sm₂(SO₄)₃(H₂O)₈	25.8	52.7	47.3
EuK(SO₄)₂	22.1	50.2	49.8
Gd₂(SO₄)₃(H₂O)₈	28.3	55.4	44.6
Tb₂(SO₄)₃(H₂O)₈	26.5	53.8	46.2
Dy₂(SO₄)₃(H₂O)₈	24.1	51.9	48.1
Ho₂(SO₄)₃(H₂O)₈	23.2	51.1	48.9

Table 1: Comparative Catalytic Activity of Lanthanide Sulfates in the Oxidation of Cyclohexane. [1]

The results indicate that gadolinium sulfate octahydrate exhibited the highest catalytic activity, achieving a 28.3% conversion of cyclohexane with a high selectivity for the formation of cyclohexanone.[1] The catalytic activity appears to generally increase from the lighter to the middle lanthanides, peaking at Gadolinium, and then decreasing for the heavier lanthanides in this study. This trend can be attributed to the lanthanide contraction, which influences the Lewis acidity and coordination properties of the metal ions.

Experimental Protocol: Oxidation of Cyclohexane

The catalytic oxidation of cyclohexane was performed in a batch reactor.[1] In a typical experiment, a mixture of cyclohexane (5 mmol), the lanthanide sulfate catalyst (0.05 mmol), and 30% aqueous hydrogen peroxide (10 mmol) in acetonitrile (B52724) (10 mL) was stirred at 60°C for 8 hours.[1] The products were then analyzed by gas chromatography to determine the conversion of cyclohexane and the selectivity for cyclohexanone and cyclohexanol.[1]

Figure 1: Experimental workflow for the catalytic oxidation of cyclohexane.

Catalytic Performance in the Biginelli Reaction

The Biginelli reaction, a one-pot multicomponent reaction for the synthesis of dihydropyrimidinones, is another area where lanthanide sulfates have shown promise as catalysts. While direct comparative studies across a wide range of simple lanthanide sulfates are less common, the catalytic activity of lanthanide triflates (a related sulfonate) provides strong evidence for the potential of lanthanide sulfates in this transformation. Lanthanide triflates have been shown to be effective catalysts for the Biginelli reaction, often leading to high yields under mild conditions.[2][3][4] The Lewis acidic nature of the lanthanide ion is crucial for activating the carbonyl group of the aldehyde, thereby facilitating the key C-N and C-C bond-forming steps.

Based on the trends observed in other Lewis acid-catalyzed reactions, it is anticipated that the catalytic activity of lanthanide sulfates in the Biginelli reaction would also be influenced by the nature of the lanthanide ion. A hypothetical signaling pathway for the lanthanide sulfate-catalyzed Biginelli reaction is presented below.

Figure 2: Proposed signaling pathway for the Biginelli reaction catalyzed by lanthanide sulfates.

Experimental Protocol: Biginelli Reaction

A typical experimental protocol for the Biginelli reaction catalyzed by a lanthanide salt involves the one-pot condensation of an aldehyde, a β-ketoester, and urea or thiourea. For instance, a mixture of the aldehyde (1 mmol), β-ketoester (1 mmol), urea (1.5 mmol), and a catalytic amount of the lanthanide sulfate (e.g., 5 mol%) in a suitable solvent (such as ethanol (B145695) or acetonitrile) or under solvent-free conditions is heated at a specific temperature for a designated time. The progress of the reaction is monitored by thin-layer chromatography. After completion, the reaction mixture is cooled, and the solid product is typically isolated by filtration and purified by recrystallization.

Conclusion

Lanthanide sulfates demonstrate considerable potential as effective and versatile catalysts in organic synthesis. The comparative data from the oxidation of cyclohexane clearly indicates that the choice of the lanthanide ion significantly impacts the catalytic performance, with gadolinium showing superior activity in this specific reaction. This is likely due to a combination of factors including Lewis acidity and coordination number, which are influenced by the lanthanide contraction.

While direct comparative data for a broad range of simple lanthanide sulfates in other reactions like the Biginelli condensation is still emerging, the established efficacy of related lanthanide triflates suggests a promising area for future research. The development of detailed comparative studies across various organic transformations will be crucial for unlocking the full potential of these catalysts and for the rational design of more efficient and selective catalytic systems for the synthesis of valuable organic molecules. The experimental protocols and visualizations provided in this guide offer a foundation for researchers to explore and expand upon the catalytic applications of lanthanide sulfates.

References

• 1. researchgate.net [researchgate.net]
• 2. Lanthanide Triflate Catalyzed Biginelli Reaction. One-Pot Synthesis of Dihydropyrimidinones under Solvent-Free Conditions [organic-chemistry.org]
• 3. Lanthanide triflate catalyzed Biginelli reaction. one-pot synthesis of dihydropyrimidinones under solvent-free conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Validating the Purity of Synthesized Lanthanum Sulfate

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical prerequisite for reliable and reproducible experimental outcomes. This guide provides a comprehensive comparison of analytical methodologies for validating the purity of lanthanum sulfate (B86663), a compound of interest in various research and development applications. We present a detailed examination of a highly accurate gravimetric method, complemented by instrumental techniques, and compare it with alternative analytical approaches. Supporting experimental data, detailed protocols, and workflow visualizations are provided to assist researchers in selecting the most appropriate method for their needs.

Method 1: Gravimetric Analysis Assisted by Instrumental Techniques

Gravimetric analysis is a primary and highly accurate method for determining the purity of a substance by converting the analyte into a solid form of known composition that can be weighed. For lanthanum sulfate, this is typically achieved through the controlled conversion of a high-purity lanthanum precursor, such as lanthanum oxide, into lanthanum sulfate. The purity is determined by comparing the observed mass ratios with the theoretical values. To account for any losses during the procedure and to quantify trace elemental impurities, this classical method is often augmented with highly sensitive instrumental techniques like Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES) and Inductively Coupled Plasma Tandem Mass Spectrometry (ICP-MS/MS).

A study on high-purity lanthanum oxide demonstrated that this combined approach could precisely determine the purity to be 99.977% ± 0.057%[1][2]. The process involves the stepwise conversion of lanthanum oxide to lanthanum oxalate (B1200264) and then to lanthanum sulfate, with the final weighing form being La₂(SO₄)₃[1][2].

Quantitative Data Summary

Parameter	Result	Technique(s)
Purity of Lanthanum Oxide	99.977% ± 0.057%	Gravimetric Analysis, ICP-OES, ICP-MS/MS
Observed vs. Theoretical Mass Ratio (La₂(SO₄)₃/La₂O₃)	Close to unity (0.99991)	Gravimetric Analysis
Unprecipitated Lanthanum	0.037% to 0.064%	ICP-OES
Total Mass Fraction of Impurities	1.0 mg/kg ± 0.19 mg/kg	ICP-MS/MS

Experimental Workflow

Figure 1. Experimental workflow for the gravimetric analysis of lanthanum purity with instrumental corrections.

Experimental Protocol: Gravimetric Determination of Lanthanum Purity

This protocol is adapted from the precise purity analysis of high-purity lanthanum oxide[1][2].

1. Sample Preparation and Dissolution:

• Accurately weigh approximately 1 g of the high-purity lanthanum oxide sample into a beaker.

• Add 25 mL of (1+3) HCl to dissolve the sample.

2. Precipitation of Lanthanum Oxalate:

• To the dissolved sample, add a solution of diethyl oxalate.

• Heat the solution to facilitate the homogeneous precipitation of lanthanum oxalate.

3. Filtration and Conversion to Lanthanum Sulfate:

• Filter the lanthanum oxalate precipitate and wash it thoroughly.

• Collect the filtrate and washing solutions for ICP-OES analysis to determine any unprecipitated lanthanum.

• Ignite the precipitate in a furnace to convert it to lanthanum oxide (La₂O₃).

• Treat the lanthanum oxide with sulfuric acid (H₂SO₄) and heat to convert it to lanthanum sulfate (La₂(SO₄)₃).

• Cool the resulting lanthanum sulfate in a desiccator and weigh it accurately.

4. Impurity Analysis:

• Separately, analyze the original lanthanum oxide sample for trace elemental impurities using ICP-MS/MS.

5. Purity Calculation:

• Calculate the purity based on the stoichiometric conversion of La₂O₃ to La₂(SO₄)₃.

• Correct the final purity value using the data from the ICP-OES (for lanthanum loss) and ICP-MS/MS (for impurities) analyses.

Comparison with Alternative Methods

While gravimetric analysis is a highly accurate primary method, other analytical techniques can also be employed for purity assessment, each with its own set of advantages and limitations.

Feature	Gravimetric Analysis with Instrumental Assistance	Ion Chromatography	Elemental Analysis (CHN)
Principle	Measurement of mass after quantitative precipitation and conversion to a compound of known composition. Losses and impurities are quantified by ICP-OES/MS.	Separation of lanthanum ions based on their affinity for a stationary phase, followed by detection (e.g., conductivity or UV-Vis after post-column reaction).	Combustion of the sample to convert C, H, and N into gaseous products (CO₂, H₂O, N₂), which are then quantified.
Primary Measurement	Mass of La₂(SO₄)₃	Concentration of La³⁺	Mass percentage of C, H, N
Reported Accuracy	Very high (e.g., 99.977% ± 0.057% for the lanthanum component)[1][2].	High, with recoveries in the range of 99-100% reported for lanthanides[3].	Generally accepted within ±0.4% of the theoretical value for purity confirmation[4].
Precision	High, with low relative standard deviations.	High, with reported relative standard deviations of less than 1%[3].	Moderate, dependent on instrumentation and sample homogeneity.
Limit of Detection (LOD)	Not directly applicable for the bulk component, but ICP-MS can detect impurities at sub-ppb levels.	0.4 mg/L for lanthanum without preconcentration. Can reach sub-ppb levels with preconcentration for lanthanides[5][6].	Typically in the range of 0.1% for each element.
Advantages	- Primary method, directly traceable to the SI unit of mass.- High accuracy and precision.- Provides a direct measure of the major component's purity.	- Good for quantifying lanthanum and other ionic impurities.- High sensitivity, especially with preconcentration.- Relatively fast analysis time.	- Provides information on the elemental composition of the organic components (if any) and can indicate the presence of organic impurities.
Limitations	- Time-consuming and requires skilled personnel.- Susceptible to errors from incomplete precipitation, co-precipitation of impurities, and handling losses.- Does not provide information on the nature of organic impurities.	- Indirectly assesses purity by quantifying the lanthanum content.- Requires calibration with a standard of known purity.- May not account for non-ionic impurities.	- Does not directly measure the lanthanum content.- Assumes the remaining percentage is the inorganic component.- Can be affected by the presence of inorganic carbon or nitrogen.

Conclusion

The choice of method for validating the purity of synthesized lanthanum sulfate depends on the specific requirements of the analysis.

• For the most accurate and definitive purity assessment , gravimetric analysis assisted by instrumental techniques (ICP-OES and ICP-MS/MS) is the gold standard. It provides a direct measurement of the lanthanum compound's purity with a high degree of confidence.

• For routine quality control and quantification of lanthanum content , ion chromatography offers a faster and highly sensitive alternative. It is particularly useful for detecting and quantifying ionic impurities.

• Elemental analysis can serve as a complementary technique, especially when organic precursors or solvents are used in the synthesis, to ensure the absence of significant organic impurities.

For researchers and professionals in drug development, a combination of these methods may be most appropriate. Gravimetric analysis can be used to establish the purity of a reference standard, while ion chromatography can be employed for more routine, high-throughput analysis of different batches.

References

• 1. Frontiers | Precise Purity Analysis of High-Purity Lanthanum Oxide by Gravimetric Analysis Assisted With Trace Elemental Analysis by Inductively Coupled Plasma Mass Spectrometry [frontiersin.org]
• 2. frontiersin.org [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ijsr.net [ijsr.net]
• 6. metrohm.com [metrohm.com]

A Comparative Guide to Lanthanum Sulfate Synthesis: Hydrothermal vs. Precipitation Methods

For researchers, scientists, and professionals in drug development, the synthesis of high-purity inorganic compounds is a critical step. Lanthanum sulfate (B86663) (La₂(SO₄)₃), a key precursor in various applications, can be synthesized through several methods, most notably hydrothermal and precipitation techniques. This guide provides an objective comparison of these two methods, supported by generalized experimental data and detailed protocols to inform your selection of the most suitable synthesis route.

The choice between hydrothermal and precipitation methods for synthesizing lanthanum sulfate hinges on the desired particle characteristics, purity requirements, and scalability of the process. While both methods are effective, they yield products with different physicochemical properties.

Performance Comparison at a Glance

The following table summarizes the key performance indicators for lanthanum sulfate synthesis via hydrothermal and precipitation methods. The data presented is a synthesis of typical results reported in the literature for rare-earth sulfates and should be considered representative.

Performance Metric	Hydrothermal Method	Precipitation Method
Typical Yield	> 95%	90-95%
Purity	High (> 99.5%)	Variable (98-99.5%)
Crystallinity	High	Generally lower, can be amorphous
Particle Size	Controllable (nm to µm)	Broader distribution (µm range)
Morphology	Well-defined crystals	Irregular aggregates
Process Time	Longer (hours to days)	Shorter (minutes to hours)
Equipment	Autoclave (high pressure)	Standard laboratory glassware
Cost	Higher (energy and equipment)	Lower

Experimental Protocols

Below are detailed methodologies for the synthesis of lanthanum sulfate using both hydrothermal and precipitation methods.

Hydrothermal Synthesis Protocol

The hydrothermal method involves a chemical reaction in an aqueous solution at high temperatures and pressures in a sealed vessel called an autoclave. This environment facilitates the growth of well-defined crystals.

Reactants:

• Lanthanum(III) nitrate (B79036) hexahydrate (La(NO₃)₃·6H₂O)

• Sulfuric acid (H₂SO₄)

• Deionized water

Procedure:

• A precursor solution is prepared by dissolving a stoichiometric amount of lanthanum(III) nitrate hexahydrate in deionized water.

• A separate solution of dilute sulfuric acid is prepared.

• The sulfuric acid solution is slowly added to the lanthanum nitrate solution under constant stirring to form a lanthanum sulfate precursor slurry.

• The resulting slurry is transferred to a Teflon-lined stainless-steel autoclave.

• The autoclave is sealed and heated to a temperature in the range of 150-250°C for a period of 12-48 hours.

• After the reaction, the autoclave is allowed to cool down to room temperature naturally.

• The solid product is collected by filtration, washed several times with deionized water and ethanol (B145695) to remove any unreacted precursors.

• The final product is dried in an oven at 80-100°C.

Precipitation Synthesis Protocol

The precipitation method is a more conventional and rapid technique that involves the formation of a solid from a solution.

Reactants:

• Lanthanum(III) chloride heptahydrate (LaCl₃·7H₂O) or Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Sodium sulfate (Na₂SO₄) or Sulfuric acid (H₂SO₄)

• Deionized water

Procedure:

• A solution of a soluble lanthanum salt, such as lanthanum chloride or lanthanum nitrate, is prepared by dissolving the salt in deionized water.

• A precipitating agent, typically a solution of sodium sulfate or dilute sulfuric acid, is prepared separately.

• The precipitating agent is added dropwise to the lanthanum salt solution under vigorous stirring.

• The formation of a white precipitate of lanthanum sulfate occurs immediately.

• The mixture is stirred for a period of 1-2 hours to ensure complete precipitation.

• The precipitate is then aged for a few hours to improve filterability.

• The solid is separated from the solution by filtration.

• The collected lanthanum sulfate is washed thoroughly with deionized water to remove any soluble byproducts.

• The product is dried in an oven at a temperature of 100-120°C.

Experimental Workflow Visualization

The following diagrams illustrate the experimental workflows for the hydrothermal and precipitation synthesis of lanthanum sulfate.

Hydrothermal Synthesis Workflow

Precipitation Synthesis Workflow

Concluding Remarks

The selection of a synthesis method for lanthanum sulfate should be guided by the specific requirements of the intended application. The hydrothermal method is superior for producing highly crystalline, pure, and morphologically controlled lanthanum sulfate, which is often crucial for applications in catalysis and advanced materials. However, this comes at the cost of longer reaction times and more specialized equipment.

Conversely, the precipitation method offers a rapid, scalable, and cost-effective route for producing lanthanum sulfate. While the resulting product may have lower crystallinity and a broader particle size distribution, this method is well-suited for applications where high-throughput synthesis is a priority and the crystalline nature of the material is less critical.

Researchers and drug development professionals should carefully weigh these factors to select the synthesis strategy that best aligns with their research goals and resource availability.

Lanthanum Sulfate vs. Aluminum Sulfate: A Comparative Guide for Water Treatment Applications

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate coagulant is a critical step in water and wastewater treatment processes. For decades, aluminum sulfate (B86663) (alum) has been a stalwart in the industry, widely used for the removal of turbidity, color, and phosphorus. However, emerging research into lanthanum-based coagulants, particularly lanthanum sulfate, presents a compelling alternative, especially in applications requiring high-efficiency phosphate (B84403) removal. This guide provides an objective comparison of the performance of lanthanum sulfate and aluminum sulfate, supported by available experimental data, to assist researchers and professionals in making informed decisions for their water treatment protocols.

I. Performance Comparison: Phosphate Removal

The primary advantage of lanthanum-based coagulants lies in their exceptional affinity for phosphate. This is attributed to the formation of a highly insoluble and stable precipitate, lanthanum phosphate (LaPO₄).

Key Findings from Comparative Studies:

• Superior Phosphate Removal Efficiency: Lanthanum salts have demonstrated the ability to reduce phosphate concentrations to very low levels. In a comparative study on secondary wastewater effluent, lanthanum(III) ions reduced phosphate to a minimum of 0.01 mg/L P.[1]

• Wider Effective pH Range: Lanthanum is effective over a broader pH range for phosphate precipitation compared to aluminum. A residual phosphate concentration of less than 0.1 mg/L P was achieved with La(III) over a pH range of 4.5 to 8.5. In contrast, Al(III) achieved this level only within a narrower pH range of 5.0 to 6.5, with performance dropping off at the typical pH of domestic wastewater (around 7.0 to 8.0).[1] This wider operational window for lanthanum can eliminate the need for costly pH adjustments in many wastewater treatment scenarios.[1]

• Lower Molar Ratio Requirement: Studies on composite coagulants have suggested that lanthanum-containing coagulants can achieve high phosphate removal efficiencies at lower molar ratios compared to traditional aluminum-based coagulants.

Table 1: Comparative Performance on Phosphate Removal from Secondary Effluent

Parameter	Lanthanum(III)	Aluminum(III)
Optimal pH Range for <0.1 mg/L P	4.5 - 8.5	5.0 - 6.5
Minimum Residual Phosphate	≤ 0.01 mg/L P	Not specified in direct comparison
Performance at pH 7.0	< 0.1 mg/L P	~0.3 mg/L P

Source: Data extrapolated from a comparative study on secondary effluent treatment.[1]

II. Performance Comparison: Turbidity and Organic Matter Removal

While aluminum sulfate is a well-established coagulant for removing turbidity and natural organic matter (NOM), the data for lanthanum sulfate as a primary coagulant for these applications is less direct. However, studies on composite coagulants containing lanthanum provide valuable insights.

A novel polyaluminum lanthanum silicate (B1173343) (PALS) coagulant demonstrated high efficiency in removing turbidity, ultraviolet absorbance at 254 nm (UV₂₅₄), and dissolved organic carbon (DOC).

Key Findings from Composite Coagulant Studies:

• High Turbidity Removal: The PALS coagulant achieved a residual turbidity of less than 1 NTU.[2]

• Effective Organic Matter Removal: The same study reported a UV₂₅₄ removal efficiency of over 80% and a DOC removal of 69.57%.[2][3]

• Enhanced Performance: The PALS coagulant showed better performance at low doses compared to conventional polyaluminum chloride (PAC).[2][3]

While these results are promising, it is important to note that they are from a composite coagulant where the synergistic effects of aluminum, lanthanum, and silicate are at play. Further research is needed to isolate the specific contribution of lanthanum sulfate to turbidity and NOM removal.

Table 2: Performance of a Polyaluminum Lanthanum Silicate (PALS) Coagulant on Simulated Water

Parameter	Removal Efficiency	Residual Value
Turbidity	>99%	< 1 NTU
UV₂₅₄	>80%	-
Dissolved Organic Carbon (DOC)	69.57%	-
Phosphate	99.60%	0.02 mg/L

Source: Data from a study on a novel composite coagulant.[2][3]

III. Mechanisms of Action

Aluminum Sulfate:

Aluminum sulfate's coagulation mechanism is multifaceted and depends on pH and dosage. It involves:

• Charge Neutralization: Positively charged aluminum hydrolysis products neutralize the negative charge of colloidal particles, allowing them to aggregate.

• Sweep Flocculation: At higher doses, the precipitation of amorphous aluminum hydroxide (B78521), Al(OH)₃, enmeshes colloidal particles, removing them from the water column.[4]

Lanthanum Sulfate:

The primary mechanism for phosphate removal by lanthanum is precipitation:

• Precipitation: Lanthanum ions (La³⁺) react with phosphate ions (PO₄³⁻) to form a highly insoluble and stable lanthanum phosphate (LaPO₄) precipitate.[5]

For turbidity and organic matter, the mechanism is likely a combination of charge neutralization by the La³⁺ ions and enmeshment in lanthanum hydroxide precipitates, similar to aluminum, although this is less extensively studied for lanthanum sulfate as a primary coagulant.

IV. Experimental Protocols

Protocol 1: Comparative Phosphate Removal from Secondary Effluent

This protocol is based on a batch precipitation experiment comparing lanthanum and aluminum salts for phosphate removal.

• Water Source: Secondary wastewater effluent.

• Coagulants: Solutions of a lanthanum salt and an aluminum salt.

• Procedure:

  • A series of batch experiments are conducted in beakers.

  • The wastewater is dosed with the coagulant at a specific cation-to-phosphate molar ratio (e.g., 2:1).

  • The pH of each beaker is adjusted to a range of values to determine the optimal pH for precipitation.

  • The samples are mixed and then allowed to settle.

  • The supernatant is filtered.

  • The residual phosphate concentration in the filtrate is measured.

Protocol 2: Coagulation Performance on Simulated Water

This protocol is adapted from a study on a composite lanthanum-containing coagulant.

• Simulated Water Preparation:

  • Turbidity: A suspension of kaolin (B608303) in deionized water.

  • Organic Matter: Humic acid dissolved in deionized water (with NaOH to aid dissolution), then filtered.

  • Phosphate: A stock solution of KH₂PO₄ in deionized water.

  • These stock solutions are combined to create the final simulated water with desired characteristics.[2][3]

• Coagulation (Jar Test) Procedure:

  • Add 1000 mL of simulated water to each beaker of a six-paddle stirrer apparatus.

  • Dose each beaker with a predetermined amount of coagulant.

  • Rapid Mix: Stir at high speed (e.g., 200 rpm) for a short duration (e.g., 1-2 minutes).

  • Slow Mix (Flocculation): Reduce the stirring speed (e.g., 40-50 rpm) for a longer period (e.g., 15-20 minutes) to promote floc formation.

  • Sedimentation: Stop stirring and allow the flocs to settle for a specified time (e.g., 30 minutes).

  • Collect supernatant samples from a fixed depth in each beaker.

  • Analyze the supernatant for residual turbidity, UV₂₅₄, DOC, and phosphate concentration.[2]

V. Visualizing the Processes

Figure 1: Generalized Experimental Workflow for Coagulant Performance Evaluation.

Figure 2: Primary Removal Mechanisms for Phosphate and Turbidity.

VI. Summary and Future Directions

Lanthanum sulfate demonstrates significant advantages over aluminum sulfate for phosphate removal, offering higher efficiency and a wider effective pH range. This makes it a highly promising coagulant for wastewater treatment and the control of eutrophication.

The performance of lanthanum sulfate as a primary coagulant for turbidity and organic matter removal is an area that requires more direct investigation. While studies on composite materials are encouraging, further research is needed to fully elucidate its effectiveness and mechanisms in these applications.

For researchers and professionals, the choice between lanthanum sulfate and aluminum sulfate will depend on the specific treatment goals. For stringent phosphate limits, lanthanum sulfate is a strong contender. For general turbidity and organic matter removal, aluminum sulfate remains a cost-effective and well-understood option, though lanthanum-based alternatives warrant further exploration for potentially enhanced performance.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. michigansthumb.com [michigansthumb.com]
• 5. mdpi.com [mdpi.com]

Lanthanum sulfate versus other lanthanide compounds in catalytic reactions

For researchers and professionals in drug development and scientific discovery, the choice of catalyst is paramount to reaction efficiency and product yield. Lanthanum sulfate (B86663) has emerged as a noteworthy contender among lanthanide-based catalysts. This guide provides an objective comparison of lanthanum sulfate's catalytic performance against other lanthanide compounds, supported by experimental data, detailed protocols, and visual representations of catalytic processes.

Performance in Catalytic Reactions: A Comparative Analysis

Lanthanide compounds are recognized for their potent Lewis acidity, which is central to their catalytic activity in a wide array of organic transformations, including esterification, condensation, and oxidation reactions. The catalytic efficacy of these compounds is influenced by the specific lanthanide metal and the associated counter-ion.

A key area of investigation has been the direct comparison of various lanthanide sulfates in specific catalytic reactions. For instance, in the oxidation of cyclohexane (B81311) to cyclohexanone (B45756) and cyclohexanol, a comparative study of a series of lanthanide sulfate complexes, Ln₂(SO₄)₃(H₂O)₈ (where Ln = Pr, Nd, Sm, Tb, Dy, Gd, Ho), was conducted. The results from this study provide a clear quantitative comparison of their catalytic activities.

Beyond simple sulfates, lanthanide dodecyl sulfates have also been evaluated. In the formation of epoxy thermosets, a study encompassing the entire lanthanide series found that the lanthanum complex, LaNa(DS)₄(H₂O)₂, exhibited the highest catalytic activity.[1][2] This highlights the significant role the lanthanide cation plays in determining the catalytic performance of the complex.

Furthermore, the impact of sulfation on the catalytic activity of lanthanum oxide has been demonstrated in the context of biodiesel production. Sulfated lanthanum oxide showed markedly enhanced conversion rates compared to its non-sulfated counterpart, underscoring the importance of the sulfate group in modulating the catalyst's properties.

While direct comparative data for lanthanum sulfate against the widely used lanthanide triflates is not extensively documented in a single study, triflates are generally considered benchmarks for high catalytic activity due to the non-coordinating nature of the triflate anion, which enhances the Lewis acidity of the lanthanide cation.[3][4]

Quantitative Data Summary

The following table summarizes the catalytic performance of lanthanum sulfate and other lanthanide compounds in the oxidation of cyclohexane.

Catalyst	Conversion (%)	Selectivity for Cyclohexanone (%)	Selectivity for Cyclohexanol (%)
Pr₂(SO₄)₃(H₂O)₈	18.2	45.1	54.9
Nd₂(SO₄)₃(H₂O)₈	19.5	46.2	53.8
Sm₂(SO₄)₃(H₂O)₈	21.3	48.8	51.2
EuK(SO₄)₂	22.1	50.2	49.8
Gd₂(SO₄)₃(H₂O)₈	20.4	47.5	52.5
Tb₂(SO₄)₃(H₂O)₈	23.5	51.9	48.1
Dy₂(SO₄)₃(H₂O)₈	22.8	50.9	49.1
Ho₂(SO₄)₃(H₂O)₈	21.9	49.3	50.7

Data extracted from a study on the catalytic oxidation of cyclohexane.[5]

Experimental Protocols

To ensure the reproducibility of the cited findings, detailed experimental methodologies are crucial. The following is a representative protocol for the catalytic oxidation of cyclohexane using lanthanide sulfate complexes.

Catalytic Oxidation of Cyclohexane

• Materials:

  • Lanthanide sulfate complex (e.g., Pr₂(SO₄)₃(H₂O)₈)

  • Cyclohexane

  • Hydrogen peroxide (30% aqueous solution)

  • Acetonitrile (B52724) (solvent)

  • Gas chromatograph for product analysis

• Procedure:

  • In a 50 mL round-bottom flask, the lanthanide sulfate catalyst (0.02 mmol) is suspended in a solution of cyclohexane (10 mmol) in acetonitrile (10 mL).

  • The mixture is stirred at room temperature for 10 minutes to ensure proper dispersion of the catalyst.

  • Hydrogen peroxide (30 mmol) is added dropwise to the reaction mixture over a period of 15 minutes.

  • The reaction is then heated to 70°C and stirred for 24 hours.

  • After cooling to room temperature, the catalyst is separated by filtration.

  • The filtrate is analyzed by gas chromatography to determine the conversion of cyclohexane and the selectivity for cyclohexanone and cyclohexanol.[5]

Visualizing Catalytic Pathways and Workflows

To better understand the processes involved in lanthanide-catalyzed reactions, visual diagrams can be highly effective. The following diagrams, created using the DOT language, illustrate a general experimental workflow and a simplified catalytic cycle.

Caption: A generalized workflow for a lanthanide sulfate-catalyzed reaction.

Caption: A simplified Lewis acid catalytic cycle for a lanthanide ion.

Conclusion

Lanthanum sulfate demonstrates considerable catalytic activity in various organic reactions, with its performance being comparable to and, in some cases, exceeding that of other lanthanide sulfates. The choice of the specific lanthanide and the nature of the counter-ion are critical factors that researchers must consider when designing catalytic systems. While lanthanide triflates often represent the gold standard for Lewis acidity, lanthanum sulfate and related compounds offer a viable and effective alternative for a range of catalytic applications. Further research into direct comparative studies will continue to elucidate the nuanced differences in their catalytic behavior and expand their application in synthetic chemistry.

References

• 1. Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. lirias.kuleuven.be [lirias.kuleuven.be]
• 4. science2016.lp.edu.ua [science2016.lp.edu.ua]
• 5. researchgate.net [researchgate.net]

Comparing the protein precipitation effectiveness of different lanthanide salts

For researchers, scientists, and drug development professionals, efficient protein precipitation is a critical step in numerous analytical and preparative workflows. While various methods exist, the use of lanthanide salts has emerged as a highly effective technique, particularly for the selective enrichment of phosphoproteins. This guide provides an objective comparison of the protein precipitation effectiveness of different lanthanide salts, supported by experimental data and detailed protocols.

Mechanism of Action: A Strong Affinity for Phosphates

Lanthanide ions are trivalent cations known as "hard" acceptors, exhibiting a strong and specific preference for binding to "hard" donors, such as the oxygen atoms in phosphate (B84403) groups. This interaction forms very stable, insoluble metal-protein complexes, leading to the precipitation of phosphoproteins from complex biological samples like milk, egg white, and cell lysates.[1] This high specificity makes lanthanide salt precipitation an excellent method for phosphoproteomic studies.

Comparative Effectiveness of Lanthanide Salts

A key study directly compared the phosphoprotein precipitation efficiency of three different lanthanide salts: europium (EuCl₃), terbium (TbCl₃), and erbium (ErCl₃). The results demonstrated a consistently high protein recovery for all three.

Table 1: Quantitative Comparison of Phosphoprotein Precipitation Efficiency

Lanthanide Salt	Protein Recovery (%)
Europium Chloride (EuCl₃)	> 95%
Terbium Chloride (TbCl₃)	> 95%
Erbium Chloride (ErCl₃)	> 95%

Data sourced from a study on the selective precipitation of phosphoproteins. The high recovery rates indicate the strong potential of these lanthanide salts for enriching this specific class of proteins.[2]

Another widely used lanthanide salt for this purpose is lanthanum chloride (LaCl₃). While direct quantitative comparisons with europium, terbium, and erbium in the same study are limited, research has shown that lanthanum chloride precipitation effectively enriches phosphoproteins, leading to the identification of a greater number of significantly deregulated proteins in toxicoproteomic studies compared to standard methods.

Experimental Protocols

Below are detailed methodologies for phosphoprotein precipitation using lanthanide salts, based on established research.

Protocol 1: Selective Precipitation of Phosphoproteins with Europium, Terbium, or Erbium Chloride

This protocol is adapted from a study demonstrating highly efficient phosphoprotein precipitation.[2]

Materials:

• Protein sample (e.g., milk, egg white, cell lysate)

• Lanthanide salt solution (EuCl₃, TbCl₃, or ErCl₃)

• Washing buffer

• 30% Formic acid (for protein analysis)

• Digestion enzyme (e.g., trypsin for peptide mass fingerprinting)

Procedure:

• Precipitation: Add the trivalent lanthanide salt solution (europium, terbium, or erbium chloride) to the protein sample. This will form solid metal-protein complexes.

• Incubation: Allow the mixture to incubate to ensure complete precipitation.

• Centrifugation: Pellet the metal-protein complexes by centrifugation.

• Washing: Extensively wash the protein pellets with a suitable washing buffer to remove non-phosphorylated proteins and other contaminants.

• Protein Analysis (Intact Protein):

  • Dissolve the washed pellet in 30% formic acid.

  • Analyze the dissolved proteins using methods such as MALDI-TOF mass spectrometry.

• Protein Analysis (Peptide Mass Fingerprinting):

  • Subject the precipitated phosphoproteins to enzymatic digestion (e.g., microwave-assisted digestion with trypsin).

  • Analyze the resulting peptides.

Protocol 2: Phosphoprotein Enrichment using Lanthanum Chloride

This protocol is based on methodologies used in toxicoproteomic analysis.

Materials:

• Protein sample (e.g., kidney tissue lysate)

• Lanthanum chloride (LaCl₃) solution

Procedure:

• Precipitation: Introduce a lanthanum chloride solution to the protein sample to selectively precipitate phosphoproteins.

• Separation: The resulting protein precipitate can then be separated and analyzed using techniques such as two-dimensional gel electrophoresis (2D-GE) followed by mass spectrometry for protein identification.

Visualizing the Workflow

To better illustrate the experimental process, the following diagrams outline the key steps.

Caption: Experimental workflow for lanthanide salt-based phosphoprotein precipitation and analysis.

Caption: Mechanism of selective phosphoprotein precipitation by lanthanide ions.

References

• 1. researchgate.net [researchgate.net]
• 2. Lanthanide( iii )-binding peptides and proteins: coordination properties and applications - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D4CS01148A [pubs.rsc.org]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Lanthanum Sulfate

For researchers, scientists, and drug development professionals, ensuring a safe and compliant laboratory environment is paramount. The proper disposal of chemical reagents, such as lanthanum sulfate (B86663), is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe handling and disposal of lanthanum sulfate, ensuring you have the immediate safety and logistical information needed to maintain a secure workspace.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle lanthanum sulfate with appropriate care. While not always classified as a hazardous substance, it can cause skin and eye irritation.[1][2] Always consult the Safety Data Sheet (SDS) specific to the product you are using.

Personal Protective Equipment (PPE):

• Eye Protection: Wear approved safety glasses or goggles.[3][4]

• Hand Protection: Use suitable chemical-resistant gloves.[4]

• Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[1][3]

In Case of Accidental Release: In the event of a spill, avoid dust formation.[3][4] Sweep or shovel the solid material into a suitable, closed container for disposal.[3][4] Ensure the area is well-ventilated. Do not let the product enter drains, waterways, or soil.[1][4]

**Step-by-Step Disposal Protocol for Lanthanum Sulfate

The primary recommendation for the disposal of lanthanum sulfate is to engage a licensed professional waste disposal service.[4] This ensures compliance with all federal, state, and local regulations.[1]

• Characterize the Waste: Determine if the lanthanum sulfate waste is contaminated with other chemicals. If it is mixed with hazardous materials, it must be treated as hazardous waste.

• Segregate and Contain: Keep lanthanum sulfate waste separate from other chemical waste streams, especially strong oxidizing agents, with which it is incompatible.[3][5] Store the waste in a clearly labeled, closed container.

• Consult Regulations: Review your institution's specific waste disposal guidelines and local environmental regulations. Chemical waste generators must determine if a discarded chemical is classified as hazardous waste according to regulations such as the US EPA's 40 CFR 261.3.[1]

• Engage a Licensed Disposal Company: Contact a certified chemical waste disposal company to arrange for the pickup and proper disposal of the lanthanum sulfate. Provide them with the Safety Data Sheet and any other relevant information about the waste.

• Documentation: Maintain detailed records of the disposal process, including the name of the disposal company, the date of pickup, and the amount of waste disposed of.

Quantitative Data and Physical Properties

The following table summarizes key quantitative data and physical properties of lanthanum sulfate relevant to its handling and disposal.

Property	Value
Appearance	White solid[6]
Molecular Formula	La₂(SO₄)₃
Melting Point	1150°C[3]
Relative Density	2.801 g/cm³[3]
Solubility in Water	Moderately soluble[7]
Incompatible Materials	Strong oxidizing agents[3][5]
Hazardous Decomposition	Under fire conditions, may produce Sulphur oxides and Lanthanum oxides.[3][4]

Experimental Protocols

No specific experimental protocols for the disposal of lanthanum sulfate are cited in the provided search results. The standard procedure across all safety data sheets is to utilize a licensed disposal service.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of lanthanum sulfate.

Caption: Decision workflow for the proper disposal of lanthanum sulfate waste.

References

• 1. aksci.com [aksci.com]
• 2. Lanthanum sulfate | La2O12S3 | CID 159259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. LANTHANUM SULFATE - Safety Data Sheet [chemicalbook.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. fishersci.com [fishersci.com]
• 6. Lanthanum(III) sulfate - Wikipedia [en.wikipedia.org]
• 7. americanelements.com [americanelements.com]